N-nitroso-nebivolol

Core Science & Biosynthesis

Formation Mechanism of N-Nitroso-Nebivolol in Nebivolol Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the formation mechanism of N-nitroso-nebivolol, a nitrosamine drug substance-related impurity (NDSRI), during the synthesis of the antihypertensive drug nebivolol. This document outlines the key chemical reactions, potential sources of nitrosating agents, and critical process parameters that can lead to the generation of this impurity. It also includes detailed experimental protocols for analytical determination and visualizations of the reaction pathways and workflows.

Introduction

N-nitroso-nebivolol is a potential genotoxic impurity that can form during the manufacturing process, storage, or handling of nebivolol.[1][2] Like other nitrosamines, it is of significant concern to regulatory bodies such as the FDA and EMA due to its potential carcinogenic properties.[1] Nebivolol's structure contains a secondary amine, which is susceptible to nitrosation by a nitrosating agent, leading to the formation of the N-nitroso derivative.[1] This reaction is typically favored by acidic conditions, heat, and the presence of moisture.[1] Understanding the root causes and mechanism of its formation is critical for developing effective control strategies in the synthesis of nebivolol to ensure patient safety.

The Synthesis of Nebivolol and the Critical Point of Nitrosation

The synthesis of nebivolol is a complex, multi-step process that involves the preparation of two key chiral chroman fragments, which are then coupled to form the final molecule. Several synthetic routes are described in the literature, often involving the creation of epoxide intermediates.

A critical step identified in some synthetic pathways that introduces a direct risk of nitrosamine formation is the use of sodium nitrite (NaNO₂) for a diazotization-halogenation reaction. In one patented method, an amino group on a chroman intermediate is converted to a bromo group to facilitate subsequent reactions.[3] This conversion involves reacting the amine with sodium nitrite in the presence of a strong acid like sulfuric acid, which generates nitrous acid (HNO₂) in situ.[3]

The key reaction is:

2-amino-1-(-6-fluoro-2-chromanyl)ethanol + NaNO₂ + H₂SO₄ → Bromo-intermediate + N₂ + H₂O

This reaction environment is highly conducive to the nitrosation of any secondary amines present. If unreacted nebivolol or its secondary amine precursors are exposed to these conditions, or if residual nitrites are carried over to subsequent steps, the formation of N-nitroso-nebivolol is highly probable.

Mechanism of N-Nitroso-Nebivolol Formation

The formation of N-nitroso-nebivolol proceeds via the electrophilic attack of a nitrosating agent on the lone pair of electrons of the secondary amine nitrogen in the nebivolol molecule.

• Formation of the Nitrosating Agent: Under acidic conditions, nitrite salts (e.g., NaNO₂) are protonated to form nitrous acid (HNO₂). Nitrous acid can then be further protonated and lose water to form the highly reactive nitrosonium ion (NO⁺), or it can form dinitrogen trioxide (N₂O₃), another potent nitrosating agent.[4]

• Nucleophilic Attack: The secondary amine of nebivolol acts as a nucleophile and attacks the electrophilic nitrosating agent (e.g., NO⁺).

• Deprotonation: A subsequent deprotonation step yields the stable N-nitroso-nebivolol.

The overall reaction is as follows:

Nebivolol (R-NH-R') + HNO₂ → N-Nitroso-Nebivolol (R-N(N=O)-R') + H₂O

This reaction is pH-dependent, with optimal rates often observed in moderately acidic conditions (pH 3-4).[5]

Potential Sources of Nitrosating Agents

Beyond the intentional use of nitrites, nitrosating agents can be introduced as impurities from various sources throughout the manufacturing process:

• Raw Materials and Reagents: Nitrite impurities can be present in starting materials, solvents (e.g., recovered or recycled solvents), and other reagents.[6][7]

• Excipients: If the impurity forms in the final drug product, excipients used in formulation can be a source of nitrites.[7]

• Cross-Contamination: Using non-dedicated equipment where processes involving nitrosating agents were previously run can lead to cross-contamination.[6]

• Degradation: Degradation of certain starting materials or intermediates can also generate species that act as nitrosating agents.[6]

Quantitative Data on N-Nitroso-Nebivolol Analysis

The table below summarizes the analytical performance of a typical LC-MS/MS method for the quantification of N-nitroso-nebivolol.

Parameter	Value	Reference
Limit of Detection (LOD)	2 pg/mL	[5][8]
Limit of Quantitation (LOQ)	5 pg/mL	[5][8]
Calibration Curve Range	5 pg/mL to 50 ng/mL	[5][8]
Correlation Coefficient (R²)	> 0.997	[5][8]
Spike Recovery (in Tablet)	111.8% (at 200 pg/mL)	[5]
Reproducibility (%RSD at LOQ)	~3.1%	[5]

Experimental Protocols

Representative Synthesis of a Key Nebivolol Intermediate with a High-Risk Step

The following protocol is a representative example based on patent literature for the synthesis of an epoxide intermediate, highlighting the step where nitrosating agents are explicitly used.[3]

Objective: To convert a 2-amino-1-(-6-fluoro-2-chromanyl)ethanol diastereomer to its corresponding bromo-derivative, a precursor to the epoxide intermediate.

Materials:

• 2-amino-1-(-6-fluoro-2-chromanyl)ethanol diastereomer B

• Sulfuric acid (1.25 M)

• Potassium bromide (KBr)

• Diethyl ether

• Sodium nitrite (NaNO₂)

• Anhydrous sodium sulfate

• Water

Procedure:

• In a reaction vessel, mix and stir the 2-amino-1-(-6-fluoro-2-chromanyl)ethanol diastereomer B (0.85g) with 1.25 M sulfuric acid (85ml).

• Add potassium bromide (5.1g) and diethyl ether (60ml) to the mixture.

• Cool the vessel in an ice-water bath while stirring.

• Prepare a solution of sodium nitrite (0.45g) in water (10ml).

• Add the sodium nitrite solution dropwise to the cooled reaction mixture.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 24-48 hours.

• Transfer the mixture to a separatory funnel and separate the organic phase.

• Extract the aqueous phase twice with ethyl acetate.

• Combine all organic phases and dry over anhydrous sodium sulfate.

• Remove the solvent by rotary evaporation to yield the crude bromo-intermediate.

Note: This step creates a high-risk environment for the nitrosation of any secondary amines present.

Analytical Protocol for Quantification of N-Nitroso-Nebivolol in a Tablet Formulation

This protocol describes a highly sensitive LC-MS/MS method for the quantification of N-nitroso-nebivolol.[5][8]

Objective: To quantify the level of N-nitroso-nebivolol impurity in a 20 mg nebivolol tablet.

Equipment and Materials:

• Agilent 1290 Infinity II LC system (or equivalent)

• Agilent 6495D Triple Quadrupole LC/MS (or equivalent)

• Agilent Pursuit XRs 3 Diphenyl column (150 mm × 3 mm, p/n A6021150X030)

• N-Nitroso-Nebivolol analytical standard

• Nebivolol tablets (20 mg)

• Ammonium trifluoroacetate (MS-grade)

• Formic acid (MS-grade)

• Methanol (MS-grade)

• Water (MS-grade)

Chromatographic Conditions:

• Mobile Phase A: 1 mM Ammonium trifluoroacetate and 0.004% formic acid in water

• Mobile Phase B: Methanol

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

Sample Preparation:

• Weigh and crush five 20 mg nebivolol tablets to a fine powder.

• Transfer an amount of powder equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.

• Add 10 mL of diluent (Mobile Phase A/B mixture).

• Vortex for 1 minute, then shake for 20 minutes.

• Centrifuge at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

Standard Preparation:

• Prepare a stock solution of N-nitroso-nebivolol (e.g., 100 µg/mL) in diluent.

• Perform serial dilutions to prepare a calibration curve ranging from 5 pg/mL to 50 ng/mL.

Analysis:

• Inject the prepared samples and standards into the LC-MS/MS system.

• Quantify N-nitroso-nebivolol using a multiple reaction monitoring (MRM) method optimized for the analyte.

Visualizations

Reaction Pathway for N-Nitroso-Nebivolol Formation

Caption: Reaction pathway for the formation of N-nitroso-nebivolol from nebivolol and a nitrite source under acidic conditions.

Experimental Workflow for Nebivolol Synthesis and Impurity Analysis

Caption: General workflow illustrating the key stages of nebivolol synthesis and the subsequent analytical process for N-nitroso-nebivolol impurity testing.

References

• 1. WO2017125900A1 - Process for the synthesis of intermediates of nebivolol - Google Patents [patents.google.com]
• 2. ijpsr.com [ijpsr.com]
• 3. CN103833717A - Synthetic method of nebivolol - Google Patents [patents.google.com]
• 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 7. An improved process for the preparation of nebivolol hydrochloride - Patent 2163551 [data.epo.org]
• 8. lcms.labrulez.com [lcms.labrulez.com]

Unveiling the Genotoxic Potential of N-Nitroso-Nebivolol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine impurities in pharmaceutical products has become a significant focus for regulatory agencies and the pharmaceutical industry worldwide. These compounds are of concern due to their potential carcinogenic and mutagenic properties. N-nitroso-nebivolol, a potential impurity in the widely used beta-blocker nebivolol, falls into this category of nitrosamine drug substance-related impurities (NDSRIs). This technical guide provides an in-depth analysis of the current understanding of the potential genotoxicity of N-nitroso-nebivolol, focusing on the regulatory framework, predictive toxicological approaches, and the experimental protocols used to assess such risks.

N-nitroso-nebivolol is formed when the secondary amine functional group in the nebivolol molecule reacts with nitrosating agents.[1] Due to its classification as a potential genotoxic impurity, stringent control and risk assessment are mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2]

Regulatory Landscape and Risk Assessment

The primary guideline for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals is the ICH M7 guideline.[3] Nitrosamines are considered a "cohort of concern" within this guideline, necessitating a more rigorous assessment than for other impurities.[3] In the absence of specific carcinogenicity and mutagenicity data for many NDSRIs, including N-nitroso-nebivolol, regulatory agencies have adopted a science- and risk-based approach known as the Carcinogenic Potency Categorization Approach (CPCA).[4][5]

The CPCA utilizes structure-activity relationships (SAR) to predict the carcinogenic potency of a nitrosamine based on its chemical structure.[5][6] Key structural features, such as the number of hydrogen atoms on the α-carbons adjacent to the nitroso group and the presence of activating or deactivating groups, are used to assign the nitrosamine to a specific potency category with a corresponding acceptable intake (AI) limit.[4][6]

N-Nitroso-Nebivolol Potency Categorization

Based on the CPCA, N-nitroso-nebivolol has been assessed by regulatory authorities. The structural features of N-nitroso-nebivolol, including the presence of two CH2 groups at the α-positions to the amine and β-hydroxy groups, are considered to be deactivating features that reduce its carcinogenic potency.[7] This is in comparison to more potent nitrosamines like N-nitrosodiethylamine (NDEA).[7]

The following table summarizes the regulatory status and acceptable intake limit for N-nitroso-nebivolol.

Impurity	Regulatory Body	Potency Category	Acceptable Intake (AI) Limit
N-Nitroso-Nebivolol	U.S. FDA	4	1500 ng/day

This categorization is based on the assessment of its structural features and read-across from structurally similar compounds with known toxicity data.[8][9]

Predictive Toxicology: In Silico and SAR Approaches

In the absence of empirical genotoxicity data, in silico (computational) toxicology methods are the first step in the risk assessment process as outlined by ICH M7.[10] These methods involve the use of two complementary approaches: a statistical-based model and an expert rule-based model.[3][10]

• Statistical-based (QSAR) models: These models are built from large datasets of chemicals with known genotoxicity and use machine learning algorithms to predict the probability of a new chemical being mutagenic.[3][11]

• Expert rule-based systems: These systems use a set of rules derived from known mechanisms of DNA reactivity and expert knowledge to identify structural alerts for mutagenicity within a molecule.[3][10]

A positive result from either type of model would classify the impurity as a potential mutagen and trigger the need for experimental testing. For N-nitroso-nebivolol, the SAR principles that underpin the CPCA are a key component of its risk assessment.[5]

The following diagram illustrates the general workflow for the genotoxicity assessment of a nitrosamine impurity like N-nitroso-nebivolol.

Genotoxicity Assessment Workflow for N-Nitroso-Nebivolol.

Key Experimental Genotoxicity Assays

While specific experimental data for N-nitroso-nebivolol is not publicly available, the following sections detail the standard protocols for the key assays that would be used to determine its genotoxic potential. The genotoxicity of the related beta-blocker nitrosamine, N-nitroso-propranolol, has been studied and provides a relevant example. N-nitroso-propranolol was found to be mutagenic in the Ames test and genotoxic in human cells, highlighting the importance of such testing for this class of compounds.[12][13][14]

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical. It utilizes several strains of Salmonella typhimurium and Escherichia coli with mutations in the genes required for histidine or tryptophan synthesis, respectively. The assay determines if a substance can cause a reverse mutation, allowing the bacteria to grow on a medium lacking the essential amino acid.

Experimental Protocol:

• Strains: A panel of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA) is used to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: The test is performed with and without the addition of a mammalian metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters treated with enzyme-inducing agents. This is crucial as many nitrosamines require metabolic activation to become genotoxic.[12][15] For nitrosamines, hamster liver S9 is often more effective than rat liver S9.[12][14]

• Procedure (Pre-incubation Method):

  • The test substance, bacterial culture, and S9 mix (or buffer) are incubated together at 37°C for a defined period (e.g., 20-30 minutes).

  • Molten top agar is added to the mixture.

  • The entire mixture is poured onto the surface of a minimal glucose agar plate.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have undergone reverse mutation) is counted for each concentration of the test substance and compared to the negative control. A substance is considered mutagenic if it produces a concentration-dependent increase in the number of revertant colonies.

The following diagram outlines the workflow of the Ames test.

Ames Test Experimental Workflow.

In Vitro Mammalian Cell Micronucleus Test

The in vitro micronucleus test is used to detect the potential of a substance to induce chromosomal damage. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division.

Experimental Protocol:

• Cell Lines: Human or rodent cell lines (e.g., human peripheral blood lymphocytes, TK6, or Chinese hamster ovary (CHO) cells) are used.

• Metabolic Activation: Similar to the Ames test, the assay is conducted with and without an S9 metabolic activation system.

• Procedure:

  • Cells are exposed to the test substance at various concentrations for a short period (e.g., 3-6 hours) with S9, or for a longer period (e.g., 24 hours) without S9.

  • After exposure, the cells are washed and cultured in fresh medium.

  • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one cell division are scored.

  • Cells are harvested and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Data Analysis: The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis. A compound is considered positive if it induces a significant, concentration-dependent increase in the frequency of micronucleated cells.

The signaling pathway leading to the formation of micronuclei is depicted below.

Pathway of Micronucleus Formation.

Conclusion

The assessment of the potential genotoxicity of N-nitroso-nebivolol is a critical aspect of ensuring the safety of nebivolol-containing drug products. In the absence of direct experimental data, a robust regulatory framework centered on the Carcinogenic Potency Categorization Approach provides a reliable method for risk assessment and the establishment of acceptable intake limits. This approach, based on well-established structure-activity relationships, currently places N-nitroso-nebivolol in a lower potency category. Should in silico predictions or regulatory requirements necessitate experimental testing, the standardized protocols for the Ames test and the in vitro micronucleus assay are the primary tools for evaluating its mutagenic and clastogenic potential. Continuous monitoring, improved analytical detection methods, and a deeper understanding of the SAR for complex nitrosamines will remain key areas of focus for the pharmaceutical industry and regulatory bodies.[16][17][18]

References

• 1. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
• 3. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
• 5. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. efpia.eu [efpia.eu]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. veeprho.com [veeprho.com]
• 10. nihs.go.jp [nihs.go.jp]
• 11. In silico the Ames Mutagenicity Predictive Model of Environment | Innovative Biosystems and Bioengineering [ibb.kpi.ua]
• 12. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. lcms.labrulez.com [lcms.labrulez.com]
• 18. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

N-Nitroso-Nebivolol: A Comprehensive Technical Guide on a Drug Substance-Related Impurity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the manufacturing process or storage of nebivolol, a beta-blocker used to treat hypertension.[1][2] Like other nitrosamines, N-nitroso-nebivolol is a potential genotoxic impurity, meaning it could damage DNA and potentially increase the risk of cancer with long-term exposure.[2] Consequently, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits on its presence in pharmaceutical products.[3][4] This technical guide provides an in-depth overview of N-nitroso-nebivolol, including its formation, regulatory limits, analytical detection methods, and potential biological impact.

Chemical Profile and Formation

N-nitroso-nebivolol, chemically named N,N-bis(2-(6-fluorochroman-2-yl)-2-hydroxyethyl)nitrous amide, is formed from the nitrosation of the secondary amine functional group present in the nebivolol molecule.[1][5] This reaction can occur in the presence of nitrosating agents, such as nitrite salts, under acidic conditions.[1][6]

Key Chemical Information:

Parameter	Value	Reference
Chemical Name	N,N-bis(2-(6-fluorochroman-2-yl)-2-hydroxyethyl)nitrous amide	[1][5]
CAS Number	1391051-68-5	[1][7]
Molecular Formula	C22H24F2N2O5	[1][7]
Molecular Weight	434.44 g/mol	[1][5][7]

The formation of N-nitroso-nebivolol is a critical concern for pharmaceutical manufacturers. The reaction is influenced by several factors, including the concentration of nitrosating agents, pH, temperature, and the presence of inhibitors or catalysts.

References

• 1. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
• 3. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. N-Nitroso Nebivolol | Manasa Life Sciences [manasalifesciences.com]
• 6. gmp-compliance.org [gmp-compliance.org]
• 7. caymanchem.com [caymanchem.com]

synthesis and characterization of N-nitroso-nebivolol reference standard

An In-depth Technical Guide to the Synthesis and Characterization of the N-Nitroso-Nebivolol Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of nitrosamine drug substance-related impurities (NDSRIs) in pharmaceutical products has necessitated the development of robust analytical methods for their detection and quantification. N-Nitroso-nebivolol, an NDSRI of the beta-blocker Nebivolol, is classified as a potential human carcinogen, prompting stringent regulatory control. The availability of a well-characterized reference standard is paramount for accurate analytical method development, validation, and routine quality control. This technical guide provides a comprehensive overview of the synthesis and characterization of the N-nitroso-nebivolol reference standard, including detailed experimental protocols, quantitative analytical data, and workflow visualizations to support researchers and drug development professionals in ensuring the safety and quality of Nebivolol-containing medicines.

Introduction

Nebivolol is a third-generation beta-1 adrenergic receptor antagonist widely used for the treatment of hypertension and heart failure.[1][2] Like other drug substances containing secondary amine moieties, Nebivolol is susceptible to nitrosation, a chemical process that can lead to the formation of N-nitrosamine impurities.[3][4] N-Nitroso-nebivolol (CAS No: 1391051-68-5[3][5]) is the specific NDSRI formed from the nitrosation of the secondary amine present in the Nebivolol structure.[3][6]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have classified N-nitrosamines as a class of potent mutagenic impurities.[7] N-Nitroso-nebivolol is categorized by the FDA as a Class 4 impurity, with a recommended acceptable intake (AI) limit of 1500 ng/day.[1][6][8][9] This stringent limit requires highly sensitive and specific analytical methods to ensure that patient exposure remains below the threshold of toxicological concern. The synthesis and proper characterization of a high-purity N-nitroso-nebivolol reference standard are critical prerequisites for the development and validation of such methods.[10]

Synthesis of N-Nitroso-Nebivolol Reference Standard

The formation of N-nitroso-nebivolol occurs when Nebivolol interacts with a nitrosating agent, such as nitrous acid (formed from nitrite salts under acidic conditions).[3][4] This reaction typically targets the secondary amine functional group within the Nebivolol molecule.[3] The general synthesis pathway is illustrated below.

Caption: General synthesis pathway for N-Nitroso-Nebivolol.

Experimental Protocol: A Representative Synthesis

This protocol describes a plausible method for the synthesis of N-nitroso-nebivolol for use as a reference standard. Note: This procedure should be performed by trained personnel in a controlled laboratory setting with appropriate personal protective equipment, as nitrosamines are potentially carcinogenic.

Materials:

• Nebivolol Hydrochloride

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 1M solution

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

• Methanol

Procedure:

• Dissolution: Dissolve Nebivolol Hydrochloride in deionized water in a round-bottom flask, equipped with a magnetic stirrer. Cool the solution to 0-5 °C using an ice bath.

• Acidification: Slowly add 1M HCl to the solution while maintaining the temperature at 0-5 °C.

• Nitrosation: Prepare a solution of sodium nitrite in deionized water. Add this solution dropwise to the stirred, cooled reaction mixture over a period of 30 minutes. Ensure the temperature does not exceed 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 2-3 hours. Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to confirm the consumption of the starting material.

• Quenching & Neutralization: Once the reaction is complete, carefully quench any excess nitrous acid. Slowly add saturated sodium bicarbonate solution until the pH of the mixture is neutral (pH ~7).

• Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer three times with dichloromethane.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude N-nitroso-nebivolol product.

• Purification: Purify the crude product using column chromatography on silica gel to obtain the N-nitroso-nebivolol reference standard with high purity.

Characterization of N-Nitroso-Nebivolol Reference Standard

The identity, purity, and concentration of the synthesized reference standard must be rigorously confirmed using a combination of analytical techniques. Advanced methods like Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are essential for achieving the sensitivity required for trace-level quantification.[3]

Analytical Workflow

A typical workflow for the characterization and quantification of N-nitroso-nebivolol involves sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: Workflow for characterization of N-Nitroso-Nebivolol.

Experimental Protocol: LC-MS/MS Quantification

The following protocol is based on established methods for the quantification of N-nitroso-nebivolol in pharmaceutical formulations.[1][2]

Instrumentation:

• LC System: Agilent 1290 Infinity II LC or equivalent UHPLC system.[1]

• Mass Spectrometer: Agilent 6495D triple quadrupole LC/MS or equivalent.[1]

• Analytical Column: C18 column (e.g., 250 × 4.6 mm, 5 μm).[11]

Chromatographic Conditions:

• Mobile Phase A: 0.002 M Ammonium acetate buffer (pH 4.5).[11]

• Mobile Phase B: Methanol.[11]

• Elution: Gradient mode.[11]

• Flow Rate: As per optimized method (e.g., 0.8 mL/min).[12]

• Column Temperature: Controlled, e.g., 40 °C.

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) Positive or Atmospheric Pressure Chemical Ionization (APCI).[11]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Optimized for N-nitroso-nebivolol (parent ion → product ion).

• Source Parameters: Optimized gas temperature, gas flow, and capillary voltage to maximize analyte sensitivity.[2]

Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the N-nitroso-nebivolol reference standard in a suitable diluent (e.g., 50% methanol-water) to prepare a stock solution (e.g., 100 µg/mL).[2][8]

• Working Standards & Calibration Curve: Perform serial dilutions of the stock solution to prepare a series of calibration standards across the desired concentration range (e.g., 5 pg/mL to 50 ng/mL).[1][2]

• Test Sample Preparation: Accurately weigh the Nebivolol drug substance or crushed tablets, dissolve in the diluent to a known concentration (e.g., 0.6 mg/mL), vortex, and centrifuge before analysis.[1][2]

Structural Confirmation

Beyond LC-MS/MS for quantification, full structural elucidation of a newly synthesized reference standard is mandatory. This is achieved through a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure, including the presence of the N-nitroso group and its effect on adjacent protons.

• High-Resolution Mass Spectrometry (HRMS): To determine the accurate mass and confirm the elemental composition (C₂₂H₂₄F₂N₂O₅).[3][9]

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, particularly the N-N=O stretch of the nitrosamine group.

Quantitative Performance Data

The performance of analytical methods developed using the reference standard is critical. The following tables summarize key validation parameters reported in the literature for the analysis of N-nitroso-nebivolol.

Table 1: Method Sensitivity and Linearity

Parameter	Reported Value	Source
Limit of Detection (LOD)	2 pg/mL	[1][2]
Limit of Quantitation (LOQ)	5 pg/mL	[1][2]
Calibration Range	5 pg/mL - 50 ng/mL	[1][2]

| Correlation Coefficient (R²) | > 0.997 |[1][2] |

Table 2: Method Accuracy and Precision

Parameter	Matrix	Reported Value	Source
Spike Recovery	API	116.8%	[1][2]
	Placebo	108.3%	[1][2]
	Tablet Formulation	111.8%	[1][2]

| Reproducibility | Replicate Injections at LOQ (%RSD) | ~3.1% |[1][2] |

Conclusion

The control of N-Nitroso-nebivolol is a critical aspect of ensuring the quality and safety of Nebivolol drug products. This guide outlines the fundamental principles and provides detailed protocols for the synthesis and characterization of the N-nitroso-nebivolol reference standard. A high-purity, well-characterized standard is indispensable for validating analytical methods capable of quantifying this impurity at levels compliant with stringent regulatory guidelines.[6] The use of sensitive LC-MS/MS methods allows for precise and accurate measurement, supporting both drug manufacturers and regulatory bodies in their shared goal of protecting public health.[13]

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. fda.gov [fda.gov]
• 5. N-Nitroso-Nebivolol | 1391051-68-5 | SynZeal [synzeal.com]
• 6. veeprho.com [veeprho.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. shimadzu.com [shimadzu.com]
• 9. N-Nitroso Nebivolol | Manasa Life Sciences [manasalifesciences.com]
• 10. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
• 11. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso-Nebivolol: A Review of a Potentially Genotoxic Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-nebivolol is a nitrosamine impurity that has garnered significant attention from regulatory bodies and pharmaceutical manufacturers.[1][2] As a potential genotoxic agent, its presence in the widely used antihypertensive drug, nebivolol, necessitates rigorous control and a thorough understanding of its safety profile.[1] This technical guide provides a comprehensive review of the currently available information on N-nitroso-nebivolol, with a focus on its regulatory status, analytical detection, and the genotoxic potential inferred from related compounds.

N-nitroso-nebivolol can form during the synthesis, storage, or handling of nebivolol, particularly when the secondary amine in the nebivolol structure reacts with nitrosating agents under specific conditions such as heat, moisture, or acidity.[2] Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits for their presence in pharmaceutical products.[2]

Regulatory Landscape and Acceptable Intake

The FDA has categorized N-nitroso-nebivolol as a Class 4 nitrosamine impurity based on its carcinogenic potency categorization.[3] For such compounds lacking extensive toxicological data, a default acceptable intake (AI) limit is established to ensure patient safety.

Parameter	Value	Regulatory Body
Acceptable Intake (AI)	1500 ng/day	U.S. FDA
Carcinogenic Potency Category	4	U.S. FDA
Table 1: Regulatory Limit for N-Nitroso-Nebivolol[3][4][5]

This AI limit is a critical parameter for pharmaceutical manufacturers, guiding the development and validation of analytical methods to ensure that the levels of N-nitroso-nebivolol in the final drug product remain below this threshold.[4]

Analytical Methodologies for Detection and Quantification

The low permissible levels of N-nitroso-nebivolol necessitate highly sensitive and specific analytical methods for its detection and quantification in nebivolol drug substances and products.[6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for this purpose.

A validated ultra-sensitive LC-MS/MS method has been developed for the simultaneous quantification of nine nitrosamine impurities, including N-nitroso-nebivolol, in nebivolol tablets.[6] Key performance characteristics of such methods are summarized below.

Parameter	Typical Value
Limit of Detection (LOD)	2 pg/mL
Limit of Quantification (LOQ)	5 pg/mL - 19.62 ppb
Correlation Coefficient (r²)	> 0.99
Table 2: Performance Characteristics of a Validated LC-MS/MS Method[3][6][7]

Experimental Protocol: Sample Preparation for LC-MS/MS Analysis of N-Nitroso-Nebivolol in Tablets

The following is a representative protocol for the extraction of N-nitroso-nebivolol from nebivolol tablets for LC-MS/MS analysis.[3]

Objective: To extract N-nitroso-nebivolol from a tablet matrix for quantitative analysis.

Materials:

• Nebivolol tablets (e.g., 20 mg)

• Mortar and pestle

• 15 mL centrifuge tubes

• Vortex mixer

• Rotational shaker

• Centrifuge

• HPLC vials

• Diluent (e.g., specified in the validated method)

• N-nitroso-nebivolol analytical standard

Procedure:

• Weigh and crush five formulation tablets to a fine powder using a mortar and pestle.

• Transfer an amount of the powder equivalent to 0.6 mg/mL of nebivolol into a 15 mL centrifuge tube.

• Add 10 mL of diluent to the centrifuge tube.

• Vortex the tube for 1 minute to ensure thorough mixing.

• Place the tube on a rotational shaker for 20 minutes to facilitate the extraction of the analyte.

• Centrifuge the solution at 9,000 rpm for 10 minutes to pellet the excipients.

• Carefully transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

For method validation, spike recovery analysis is performed by adding a known concentration of N-nitroso-nebivolol (e.g., 200 pg/mL) to the API, placebo, and tablet samples before extraction.[3]

Inferred Genotoxic Potential and Mechanism

Direct toxicological studies on N-nitroso-nebivolol are not publicly available. However, the genotoxic potential of this impurity can be inferred from studies on other nitrosamines derived from beta-blockers, such as N-nitroso-propranolol (NNP).

Studies on NNP have demonstrated that it is mutagenic and genotoxic in a variety of in vitro systems.[8][9][10] NNP induces concentration-dependent mutations in the Ames test and causes chromosomal damage in human lymphoblastoid TK6 cells.[8][9][10]

The genotoxicity of many nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes.[8][9] In the case of NNP, CYP2C19 has been identified as a key enzyme in its bioactivation to a genotoxicant.[8][9] This activation typically involves the hydroxylation of the carbon atom alpha to the nitroso group, leading to the formation of an unstable intermediate that can ultimately generate a DNA-reactive diazonium ion.

The following diagram illustrates the generalized pathway for the metabolic activation of a nitrosamine to a genotoxic species.

Caption: Generalized pathway of nitrosamine metabolic activation to a genotoxic species.

Given the structural similarities between N-nitroso-nebivolol and other N-nitroso derivatives of beta-blockers, it is plausible that it shares a similar mechanism of toxicity, requiring metabolic activation to exert its genotoxic effects.

Conclusion

While direct toxicological data for N-nitroso-nebivolol remains limited, its classification as a potential genotoxic impurity warrants the strict control measures implemented by regulatory authorities. The establishment of an acceptable intake limit and the development of highly sensitive analytical methods are crucial for ensuring the safety of nebivolol-containing medications. Future research should focus on conducting in vitro and in vivo toxicological studies on N-nitroso-nebivolol to provide a more definitive characterization of its risk profile and to validate the assumptions made based on read-across from other nitrosamines. This will enable a more robust risk assessment and further refine the strategies for its control in pharmaceutical products.

References

• 1. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
• 2. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Nebivolol | Manasa Life Sciences [manasalifesciences.com]
• 6. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. hesiglobal.org [hesiglobal.org]
• 9. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

interaction of nebivolol with nitrosating agents

An In-depth Technical Guide to the Interaction of Nebivolol with Nitrosating Agents and Systems

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Nebivolol, a third-generation β1-adrenergic receptor antagonist, possesses unique vasodilatory properties attributed to its complex interaction with nitric oxide (NO) signaling pathways. This technical guide provides a comprehensive overview of the multifaceted interactions of nebivolol with nitrosating agents and related biological systems. The core of nebivolol's NO-mediated effects appears to be threefold: the stimulation of endogenous NO production via nitric oxide synthase (NOS) activation, the potential modulation of S-nitrosothiol (SNO) homeostasis through inhibition of S-nitrosoglutathione reductase (GSNOR), and a direct chemical reaction with nitrosating agents to form the N-nitroso impurity, N-Nitroso-Nebivolol. This document details the signaling pathways, experimental methodologies for their investigation, and quantitative data derived from key studies.

Part 1: Stimulation of Endogenous Nitric Oxide Production

A primary mechanism for nebivolol's vasodilatory effect is its ability to stimulate NO production in endothelial cells and cardiac tissue, a feature not shared by other selective β1-blockers like atenolol.[1] This action is primarily mediated through the activation of the β3-adrenergic receptor.

Signaling Pathway: β3-Adrenergic Receptor-Mediated NOS Activation

Nebivolol acts as an agonist at the β3-adrenergic receptor, initiating a signaling cascade that leads to the activation of endothelial Nitric Oxide Synthase (eNOS) and, in the heart, inducible Nitric Oxide Synthase (iNOS).[1] This activation is associated with the phosphorylation of eNOS at its serine 1177 residue (p-eNOS Ser1177), a key step in increasing its enzymatic activity.[2][3] The pathway is shown to be calcium-dependent and can be blocked by specific β3-antagonists (e.g., SR59230A), demonstrating the crucial role of this receptor.[1]

Caption: β3-Adrenergic receptor-mediated activation of eNOS by nebivolol.

Experimental Protocols

1.2.1 Measurement of Nitric Oxide Release using Fluorescent Probes This protocol is based on the use of 4,5-diaminofluorescein diacetate (DAF-2 diacetate) or similar probes like DAF-FM diacetate.

• Principle: DAF-FM diacetate is a cell-permeable dye that is deacetylated by intracellular esterases to DAF-FM. In the presence of NO (specifically, its oxidative product N₂O₃), DAF-FM is converted to a highly fluorescent triazole derivative, which can be quantified.[4]

• Cell Preparation: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured to confluence on appropriate plates or coverslips.

• Loading: Prepare a 5 mM stock solution of DAF-FM diacetate in high-quality anhydrous DMSO.[5] Dilute the stock solution to a final working concentration (typically 5-10 µM) in a suitable buffer (e.g., PBS).[6]

• Incubation: Remove the culture medium, wash the cells, and incubate them with the DAF-FM diacetate working solution for 30-60 minutes at 37°C, protected from light.[5][6]

• Wash and De-esterification: Wash the cells with buffer to remove excess probe and incubate for an additional 15-30 minutes to allow for complete de-esterification.[5]

• Stimulation and Measurement: Treat the cells with varying concentrations of nebivolol (e.g., 10⁻⁹ to 10⁻⁵ M). Measure fluorescence intensity using a fluorescence microscope or plate reader with excitation at ~495 nm and emission at ~515 nm.[5]

1.2.2 Western Blot for eNOS Phosphorylation This protocol quantifies the activation state of eNOS.

• Cell Lysis: After treatment with nebivolol for specified time points (e.g., 0, 5, 15, 30 min), lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.[7]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for p-eNOS (Ser1177) and total eNOS. Subsequently, probe with appropriate HRP-conjugated secondary antibodies.[2][7]

• Detection and Quantification: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.[7] Quantify band density using image analysis software and present the data as the ratio of p-eNOS to total eNOS.[7]

Quantitative Data

Parameter	Cell Type	Nebivolol Concentration	Result	Reference
NO Production	HUVECs	1.0 µM	49% increase in NO release (509 ± 18 nM vs 342 ± 26 nM for vehicle)	[8]
NO Production	Cardiac Tissue	Starts at 10⁻⁷ M	Statistically significant dose-dependent increase in NO	[1]
NO/ONOO⁻ Ratio	Endothelial Cells (Black Donors)	1.0 - 5.0 µM	Restored ratio from 0.50 to 3.32 (level in white donors was 3.45)	[9]
eNOS Phosphorylation (Ser1177)	Mouse Left Ventricle	500 ng/kg (intracardiac)	Significant increase at 5 and 15 minutes post-injection	[3]

Part 2: Modulation of S-Nitrosothiol Homeostasis

A novel proposed mechanism of action for nebivolol involves the modulation of protein S-nitrosylation, a key pathway in NO signaling. This is hypothesized to occur through the inhibition of S-nitrosoglutathione reductase (GSNOR), the primary enzyme responsible for the catabolism of S-nitrosoglutathione (GSNO), a major biological NO carrier.

Signaling Pathway: Inhibition of GSNOR

By inhibiting GSNOR, nebivolol would decrease the breakdown of GSNO. This leads to an accumulation of intracellular GSNO, which can then transfer its NO group to cysteine residues on target proteins, a process called transnitrosation. This results in an overall increase in protein S-nitrosylation, thereby amplifying and sustaining NO-dependent signaling. However, it is important to note that while some studies support this hypothesis with data showing an accumulation of nitrosothiols, at least one study failed to confirm direct inhibition of GSNOR by nebivolol in an enzymatic assay, suggesting the topic warrants further investigation.[10][11]

Caption: Hypothesized inhibition of GSNOR by nebivolol, leading to increased S-nitrosylation.

Experimental Protocols

2.2.1 Biotin-Switch Technique (BST) for Detecting Protein S-Nitrosylation This is the benchmark assay for detecting S-nitrosylated proteins.[12]

• Principle: The three-step assay involves (1) blocking all free cysteine thiols with a methylthiolating agent (MMTS); (2) selectively reducing S-nitrosothiols to free thiols using ascorbate; and (3) labeling the newly formed thiols with a biotinylating reagent (biotin-HPDP). Biotinylated proteins can then be detected or purified.[13]

• Sample Preparation: Lyse cells or tissues treated with or without nebivolol in HEN buffer (100 mM HEPES, 1 mM EDTA, 0.1 mM neocuproine, pH 8.0).[13]

• Blocking Step: Add SDS to the lysate (final concentration ~2.5%) and MMTS (final concentration ~0.1%). Incubate at 50°C for 20 minutes with frequent vortexing to block all free thiols.[13]

• MMTS Removal: Remove excess MMTS by protein precipitation with two volumes of ice-cold acetone.

• Reduction and Labeling: Resuspend the protein pellet in HENS buffer. Add ascorbate to selectively reduce SNOs. Then, add biotin-HPDP to label the nascent free thiols.

• Detection: The resulting biotinylated proteins (formerly S-nitrosylated) can be detected via Western blot using an anti-biotin antibody or streptavidin-HRP, or they can be purified using streptavidin-agarose beads for identification by mass spectrometry.[13][14]

2.2.2 GSNOR Activity Assay This assay measures the enzymatic activity of GSNOR.

• Principle: GSNOR catalyzes the NADH-dependent reduction of GSNO to glutathione disulfide (GSSG) and ammonia. The activity can be measured by monitoring the consumption of NADH spectrophotometrically at 340 nm.[15][16]

• Reaction Mixture: Prepare a reaction mixture in a cuvette containing buffer (e.g., 50 mM potassium phosphate, pH 7.5), 0.1 mM EDTA, and NADH (e.g., 15 µM).[15]

• Inhibition Study: Add various concentrations of the potential inhibitor (nebivolol) to the reaction mixture.

• Initiation and Measurement: Add the enzyme (purified GSNOR or a cell lysate containing it) to the mixture and immediately initiate the reaction by adding the substrate, GSNO (e.g., 10 µM).[15]

• Data Analysis: Record the decrease in absorbance at 340 nm over time. The rate of NADH consumption is proportional to GSNOR activity. Calculate the percent inhibition relative to a no-inhibitor control.

Quantitative Data

Parameter	Cell/Animal Model	Nebivolol Treatment	Result	Reference
Nitrosothiol Accumulation	RAW 264.7 Cells	Increasing concentrations (6 hours)	Dose-dependent accumulation of nitrosothiols	[17]
Protein S-Nitrosylation	C57 Mice	10 mg/kg daily for 7 days	Increased protein S-nitrosylation in heart tissue compared to control	[10][17]
GSNOR Activity	Enzymatic Assay	Not specified	One study reports nebivolol has no effect on GSNOR activity	[10]

Part 3: Direct Chemical Nitrosation

Beyond its biological interactions, nebivolol, which contains a secondary amine functional group, can undergo direct chemical nitrosation. This reaction forms N-Nitroso-Nebivolol, a nitrosamine impurity that is of significant interest from a pharmaceutical quality and safety perspective.

Reaction: Formation of N-Nitroso-Nebivolol

The formation of N-Nitroso-Nebivolol occurs when nebivolol reacts with a nitrosating agent.[18] A common source of nitrosating agents in pharmaceutical manufacturing and storage is the presence of residual nitrites (e.g., sodium nitrite), which can form nitrous acid (HNO₂) under acidic conditions.[19] The nitrous acid then reacts with the secondary amine of the nebivolol molecule. This reaction is often facilitated by heat and moisture.[18]

Caption: Formation pathway of N-Nitroso-Nebivolol from nebivolol and a nitrosating agent.

Experimental Protocols

3.2.1 Synthesis of N-Nitroso-Nebivolol Reference Standard A reference standard is required for analytical method development and validation.

• Principle: A controlled chemical reaction is performed to synthesize the N-nitroso derivative from the parent drug.

• Methodology: While specific synthesis steps are proprietary, a general approach involves dissolving nebivolol in a suitable solvent, acidifying the solution, and then adding a source of nitrite (e.g., sodium nitrite) under controlled temperature. The product is then purified using techniques like column chromatography.

• Characterization: The structure of the synthesized compound must be unequivocally confirmed using high-resolution mass spectrometry (HRMS), and nuclear magnetic resonance (¹H-NMR, ¹³C-NMR) spectroscopy.[20] Purity is often determined by differential scanning calorimetry (DSC).[20]

3.2.2 Quantification by LC-MS/MS This is the standard, highly sensitive method for detecting and quantifying nitrosamine impurities in drug products.[21][22]

• Sample Preparation: Weigh and crush tablets. Extract a precise amount of the powder (e.g., equivalent to 0.6 mg/mL of Nebivolol) with a suitable diluent. Vortex, shake, and centrifuge the sample. The supernatant is used for analysis.[21][23]

• Chromatography:

  • System: UHPLC or LC system coupled to a triple quadrupole mass spectrometer (TQ).[21]

  • Column: A suitable reversed-phase column, such as an Allure BiPh C18 (250 × 4.6 mm), 5 µm.[22]

  • Mobile Phase: A gradient elution is typically used. For example, Mobile Phase A: 0.002 M Ammonium acetate buffer (pH 4.5) and Mobile Phase B: Methanol.[22]

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[22]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high specificity and sensitivity. Precursor and product ion pairs specific to N-Nitroso-Nebivolol are monitored.

• Validation: The method must be validated according to ICH guidelines for specificity, accuracy, precision, linearity, and sensitivity (LOD/LOQ).[22]

Quantitative Data

Parameter	Method	Value	Reference
Regulatory Limit (Acceptable Intake)	FDA Guidance	1500 ng/day	[21][23]
Limit of Detection (LOD)	LC-MS/MS (Agilent 6495D)	2 pg/mL	[21][23]
Limit of Quantification (LOQ)	LC-MS/MS (Agilent 6495D)	5 pg/mL	[21][23]
Limit of Detection (LOD)	UPLC-QQQ	1 ng/mL	[20]
Limit of Quantification (LOQ)	UPLC-QQQ	3 ng/mL	[20]
Linearity (r²)	LC-MS/MS	> 0.997	[21][22]
Recovery	UPLC-QQQ	98.13% - 105.93%	[20]

Conclusion

The and systems is a complex and multifaceted topic of significant interest to both clinical and pharmaceutical sciences. For researchers, the drug's unique ability to stimulate NO production via the β3-adrenergic receptor and its potential to modulate S-nitrosothiol levels via GSNOR inhibition offer exciting avenues for understanding cardiovascular physiology and developing novel therapeutics. For drug development professionals, the direct chemical reaction of nebivolol with nitrosating agents to form the N-nitroso-nebivolol impurity underscores the critical importance of controlling raw materials, manufacturing processes, and storage conditions to ensure patient safety. This guide provides the foundational technical details necessary to explore these distinct but interconnected phenomena.

References

• 1. ahajournals.org [ahajournals.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Detecting nitric oxide in free-living symbiotic dinoflagellates exposed to nanoparticles [protocols.io]
• 5. ulab360.com [ulab360.com]
• 6. sfrbm.org [sfrbm.org]
• 7. Inhibition of eNOS Partially Blunts the Beneficial Effects of Nebivolol on Angiotensin II-Induced Signaling in H9c2 Cardiomyoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. ahajournals.org [ahajournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Nebivolol Acts as a S-Nitrosoglutathione Reductase Inhibitor: A New Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Detection of protein S-nitrosylation with the biotin-switch technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Detection of Protein S-Nitrosylation with the Biotin Switch Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Kinetic and Cellular Characterization of Novel Inhibitors of S-Nitrosoglutathione Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Measurement of S-Nitrosoglutathione Reductase Activity in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 19. fda.gov [fda.gov]
• 20. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 21. lcms.labrulez.com [lcms.labrulez.com]
• 22. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. lcms.labrulez.com [lcms.labrulez.com]

Stability of N-nitroso-nebivolol: A Technical Guide for Drug Development Professionals

An In-depth Examination of Analytical Methodologies and Potential Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge regarding the stability of N-nitroso-nebivolol, a nitrosamine impurity of the beta-blocker nebivolol. While extensive research has been conducted on the detection and quantification of this impurity, publicly available data on its forced degradation and stability under various stress conditions is limited. This document summarizes the known information on the formation and analysis of N-nitroso-nebivolol and extrapolates potential stability characteristics based on the behavior of the parent drug, nebivolol, and the general chemistry of nitrosamines.

Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis, storage, or handling of nebivolol.[1] Its formation typically occurs when the secondary amine functionality of the nebivolol molecule reacts with nitrosating agents, particularly under conditions involving heat, moisture, or acidity.[1][2] Due to the potential health risks associated with nitrosamine impurities, regulatory agencies such as the FDA and EMA have established stringent limits for their presence in pharmaceutical products.

Understanding the stability of N-nitroso-nebivolol is crucial for developing robust control strategies, ensuring product quality, and maintaining patient safety. This guide outlines the analytical methods for its detection and provides insights into its likely behavior under stress conditions.

Formation Pathway of N-nitroso-nebivolol

The formation of N-nitroso-nebivolol is a chemical process involving the nitrosation of the secondary amine in the nebivolol structure. This reaction is a key area of focus in the pharmaceutical industry for impurity control.

Figure 1: Formation of N-nitroso-nebivolol.

Stability Profile of N-nitroso-nebivolol: An Evidence Gap

As of late 2025, specific studies detailing the forced degradation of N-nitroso-nebivolol under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) are not extensively available in the public domain. The majority of published research focuses on the stability of the parent drug, nebivolol. Therefore, the following sections on stability are based on extrapolations from nebivolol's degradation and general chemical principles of nitrosamines.

Insights from Nebivolol Forced Degradation Studies

Forced degradation studies on nebivolol indicate that it is susceptible to degradation under acidic, basic, and oxidative conditions.[3] It is reasonable to hypothesize that N-nitroso-nebivolol may exhibit similar or even greater instability under these conditions, particularly acidic environments which can facilitate denitrosation or other degradation pathways.

Table 1: Summary of Forced Degradation Studies on Nebivolol

Stress Condition	Reagents and Conditions	Observed Degradation of Nebivolol	Potential Implication for N-nitroso-nebivolol Stability
Acid Hydrolysis	0.1N HCl at 70°C for 1 hour	Significant degradation observed, with the formation of a major degradation product.[3]	N-nitroso-nebivolol is likely to be unstable. Acidic conditions could lead to denitrosation, reverting it to nebivolol, or other degradation products.
Base Hydrolysis	0.1N NaOH at 70°C for 1 hour	No significant degradation observed in some studies,[3] while others report partial degradation.	The stability of N-nitroso-nebivolol under basic conditions is uncertain but may be greater than under acidic conditions.
Oxidative Degradation	30% H₂O₂	Decomposition occurred, resulting in a distinct degradation product.[3]	N-nitroso-nebivolol is expected to be susceptible to oxidation, potentially leading to the formation of various oxidized derivatives.
Thermal Degradation	Dry Heat	Stable.[3]	N-nitroso-nebivolol may exhibit thermal stability in the solid state, though this requires experimental verification.
Photodegradation	UV light	Stable.[3]	The photostability of N-nitroso-nebivolol is unknown and should be experimentally determined according to ICH Q1B guidelines.[4]

Note: The information in Table 1 is based on studies of nebivolol and provides a hypothetical outlook for N-nitroso-nebivolol. Rigorous experimental studies are required to confirm the stability of N-nitroso-nebivolol.

Experimental Protocols for Analysis of N-nitroso-nebivolol

Highly sensitive and specific analytical methods are essential for the detection and quantification of N-nitroso-nebivolol at trace levels. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely adopted technique.

Sample Preparation (for Nebivolol Tablets)

• Weigh and finely powder a representative number of nebivolol tablets.

• Transfer an amount of powder equivalent to a specified dose of nebivolol into a suitable volumetric flask.

• Add a diluent (e.g., a mixture of methanol and water) and vortex to disperse the powder.

• Sonicate for a specified period to ensure complete dissolution of the analyte.

• Centrifuge the solution to separate undissolved excipients.

• Filter the supernatant through a 0.22 µm filter into an HPLC vial for analysis.

Analytical Method: LC-MS/MS

A highly sensitive and robust method for the quantitation of N-nitroso-nebivolol in nebivolol tablet formulations has been developed using an Agilent 6495D triple quadrupole LC/MS system.

Table 2: Example of LC-MS/MS Method Parameters for N-nitroso-nebivolol Analysis

Parameter	Condition
Chromatographic System	UHPLC system coupled to a triple quadrupole mass spectrometer
Column	Agilent Pursuit XRs 3 Diphenyl, 150 mm x 3 mm, or equivalent
Mobile Phase A	1 mM ammonium trifluoroacetate and 0.004% formic acid in water
Mobile Phase B	Methanol
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Precursor and product m/z are 435.2 and 418.2 respectively.

The method demonstrates excellent sensitivity with a limit of detection (LOD) of 2 pg/mL and a limit of quantification (LOQ) of 5 pg/mL.

Figure 2: General workflow for the analysis of N-nitroso-nebivolol.

Conclusion and Future Perspectives

The control of N-nitroso-nebivolol is a critical aspect of ensuring the quality and safety of nebivolol-containing drug products. While robust analytical methods for its quantification are well-established, there remains a clear need for comprehensive stability studies on the impurity itself. Future research should focus on performing forced degradation studies on N-nitroso-nebivolol to definitively characterize its stability profile under various stress conditions. This data will be invaluable for developing effective risk mitigation strategies, establishing appropriate storage and handling conditions, and ensuring the long-term stability of nebivolol formulations. For now, a conservative approach based on the known degradation pathways of nebivolol and the general reactivity of nitrosamines is recommended.

References

• 1. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Nebivolol | Manasa Life Sciences [manasalifesciences.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. lcms.labrulez.com [lcms.labrulez.com]

Carcinogenic Potential of Beta-Blocker Nitrosamine Derivatives: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract: The presence of nitrosamine impurities in pharmaceuticals has become a significant concern for regulatory bodies and the drug development industry. N-nitroso compounds are a "cohort of concern" due to the carcinogenic potential of many compounds in this class.[1] Beta-adrenergic blocking agents (beta-blockers), a widely prescribed class of drugs for cardiovascular conditions, possess secondary amine structures that are susceptible to nitrosation, forming N-nitroso derivatives. This technical guide provides an in-depth analysis of the current state of knowledge regarding the carcinogenic potential of these beta-blocker nitrosamine derivatives. It consolidates genotoxicity data, outlines key experimental methodologies for their assessment, and illustrates the metabolic pathways and toxicological mechanisms involved. The information presented is intended to support risk assessment and the development of mitigation strategies in the pharmaceutical industry.

Introduction: The Emergence of Nitrosamines in Beta-Blockers

The discovery of N-nitrosodimethylamine (NDMA) in valsartan in 2018 triggered a global investigation into the presence of nitrosamine impurities across various drug classes.[2] These compounds can form during drug synthesis, formulation, or even storage when vulnerable amine functional groups react with nitrosating agents.[3] Beta-blockers, characterized by their secondary amine moieties, are recognized as a class of drugs with the potential to form N-nitrosamine derivatives.[4] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict acceptable intake (AI) limits for several nitrosamines to mitigate the potential cancer risk to patients.[5][6][7][8][9] This guide focuses on the scientific data underpinning the risk assessment of these specific nitrosamine drug substance-related impurities (NDSRIs).

Carcinogenic Potential Assessment

Direct long-term carcinogenicity studies on N-nitroso derivatives of beta-blockers are not extensively available in public literature. Therefore, the assessment of their carcinogenic potential relies heavily on a combination of genotoxicity data, structure-activity relationship (SAR) analysis, and regulatory categorization based on these factors.

Structure-Activity Relationships (SAR)

The carcinogenic potency of nitrosamines is significantly influenced by their chemical structure. Key structural features of beta-blocker nitrosamines that are considered to reduce their carcinogenic potential compared to simple, potent nitrosamines like N-nitrosodiethylamine (NDEA) include:

• Steric Hindrance: Most beta-blockers feature bulky isopropyl or tert-butyl groups attached to the alpha-carbon position relative to the secondary amine. This steric bulk can hinder the metabolic activation (α-hydroxylation) by cytochrome P450 enzymes, which is a critical step for the formation of DNA-reactive species.[4][10]

• β-Hydroxyl Group: The presence of a hydroxyl group at the beta-position to the nitrosamine functionality is a common feature in beta-blockers and is generally associated with a reduction in carcinogenic potency.[10]

Based on these structural features, regulatory bodies have placed N-nitroso-propranolol and N-nitroso-metoprolol into Potency Category 4 of the Carcinogenic Potency Categorization Approach (CPCA), leading to a higher acceptable intake limit of 1500 ng/day compared to more potent nitrosamines.[3][6][9]

Quantitative Genotoxicity Data

Genotoxicity assays are crucial for predicting carcinogenic potential. Several studies have evaluated the genotoxic effects of nitrosated beta-blockers. The data indicates that these compounds are genotoxic, primarily after metabolic activation.

A seminal study by Robbiano et al. (1991) investigated the genotoxicity of N-nitroso derivatives of six beta-blockers in rat and human hepatocytes.[11][12] More recent work has further detailed the genotoxicity of N-nitroso-propranolol (NNP).[1][13][14]

Table 1: Genotoxicity of N-Nitroso Beta-Blocker Derivatives in Hepatocytes

N-Nitroso Derivative	Assay	Species	Concentration Range (mM)	Observed Effect	Reference
NO-Propranolol	DNA Fragmentation & UDS	Rat & Human	0.01 - 0.1	Positive, dose-related response. More active in human hepatocytes.	[11][12]
NO-Metoprolol	DNA Fragmentation & UDS	Rat & Human	0.1 - 1.0	Positive, dose-related response.	[11][12][15]
NO-Atenolol	DNA Fragmentation & UDS	Rat & Human	0.1 - 1.0	Positive, dose-related response. More active in rat hepatocytes.	[11][12]
NO-Oxprenolol	DNA Fragmentation & UDS	Rat & Human	0.03 - 1.0	Positive, dose-related response. More active in rat hepatocytes.	[11][12]
NO-Nadolol	DNA Fragmentation & UDS	Rat & Human	0.3 - 3.0	Positive, dose-related response.	[11][12]
NO-Sotalol	DNA Fragmentation & UDS	Rat & Human	0.3 - 3.0	Positive, dose-related response.	[11][12]

Source: Robbiano, L., et al. (1991). Cancer Research.

Table 2: In Vivo Genotoxicity of N-Nitroso Beta-Blocker Derivatives

N-Nitroso Derivative	Assay	Species	Dose (mg/kg)	Tissue	Observed Effect	Reference
NO-Propranolol	Micronucleus Test	Rat	1000	Hepatocytes	Statistically significant increase in micronucleated hepatocytes.	[1][16]
Micronucleus Test	Rat	1000	Bone Marrow & Spleen	No significant increase in micronucleated polychromatic erythrocytes.	[16]
NO-Metoprolol	Micronucleus Test	Rat	1000	Hepatocytes	Statistically significant increase in micronucleated hepatocytes.	[16]
Micronucleus Test	Rat	1000	Bone Marrow & Spleen	No significant increase in micronucleated polychromatic erythrocytes.	[16]
NO-Atenolol	Micronucleus Test	Rat	1000	Hepatocytes	Statistically significant increase in micronucleated hepatocytes.	[16]
Micronucleus Test	Rat	1000	Bone Marrow & Spleen	No significant increase in micronucleated polychromatic erythrocytes.	[16]
NO-Nadolol	Micronucleus Test	Rat	1000	Hepatocytes	Statistically significant increase in micronucleated hepatocytes.	[16]
Micronucleus Test	Rat	1000	Bone Marrow & Spleen	No significant increase in micronucleated polychromatic erythrocytes.	[16]
NO-Sotalol	Micronucleus Test	Rat	1000	Hepatocytes	Statistically significant increase in micronucleated hepatocytes.	[16]
Micronucleus Test	Rat	1000	Bone Marrow & Spleen	No significant increase in micronucleated polychromatic erythrocytes.	[16]

Source: Martelli, A., et al. (1994). Toxicology Letters.

The in vivo data suggests that while these compounds are capable of inducing chromosomal damage in the liver (the primary site of metabolism), they exhibit low clastogenic activity in the bone marrow and spleen, indicating potential for preferential detoxification in vivo.[16]

Mechanistic Pathways of Carcinogenesis

The carcinogenic activity of nitrosamines is contingent upon their metabolic activation to electrophilic intermediates that can form covalent adducts with DNA, leading to mutations if not repaired.

Metabolic Activation

The primary pathway for the activation of nitrosamines is α-hydroxylation, a reaction catalyzed by cytochrome P450 (CYP) enzymes. This process is essential for the formation of DNA-reactive species. For N-nitroso-propranolol (NNP), studies have identified CYP2C19 as the most active human cytochrome P450 enzyme in its bioactivation to a genotoxicant.[14] The metabolic activation pathway generally proceeds as follows:

• α-Hydroxylation: A CYP enzyme adds a hydroxyl group to the carbon atom alpha to the nitroso group.

• Spontaneous Decomposition: The resulting α-hydroxynitrosamine is unstable and decomposes.

• Formation of a Diazonium Ion: This decomposition yields a highly reactive diazonium ion.

• DNA Adduct Formation: The diazonium ion can then alkylate nucleophilic sites on DNA bases.

References

• 1. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. THE NITROSAMINE CONTAMINATION IN BETA BLOCKERS (BISOPROLOL/METOPROLOL), ACE INHIBITORS (LISINOPRIL/PERINDOPRIL), THIAZIDES DIURETICS (HCT), CALCIUM CHANNEL BLOCKERS (AMLODIPINE/FELODIPINE), SARTANS (CANDESARTAN) AND ТHE SUBSEQUENT SKIN CANCER DEVELOPMENT AND PROGRESSION: APOCALYPSE NOW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-Nitroso Metoprolol | Manasa Life Sciences [manasalifesciences.com]
• 4. The acceptance Intake of Nitroso-Propranolol - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. scribd.com [scribd.com]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. canada.ca [canada.ca]
• 10. efpia.eu [efpia.eu]
• 11. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. caymanchem.com [caymanchem.com]
• 16. Low clastogenic activity in vivo of the N-nitroso derivatives of 5 beta-adrenergic-blocking drugs proved to be potent genotoxins in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso-Nebivolol: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of the Nitrosamine Impurity of Nebivolol

This technical guide provides a comprehensive overview of N-nitroso-nebivolol, a nitrosamine impurity associated with the beta-blocker Nebivolol. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, formation, analytical detection, and toxicological significance.

Core Chemical and Regulatory Data

N-nitroso-nebivolol is classified as a nitrosamine drug substance-related impurity (NDSRI).[1][2] Nitrosamines are a class of compounds of significant concern to regulatory agencies like the FDA and EMA due to their potential carcinogenic properties.[1][3] N-nitroso-nebivolol is a derivative of Nebivolol, a third-generation beta-blocker used in the treatment of hypertension.[4]

The key identifiers and physicochemical properties of N-nitroso-nebivolol are summarized in the table below.

Parameter	Value	Reference
CAS Number	1391051-68-5	[1][3][5][6]
Molecular Formula	C22H24F2N2O5	[1][3][5][6]
Molecular Weight	434.44 g/mol	[1][6]
IUPAC Name	N-Nitroso-(RS)-1-[(RS)-6-fluorochroman-2-yl]-2-({(RS)-2-[(SR)-6-fluorochroman-2-yl]-2-hydroxyethyl}amino)ethan-1-ol	[7]
Synonyms	N,N-bis(2-(6-fluorochroman-2-yl)-2-hydroxyethyl)nitrous amide	[3][5][6]

Formation and Toxicology

N-nitroso-nebivolol is not an intended component of the final drug product but can form as an impurity during the synthesis, storage, or handling of Nebivolol.[3] Its formation occurs through the reaction of the secondary amine present in the Nebivolol structure with nitrosating agents, such as nitrites, particularly under acidic conditions.[3][7]

Due to its classification as a potential genotoxic impurity, which can interact with DNA and potentially lead to cancer, strict regulatory limits are placed on its presence in pharmaceutical products.[4] The U.S. FDA, under its Carcinogenic Potency Categorization Approach (CPCA), has assigned N-nitroso-nebivolol to Potency Category 4, with a corresponding acceptable intake (AI) limit of 1500 ng/day.[2][7][8] This necessitates the use of highly sensitive analytical methods to ensure that its levels in Nebivolol-containing medications remain below this safety threshold.

Experimental Protocols: Analytical Detection and Quantification

The detection and quantification of N-nitroso-nebivolol at trace levels require highly sensitive and specific analytical techniques. The most commonly employed method is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Sample Preparation for Nebivolol Tablets

A common procedure for preparing samples from Nebivolol tablets for LC-MS/MS analysis is as follows:

• Tablet Homogenization : Accurately weigh and crush a specific number of tablets (e.g., five) to a fine powder using a mortar and pestle.[8][9]

• Extraction : Transfer an amount of the powder equivalent to a specific concentration of Nebivolol (e.g., 0.6 mg/mL) into a centrifuge tube.[8][9]

• Solvent Addition : Add a measured volume of a suitable diluent (e.g., 10 mL of 50% methanol-water) to the tube.[2][9]

• Dissolution : Vortex the tube for 1 minute, followed by rotational shaking for 20 minutes to ensure complete dissolution of the analyte.[8][9]

• Centrifugation : Centrifuge the solution at high speed (e.g., 9,000 rpm) for 10 minutes to separate insoluble excipients.[8][9]

• Filtration and Analysis : Transfer the supernatant to an HPLC vial for analysis. For some methods, filtration through a 0.22 µm nylon filter may be performed.[2]

LC-MS/MS Methodological Parameters

Below is a summary of typical parameters for an LC-MS/MS method for the quantification of N-nitroso-nebivolol.

Parameter	Example Specification	Reference
Instrument	Agilent 1290 Infinity UHPLC with 6495D Triple Quadrupole LC/MS	[8]
Column	Allure BiPh C18 (250 x 4.6 mm), 5 µm	[10]
Mobile Phase A	0.002 M Ammonium acetate buffer (pH 4.5)	[10]
Mobile Phase B	Methanol	[10]
Elution Mode	Gradient	[10]
Ionization Mode	Atmospheric Pressure Chemical Ionization (APCI)	[10]
Detection Mode	Multiple Reaction Monitoring (MRM)	[8]
Limit of Detection (LOD)	2 pg/mL	[8][9]
Limit of Quantification (LOQ)	5 pg/mL	[8][9]
Linearity Range	5 pg/mL to 50 ng/mL	[8][9]

Logical and Signaling Pathways

While there is no specific signaling pathway attributed to N-nitroso-nebivolol, its significance lies in its formation from the active pharmaceutical ingredient, Nebivolol. The primary toxicological concern is its potential for genotoxicity.

Formation Pathway of N-Nitroso-Nebivolol

The following diagram illustrates the chemical transformation of Nebivolol into N-nitroso-nebivolol.

Caption: Formation of N-nitroso-nebivolol from Nebivolol.

Signaling Pathway of Nebivolol

To understand the context in which N-nitroso-nebivolol arises, it is useful to consider the mechanism of action of the parent drug, Nebivolol. Nebivolol is a β1-adrenergic receptor antagonist that also promotes vasodilation through the nitric oxide (NO) pathway.[11][12][13]

Caption: Dual mechanism of action of the parent drug, Nebivolol.

It is important to reiterate that N-nitroso-nebivolol is an unintended impurity and its biological effects are primarily associated with potential genotoxicity rather than a specific interaction with the signaling pathways of Nebivolol. The control and monitoring of this impurity are therefore critical for ensuring the safety and quality of Nebivolol-based therapies.

References

• 1. measurlabs.com [measurlabs.com]
• 2. shimadzu.com [shimadzu.com]
• 3. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
• 5. agilent.com [agilent.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. N-Nitroso Nebivolol | Manasa Life Sciences [manasalifesciences.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nebivolol induces nitric oxide release in the heart through inducible nitric oxide synthase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Nebivolol hydrochloride? [synapse.patsnap.com]
• 13. Evolving mechanisms of action of beta blockers: focus on nebivolol - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Ultrasensitive Quantification of N-nitroso-nebivolol in Pharmaceutical Tablets by LC-MS/MS

Abstract

This application note details a robust and highly sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-nebivolol impurity in nebivolol tablet formulations. N-nitroso-nebivolol, a nitroso drug substance-related impurity (NDSRI), is classified as a potential carcinogen, making its precise monitoring critical for patient safety.[1][2] This method achieves sub-picogram detection limits, demonstrating excellent linearity, accuracy, and precision, and is suitable for routine quality control in pharmaceutical manufacturing to ensure compliance with stringent regulatory limits.

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties.[3][4][5] N-nitroso-nebivolol is an NDSRI that can form during the synthesis or storage of nebivolol, a beta-blocker used to treat hypertension.[1][6] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have set strict acceptable intake (AI) limits for such impurities to mitigate potential health risks.[7][8][9] The FDA has classified N-nitroso-nebivolol as a Class 4 impurity with a maximum allowable intake of 1,500 ng/day.[1][6] For a maximum daily dose of 40 mg of nebivolol, this translates to a specification limit of 22.5 ng/mL for a test concentration of 0.6 mg/mL.[1][6]

This document provides a detailed protocol for a highly specific, sensitive, and reproducible LC-MS/MS method for the quantification of N-nitroso-nebivolol in 20 mg nebivolol tablets.[1][2] The method utilizes an Agilent 1290 Infinity II LC system coupled with an Agilent 6495D triple quadrupole mass spectrometer.[1]

Experimental Protocols

Materials and Reagents

• Standards and Samples: N-nitroso-nebivolol analytical standard, nebivolol tablets (20 mg), placebo, and Active Pharmaceutical Ingredient (API) were sourced from an Indian pharmaceutical company.[1][6]

• Chemicals and Solvents:

  • Ammonium trifluoroacetate (MS-grade, Fluka, Honeywell)[1][6]

  • Formic acid (MS-grade, Fluka, Honeywell)[1][6]

  • Methanol (MS-grade, Biosolve)[1][6]

  • Water (MS-grade, Honeywell)[1][6]

Standard and Sample Preparation

Preparation of Standard Stock Solution (100 µg/mL):

• Accurately weigh 5 mg of the N-nitroso-nebivolol analytical standard.

• Dissolve the standard in a diluent (specific diluent composition not detailed in the source, but typically a mixture of the mobile phases, e.g., 50% methanol-water) and make up the volume to 50 mL in a volumetric flask.[6]

Preparation of Working Standard Solution (1 ppm):

• Dilute 1 mL of the 100 µg/mL stock solution to 100 mL with the diluent.[6]

Preparation of Calibration Curve Standards (5 pg/mL to 50 ng/mL):

• Perform serial dilutions of the 1 ppm working standard solution to prepare a 13-concentration level calibration curve.[2][6]

Preparation of Tablet Sample Solution (0.6 mg/mL Nebivolol):

• Accurately weigh five 20 mg nebivolol tablets and determine the average weight.

• Crush the tablets into a fine, uniform powder using a mortar and pestle.[6]

• Transfer an amount of powder equivalent to 0.6 mg of nebivolol into a 15 mL centrifuge tube.

• Add 10 mL of diluent to the tube.[6]

• Vortex the tube for 1 minute.

• Place the tube on a rotational shaker for 20 minutes.[6]

• Centrifuge the solution at 9,000 rpm for 10 minutes.[1][6]

• Transfer the supernatant into an HPLC vial for analysis.[1][6]

Preparation of Spiked Samples:

• Spiked API, placebo, and tablet samples were prepared using the same method as the tablet sample, with a final spiked concentration of 200 pg/mL of N-nitroso-nebivolol.[1][6]

LC-MS/MS Instrumentation and Conditions

The analysis was performed on an Agilent 1290 Infinity II UHPLC system coupled to an Agilent 6495D triple quadrupole mass spectrometer with a Jet Stream ESI source.[1][2] A software-controlled diverter valve was used to direct the high-concentration API peak to waste, preventing contamination of the mass spectrometer.[6][10]

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value
Column	Agilent Pursuit XRs 3 µm Diphenyl, 150 mm × 3 mm[2]
Mobile Phase A	1 mM ammonium trifluoroacetate + 0.004% formic acid in water[2]
Mobile Phase B	Methanol[2]
Flow Rate	0.5 mL/min[2]
Injection Volume	10 µL[2]
Column Temperature	Not specified
Run Time	Approximately 10 minutes[1][2]

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Value
Ionization Source	Jet Stream Technology ion source (AJS) (Positive ESI)[1][2]
Gas Temperature	250 °C[1]
Gas Flow	12 L/min[1]
Nebulizer	30 psi[1]
Sheath Gas Temperature	400 °C[1]
Sheath Gas Flow	10 L/min[1]
Capillary Voltage	4,500 V[1]
Nozzle Voltage	500 V[1]

Table 3: Multiple Reaction Monitoring (MRM) Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Polarity
N-nitroso-nebivolol	435.2	254.0	12	Positive[1]

Results and Discussion

The developed LC-MS/MS method successfully separated N-nitroso-nebivolol from the nebivolol API within a 10-minute run time.[1] The method demonstrated high sensitivity, with a Limit of Detection (LOD) of 2 pg/mL and a Limit of Quantification (LOQ) of 5 pg/mL.[1][6] At the LOQ level, the signal-to-noise ratio was greater than 50:1.[1][6]

Table 4: Summary of Quantitative Method Validation Data

Parameter	Result
Limit of Detection (LOD)	2 pg/mL[1][2][6]
Limit of Quantification (LOQ)	5 pg/mL[1][2][6]
Linearity Range	5 pg/mL – 50 ng/mL[1][2][6]
Correlation Coefficient (R)	0.999[1][6]
Coefficient of Determination (R²)	0.997 (with 1/x weighting)[1][2][6]
Precision (%RSD at LOQ)	~3.1% (for seven replicate injections)[1][2][6]
Accuracy (Spike Recovery at 200 pg/mL)
API Matrix	116.8%[1][2]
Placebo Matrix	108.3%[1][2]
Tablet Matrix	111.8%[1][2]

The calibration curve was linear across 13 concentration levels from 5 pg/mL to 50 ng/mL, with a coefficient of determination (R²) of 0.997 using a 1/x weighting.[1][2] The method's precision was confirmed by the low relative standard deviation (%RSD) of approximately 3.1% for replicate injections at the LOQ level.[2] High accuracy was demonstrated through spike recovery experiments, with recovery values ranging from 108.3% to 116.8% in various matrices, indicating minimal matrix effects and efficient sample extraction.[1][2]

Workflow Diagram

Caption: LC-MS/MS workflow for N-nitroso-nebivolol analysis.

Conclusion

A highly sensitive, specific, and robust LC-MS/MS method for the quantification of N-nitroso-nebivolol in nebivolol tablets has been successfully developed and validated.[2] The method achieves a limit of quantification of 5 pg/mL, well below the required specification limits derived from regulatory guidelines.[1] The excellent performance in terms of linearity, precision, and accuracy makes this method ideal for routine quality control testing, ensuring the safety and quality of nebivolol drug products.[2]

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method [pubmed.ncbi.nlm.nih.gov]
• 5. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. fda.gov [fda.gov]
• 8. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 9. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 10. shimadzu.com [shimadzu.com]

Application Note: UPLC-MS/MS Analysis of N-nitroso-nebivolol in Nebivolol API

Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) of nebivolol, a beta-blocker used for the treatment of hypertension.[1][2][3][4] Nitrosamine impurities are a class of compounds that are of significant concern due to their potential carcinogenic properties.[5][6][7] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for the presence of nitrosamines in pharmaceutical products to ensure patient safety.[1] The FDA has set an acceptable intake (AI) limit for N-nitroso-nebivolol of 1500 ng/day.[2][4][8]

This application note provides a detailed protocol for the sensitive and selective quantification of N-nitroso-nebivolol in nebivolol active pharmaceutical ingredient (API) using Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS). This method is crucial for manufacturers to monitor and control this impurity, ensuring the quality and safety of their products.[1][9]

Experimental Workflow

The following diagram illustrates the general workflow for the UPLC-MS/MS analysis of N-nitroso-nebivolol in nebivolol API.

Figure 1: Experimental workflow for the UPLC-MS/MS analysis of N-nitroso-nebivolol.

Protocols

1. Materials and Reagents

• N-nitroso-nebivolol reference standard

• Nebivolol API

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• 0.22 µm syringe filters

2. Standard and Sample Preparation

• Standard Stock Solution (10 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-nebivolol reference standard in a suitable diluent (e.g., 50% methanol in water) to obtain a concentration of 10 µg/mL.[8]

• Working Standard Solutions: Perform serial dilutions of the stock solution with the diluent to prepare a series of calibration standards.[8] A typical concentration range for the calibration curve is 1 ng/mL to 180 ng/mL.[8]

• Sample Preparation:

  • Accurately weigh 0.5 mg of the nebivolol API into a 1 mL volumetric flask.[8]

  • Add approximately 0.8 mL of 50% methanol-water as a diluent.[8]

  • Sonicate for 10 minutes to ensure complete dissolution.[8]

  • Allow the solution to cool to room temperature.[8]

  • Add diluent to the mark and mix thoroughly.[8]

  • Filter the solution through a 0.22 µm nylon syringe filter before injection.[8]

3. UPLC-MS/MS Method

The following table outlines the recommended UPLC-MS/MS parameters. These may need to be optimized for the specific instrumentation used.

Parameter	Condition
UPLC System	Waters ACQUITY UPLC, Agilent 1290 Infinity II, or equivalent
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm, or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient Elution	A typical gradient starts with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by re-equilibration. The specific gradient should be optimized to achieve good separation between nebivolol and N-nitroso-nebivolol.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 5 µL
Mass Spectrometer	Waters Xevo TQ-S, Agilent 6495D Triple Quadrupole, or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 - 3.5 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Desolvation Gas Flow	800 - 1000 L/hr
Cone Gas Flow	50 - 150 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Precursor Ion (m/z) -> Product Ion (m/z) (Specific transitions for N-nitroso-nebivolol should be determined by infusing a standard solution into the mass spectrometer)

4. Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the peak area of N-nitroso-nebivolol against its concentration for the series of working standard solutions. A linear regression with a weighting factor (e.g., 1/x) is typically used. The correlation coefficient (r²) should be ≥ 0.99.[2][3]

• Quantification: Determine the concentration of N-nitroso-nebivolol in the API sample by interpolating its peak area from the calibration curve.

• Calculation: Calculate the amount of N-nitroso-nebivolol in the nebivolol API in parts per million (ppm) or µg/g using the following formula:

  Amount (ppm) = (Concentration from curve (ng/mL) / Sample concentration (mg/mL)) x Dilution factor

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the UPLC-MS/MS analysis of N-nitroso-nebivolol.

Table 1: Method Performance Characteristics

Parameter	Typical Value
Linearity Range (ng/mL)	1 - 180
Correlation Coefficient (r²)	≥ 0.999
Limit of Detection (LOD) (pg/mL)	2
Limit of Quantification (LOQ) (pg/mL)	5

Data compiled from multiple sources.[2][3][8]

Table 2: Recovery Data

Spiked Concentration (µg/mg)	Recovery (%)
0.03	100.4
0.30	100.2

Data from a study on nebivolol drug substance.[8]

Conclusion

The UPLC-MS/MS method described in this application note is a highly sensitive, selective, and reliable approach for the quantification of N-nitroso-nebivolol in nebivolol API.[2][3] The detailed protocol and performance data demonstrate that this method is suitable for routine quality control analysis, enabling pharmaceutical manufacturers to ensure their products meet the stringent regulatory requirements for nitrosamine impurities and safeguard patient health.[1][9] The use of a diverter valve is recommended to prevent contamination of the mass spectrometer by the high-concentration nebivolol peak, thereby improving the robustness and longevity of the analytical system.[2][8]

References

• 1. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220 [perkinelmer.com]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 7. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 8. shimadzu.com [shimadzu.com]
• 9. waters.com [waters.com]

Application Notes &amp; Protocols for N-nitroso-nebivolol Analysis

Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) of nebivolol, a beta-blocker used for treating hypertension.[1][2][3] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for their control in pharmaceutical products.[4][5][6][7] The acceptable intake (AI) limit for N-nitroso-nebivolol has been set at 1500 ng/day.[1][3][8][9] This necessitates the development of highly sensitive and specific analytical methods for its detection and quantification at trace levels in nebivolol drug substances and formulations.

This document provides detailed sample preparation techniques and analytical protocols for the determination of N-nitroso-nebivolol, primarily utilizing Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique widely adopted for its high sensitivity and selectivity.[10][11]

Mechanism of Formation

N-nitroso-nebivolol can form if the secondary amine functional group present in the nebivolol molecule reacts with nitrosating agents.[2] This reaction can be facilitated by the presence of nitrite salts under acidic conditions.[5] Sources of nitrosating agents can include residual nitrites in excipients or other raw materials used in the manufacturing process.[3][5]

Sample Preparation Techniques

Effective sample preparation is critical for accurate and robust quantification of N-nitroso-nebivolol, as it aims to extract the analyte from the sample matrix while minimizing interferences.[12] The choice of technique depends on the sample matrix (i.e., active pharmaceutical ingredient - API, or finished drug product).

Protocol 1: Direct Dissolution for Nebivolol Drug Substance

This method is suitable for the analysis of N-nitroso-nebivolol in the raw drug substance.

Objective: To dissolve the nebivolol API and prepare a solution for direct LC-MS/MS analysis.

Materials:

• Nebivolol Drug Substance

• Methanol (LC-MS grade)

• Purified Water (LC-MS grade)

• 50% Methanol-Water solution (Diluent)

• Volumetric flasks (1 mL)

• Analytical balance

• Ultrasonic bath

• Syringe filters (0.22 µm, nylon)

Procedure:

• Accurately weigh approximately 0.5 mg of the nebivolol drug substance.[8]

• Transfer the weighed sample into a 1 mL volumetric flask.[8]

• Add the 50% methanol-water diluent to the flask to about half the volume.

• Vortex the flask for 1 minute to ensure initial dispersion.

• Place the volumetric flask in an ultrasonic bath and sonicate for 10 minutes to facilitate complete dissolution.[8]

• Remove the flask from the bath and allow it to cool to room temperature.[8]

• Make up the volume to the 1 mL mark with the 50% methanol-water diluent.[8]

• Homogenize the solution by inverting the flask several times.

• Filter the final solution through a 0.22 µm nylon filter into an HPLC vial for analysis.[8]

Protocol 2: Extraction from Nebivolol Tablet Formulation

This protocol is designed for the extraction of N-nitroso-nebivolol from solid oral dosage forms.

Objective: To extract N-nitroso-nebivolol from the tablet matrix, removing excipients that could interfere with the analysis.

Materials:

• Nebivolol Tablets (e.g., 20 mg)

• Mortar and Pestle

• Diluent (e.g., 50% Methanol-Water or as specified by the analytical method)

• Centrifuge tubes (e.g., 15 mL)

• Vortex mixer

• Rotational shaker

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Grind the nebivolol tablets into a fine, homogeneous powder using a mortar and pestle.[9][13]

• Weigh an amount of the tablet powder equivalent to 0.6 mg of nebivolol and transfer it into a 15 mL centrifuge tube.[13]

• Add 10 mL of the chosen diluent to the centrifuge tube.[13]

• Vortex the tube for 1 minute to ensure the powder is well-dispersed in the diluent.[9][13]

• Place the tube on a rotational shaker and shake for 20 minutes to facilitate the extraction of the analyte.[13]

• Centrifuge the solution at 9,000 rpm for 10 minutes to pellet the insoluble excipients.[1][13]

• Carefully transfer the clear supernatant to an HPLC vial, passing it through a 0.22 µm syringe filter if necessary, for subsequent LC-MS/MS analysis.[1][13]

Analytical Method: LC-MS/MS

Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the quantification of N-nitroso-nebivolol due to its high sensitivity and specificity, which allows for detection at very low levels.[9][10]

Illustrative LC-MS/MS Parameters

The following table summarizes typical parameters used in published methods. It is crucial to validate these or newly developed methods according to regulatory guidelines.

Parameter	Method 1 (for Drug Substance)[8]	Method 2 (for Tablet Formulation)[9]
LC System	Nexera™ XR	Agilent 1290 Infinity III UHPLC
Column	Shim-pack™ GIST-HP C18 (100 mm × 2.1 mm, 2 µm)	Agilent Pursuit XRs 3 µm Diphenyl (150 mm × 3 mm)
Column Temperature	40 °C	Not Specified
Mobile Phase A	Not Specified	1 mM ammonium trifluoroacetate + 0.004% formic acid in water
Mobile Phase B	Not Specified	Methanol
Flow Rate	Not Specified	0.5 mL/min
Injection Volume	Not Specified	10 µL
MS System	LCMS-2050 (Single Quadrupole)	Agilent 6495D Triple Quadrupole
Ionization Mode	ESI Positive	Jet Stream ESI Positive
Monitoring Mode	SIM (Selected Ion Monitoring)	MRM (Multiple Reaction Monitoring)
MRM Transition	Not Applicable	m/z 435.2 → 254.0

Note: To prevent contamination of the mass spectrometer with the high-concentration API, a diverter valve is often employed to direct the nebivolol peak to waste, while allowing the N-nitroso-nebivolol peak to enter the detector.[1][8]

Quantitative Data Summary

The following tables summarize the performance characteristics of the analytical methods described in the literature.

Table 1: Method Performance for N-nitroso-nebivolol in Drug Substance [8]

Parameter	Value
Linearity Range	1 - 180 ng/mL
Correlation Coefficient (r²)	0.9999
Spiked Concentration 1	0.03 µg/mg
Recovery at Spiked Conc. 1	100.4%
Spiked Concentration 2	0.3 µg/mg
Recovery at Spiked Conc. 2	100.2%

Table 2: Method Performance for N-nitroso-nebivolol in Tablet Formulation [1][9]

Parameter	Value
Linearity Range	5 pg/mL - 50 ng/mL
Correlation Coefficient (r²)	0.997
Limit of Detection (LOD)	2 pg/mL
Limit of Quantification (LOQ)	5 pg/mL
Reproducibility (%RSD at LOQ)	~3.1%
Spike Recovery (in API)	116.8%
Spike Recovery (in Placebo)	108.3%
Spike Recovery (in Tablet)	111.8%

Concluding Remarks

The described sample preparation techniques and LC-MS/MS methods provide a robust framework for the sensitive and accurate quantification of N-nitroso-nebivolol in both drug substance and tablet formulations. The direct dissolution method is straightforward for the API, while the solvent extraction followed by centrifugation is effective for the finished product. Researchers and drug development professionals must ensure that any method used is appropriately validated to meet the stringent requirements of regulatory agencies for the control of nitrosamine impurities, thereby ensuring patient safety.[9]

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 8. shimadzu.com [shimadzu.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. researchgate.net [researchgate.net]
• 11. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. lcms.labrulez.com [lcms.labrulez.com]

Application Note: Development of a Validated Analytical Method for Nitrosamine Impurities in Pharmaceutical Products

Introduction

The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a critical focus for regulatory bodies and manufacturers worldwide.[1] Classified as probable human carcinogens by the International Agency for Research on Cancer (IARC), these compounds can form unintentionally during the manufacturing, formulation, and storage of drug products.[2][3] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have implemented stringent guidelines to control nitrosamine impurities in medicines to ensure patient safety.[3][4][5][6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development and validation of analytical methods for nitrosamine impurities, aligning with international regulatory expectations.

Regulatory Framework

Regulatory bodies require manufacturers to perform risk assessments to evaluate the potential presence of nitrosamines in their drug products.[4][5][6] If a risk is identified, confirmatory testing using sensitive and validated analytical methods is mandatory.[7][8] The FDA and EMA have established acceptable intake (AI) limits for common nitrosamines, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), typically in the range of 26.5 to 96 ng/day.[7][9][10]

Analytical method validation should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline, which outlines the necessary parameters to demonstrate that a method is suitable for its intended purpose.[2][11][12]

Core Principles of Method Validation (ICH Q2(R1))

The validation of an analytical method ensures its reliability for quantifying trace-level nitrosamine impurities. Key validation parameters include:

• Specificity: The ability to accurately measure the analyte in the presence of other components like the active pharmaceutical ingredient (API), excipients, and other impurities.[2][13]

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantified as an exact value.[2]

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1][2] For nitrosamines, the LOQ should generally be at or below 30% of the acceptable limit.[13]

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.[2] A correlation coefficient (R²) of ≥0.99 is typically required.[1]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[2]

• Accuracy: The closeness of the test results to the true value. It is often assessed by determining the recovery of a known amount of spiked analyte in a sample matrix.[2] Recoveries are typically expected to be within 80-120% for trace analysis.[14][15]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability: Precision over a short interval of time with the same analyst and equipment.

  • Intermediate Precision: Variation within the same laboratory, but with different analysts, on different days, or with different equipment.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[2]

Protocol 1: Quantitative Analysis of Nitrosamines in Metformin Drug Product by LC-MS/MS

This protocol describes a validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of eight nitrosamine impurities in metformin drug substance and drug products.[16]

Experimental Workflow Diagram

Caption: Workflow for LC-MS/MS analysis of nitrosamines in metformin.

Methodology

• Materials and Reagents:

  • Nitrosamine standards: NDMA, NDEA, NMBA, NEIPA, NDIPA, NMPA, NDPA, and NDBA.[16]

  • Internal Standards (ISTD): NDMA-d6, NDEA-d10.

  • Metformin Hydrochloride (API and/or drug product).

  • Methanol (LC-MS grade).

  • Formic Acid (LC-MS grade).

  • Water (LC-MS grade).

• Standard and Sample Preparation:

  • Standard Stock Solution: Prepare a stock solution containing all eight nitrosamine standards in methanol.

  • Internal Standard (ISTD) Solution: Prepare a solution of isotopically labeled internal standards (e.g., NDMA-d6) in the diluent.

  • Calibration Standards: Prepare a series of calibration standards by spiking the standard stock solution into the diluent to cover a concentration range of 0.1 to 50 ng/mL.[16]

  • Sample Preparation:

    • Accurately weigh a portion of the homogenized drug product equivalent to 500 mg of metformin into a centrifuge tube.[17]

    • Add a specified volume of the ISTD solution and diluent (e.g., Methanol).[17]

    • Vortex for 1 minute and sonicate for 30 minutes.[17][18]

    • Centrifuge the sample at 4000 rpm for 10 minutes.[17]

    • Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.[18]

• Chromatographic and Mass Spectrometric Conditions:

  • LC System: UPLC/HPLC system.

  • Column: Waters XSelect HSS PFP column or equivalent.[15]

  • Mobile Phase A: 0.1% Formic Acid in Water.[15][19]

  • Mobile Phase B: Methanol.[15][19]

  • Gradient Elution: A suitable gradient program to ensure separation of all analytes.

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer (LC-MS/MS).[15]

  • Ionization Mode: Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data and Validation Summary

Table 1: Optimized MRM Transitions for Nitrosamine Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
NDMA	75.1	43.1	58.1
NDEA	103.1	43.1	75.1
NMBA	147.1	117.1	100.1
NEIPA	117.1	75.1	43.1
NDIPA	131.1	89.1	43.1
NMPA	137.1	107.1	77.1
NDPA	131.1	43.1	89.1
NDBA	159.2	57.1	102.1
NDMA-d6 (ISTD)	81.1	46.1	-

Table 2: Method Validation Performance Summary (LC-MS/MS)

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference observed at the retention times of nitrosamines.	No significant interference at the analyte retention time.
LOD	0.0012 - 0.0056 ppm[15]	Reportable
LOQ	0.0057 - 0.0124 ppm[15]	≤ 0.03 ppm or as low as reasonably practical.[1][13]
Linearity (R²)	> 0.99 for all analytes[15][16]	R² ≥ 0.99[1]
Accuracy (% Recovery)	80% to 110%[15]	70% - 130%
Precision (%RSD)	< 15% at LOQ level[20]	≤ 20% for trace impurities
Robustness	Consistent results with minor variations in flow rate and mobile phase composition.	%RSD should be within acceptable limits.

Protocol 2: Quantitative Analysis of Volatile Nitrosamines in Sartan Drugs by GC-MS/MS

This protocol details a validated gas chromatography with tandem mass spectrometry (GC-MS/MS) method, suitable for the analysis of volatile nitrosamines such as NDMA and NDEA in sartan drug substances.

Risk Assessment and Method Selection Workflow

Caption: Risk assessment and method development logical flow.

Methodology

• Materials and Reagents:

  • Nitrosamine standards: NDMA, NDEA, NDIPA, NEIPA, NDBA.

  • Internal Standard (ISTD): NDMA-d6.

  • Sartan Drug Substance (e.g., Valsartan).

  • Dichloromethane (DCM, GC grade).

  • Sodium Hydroxide Solution (1M).

• Standard and Sample Preparation:

  • Standard Stock Solution: Prepare individual stock solutions of each nitrosamine in a suitable solvent like methanol.

  • Working Standard Solution: Prepare a mixed working standard solution containing all target nitrosamines and the internal standard in DCM.

  • Sample Preparation (Liquid Injection):

    • Accurately weigh approximately 250 mg of the API into a 15 mL centrifuge tube.[21]

    • Suspend the sample in 10 mL of 1M Sodium Hydroxide solution and vortex.[21]

    • Add 2.0 mL of Dichloromethane (containing the ISTD), vortex thoroughly for at least 5 minutes to extract the nitrosamines.[21]

    • Centrifuge at high speed (e.g., 10,000 g) for 5 minutes to separate the layers.[21]

    • Carefully transfer the bottom organic layer (DCM) into a GC vial for analysis.

• GC-MS/MS Conditions:

  • GC System: Agilent 8890 GC or equivalent.[14]

  • Column: Agilent VF-WAXms (30 m × 0.25 mm, 0.25 µm) or equivalent.[17]

  • Inlet: 230 °C, Splitless mode.[17]

  • Carrier Gas: Helium.

  • Oven Program: Start at 40-70°C, hold, then ramp at a suitable rate (e.g., 20°C/min) to a final temperature of 240°C.[17][22]

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer (e.g., Agilent 7010B GC/TQ).[14]

  • Ionization Mode: Electron Ionization (EI), 70 eV.[17]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data and Validation Summary

Table 3: Optimized MRM Transitions for GC-MS/MS Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
NDMA	74	42	74
NDEA	102	42	56
NDIPA	130	42	88
NEIPA	116	42	74
NDBA	158	57	102
NDMA-d6 (ISTD)	80	46	-

Table 4: Method Validation Performance Summary (GC-MS/MS)

Validation Parameter	Result	Acceptance Criteria
Specificity	Chromatographic separation achieved for all analytes from matrix components.	No significant interference at the analyte retention time.
LOD	< 3 ppb[23]	Reportable
LOQ	< 0.0025 ppm (<2.5 ppb)[14]	≤ 0.03 ppm or as low as reasonably practical.[1][13]
Linearity (R²)	> 0.996[23]	R² ≥ 0.995
Accuracy (% Recovery)	80% to 120% at LOQ level.[14]	70% - 130%
Precision (%RSD)	< 5% for replicate injections.[14]	≤ 20% for trace impurities
Robustness	Method performance is consistent with minor changes to GC oven parameters.	%RSD should be within acceptable limits.

The development of robust and validated analytical methods is essential for the reliable control of nitrosamine impurities in pharmaceutical products. Both LC-MS/MS and GC-MS/MS offer the high sensitivity and selectivity required to meet stringent regulatory limits.[1][5] The protocols and data presented here provide a comprehensive framework for establishing methods that are compliant with ICH guidelines and suitable for their intended purpose of ensuring drug safety and quality. Manufacturers must select and validate the most appropriate analytical technique based on the specific nitrosamines of concern and the drug product matrix.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. netpharmalab.es [netpharmalab.es]
• 4. fda.gov [fda.gov]
• 5. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 8. fda.gov [fda.gov]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. international-biopharma.com [international-biopharma.com]
• 11. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jordilabs.com [jordilabs.com]
• 13. pmda.go.jp [pmda.go.jp]
• 14. agilent.com [agilent.com]
• 15. ijirt.org [ijirt.org]
• 16. agilent.com [agilent.com]
• 17. benchchem.com [benchchem.com]
• 18. 👨‍💻 Quantitative Analysis of N-Nitrosodimethylamine in Metformin HCl by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]
• 19. ijper.org [ijper.org]
• 20. sciex.com [sciex.com]
• 21. edqm.eu [edqm.eu]
• 22. agilent.com [agilent.com]
• 23. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]

Application Note: Quantification of N-nitroso-nebivolol in Nebivolol Drug Substance and Pharmaceutical Formulations using HPLC

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive High-Performance Liquid Chromatography (HPLC) method for the quantification of the N-nitroso-nebivolol impurity in nebivolol drug substances and finished pharmaceutical products. N-nitroso-nebivolol, a potential genotoxic impurity, is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis or storage of nebivolol.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have set stringent acceptable intake (AI) limits for such impurities, necessitating a reliable analytical method for their monitoring.[1][2][3] This document provides a comprehensive protocol for sample preparation, chromatographic separation, and quantification, making it an essential resource for researchers, scientists, and drug development professionals in a quality control setting.

Introduction

Nebivolol is a third-generation beta-blocker used for the treatment of hypertension and heart failure.[1][3] It is a highly selective β1-adrenergic receptor antagonist that also exhibits nitric oxide-mediated vasodilation.[4] Due to the presence of a secondary amine in its structure, nebivolol is susceptible to nitrosation, which can lead to the formation of N-nitroso-nebivolol.[1] Nitrosamine impurities are a class of compounds that are of significant concern due to their potential carcinogenic properties.[5]

The FDA has categorized N-nitroso-nebivolol as a Class 4 impurity with a maximum allowable intake of 1500 ng/day.[3][4] This necessitates a highly sensitive and specific analytical method to ensure that the levels of this impurity in nebivolol products are below the regulatory limits. High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry detection is the technique of choice for the analysis of such impurities due to its high resolution and sensitivity.[5][6][7] This application note describes a validated HPLC method using a reference standard of N-nitroso-nebivolol for accurate quantification.

Signaling Pathway of Nebivolol

Nebivolol exhibits a dual mechanism of action. It is a selective antagonist of β1-adrenergic receptors, which is the primary mechanism for its antihypertensive effects. Additionally, it stimulates endothelial nitric oxide synthase (eNOS) via β3-adrenergic receptor agonism, leading to vasodilation.[1][8]

References

• 1. ahajournals.org [ahajournals.org]
• 2. wjpmr.com [wjpmr.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Evolving mechanisms of action of beta blockers: focus on nebivolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. hplc.eu [hplc.eu]
• 8. Nebivolol induces nitric oxide release in the heart through inducible nitric oxide synthase activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of Trace Levels of N-Nitroso-Nebivolol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantification of N-nitroso-nebivolol, a nitrosamine drug substance-related impurity (NDSRI), in nebivolol formulations. The methodologies outlined are based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques, ensuring high sensitivity and specificity for trace-level detection.

Introduction

N-nitroso-nebivolol is a potential genotoxic impurity that can form during the synthesis or storage of nebivolol, a beta-blocker used for treating hypertension.[1] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have set strict limits for nitrosamine impurities in pharmaceutical products due to their potential carcinogenic risk.[2][3] The FDA has classified N-nitroso-nebivolol as a Class 4 impurity with a maximum allowable daily intake of 1,500 ng/day.[4][5] For a 40 mg maximum daily dose of nebivolol, this translates to a specification limit of 22.5 ng/mL for N-nitroso-nebivolol in a 0.6 mg/mL test solution.[4][5]

The following protocols describe highly sensitive and robust methods for the accurate quantification of N-nitroso-nebivolol at levels well below this limit, utilizing advanced analytical instrumentation.

Experimental Protocols

Two primary LC-MS/MS methods are detailed below. Method 1 employs a triple quadrupole mass spectrometer for targeted quantification, while Method 2 utilizes a single quadrupole mass spectrometer.

Method 1: High-Sensitivity Quantification using Triple Quadrupole LC-MS/MS

This method is designed for ultra-trace level detection and quantification of N-nitroso-nebivolol in nebivolol tablet formulations.[4][5]

1. Materials and Reagents

• N-nitroso-nebivolol analytical standard

• Nebivolol formulation tablets, placebo, and Active Pharmaceutical Ingredient (API)

• Ammonium trifluoroacetate (MS-grade)

• Formic acid (MS-grade)

• Methanol (MS-grade)

• Water (MS-grade)

• Diluent: A suitable solvent for dissolving the standard and samples, typically a mixture of organic solvent and water.

2. Standard Preparation

• Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of N-nitroso-nebivolol analytical standard in a 50 mL volumetric flask using the diluent.[4][5]

• Working Standard Solution (1 ppm): Dilute 1 mL of the stock solution to 100 mL with the diluent.[4][5]

• Calibration Curve Standards (5 pg/mL to 50 ng/mL): Prepare a series of 13 concentration levels by serial dilution of the 1 ppm working standard solution.[4][5]

3. Sample Preparation (from 20 mg Nebivolol Tablets)

• Weigh five formulation tablets to determine the average weight.

• Crush the tablets into a fine, uniform powder using a mortar and pestle.

• Transfer an amount of powder equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.[4][5]

• Add 10 mL of diluent to the tube.

• Vortex for 1 minute, followed by rotational shaking for 20 minutes.[4][5]

• Centrifuge the solution at 9,000 rpm for 10 minutes.[4][5]

• Transfer the supernatant to an HPLC vial for analysis.[4][5]

• For spike recovery analysis, spike API, placebo, and tablet samples with N-nitroso-nebivolol at a concentration of 200 pg/mL and prepare as described above.[4][5]

4. Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.[4]

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS or equivalent.[4]

• Column: Agilent Pursuit XRs 3 Diphenyl, 150 mm × 3 mm.[4]

• Chromatographic Conditions: A gradient elution program is employed to achieve separation between nebivolol and N-nitroso-nebivolol.[4] A diverter valve is used to divert the high-concentration API peak to waste, preventing contamination of the mass spectrometer.[4][5]

  • Mobile Phase A: 1 mM Ammonium trifluoroacetate and 0.004% formic acid in water.[4]

  • Mobile Phase B: Methanol or Acetonitrile.

• Mass Spectrometric Conditions: The instrument is operated in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and specificity.[4] Ion source parameters are optimized to maximize the response of the target analyte.

5. Data Analysis

• Quantification is performed using the calibration curve generated from the standard solutions.

• The method is validated for linearity, reproducibility, recovery, specificity, and sensitivity (LOD and LOQ).[4]

Method 2: Quantification using Single Quadrupole LC-MS

This method provides a reliable alternative for the determination of N-nitroso-nebivolol in nebivolol drug substance.[6]

1. Materials and Reagents

• N-nitroso-nebivolol analytical standard

• Nebivolol drug substance

• Formic acid (MS-grade)

• Methanol (50% in water)

• Acetonitrile (MS-grade)

• Water (MS-grade)

2. Standard Preparation

• Stock Solution (10 µg/mL): Prepare a stock solution of N-nitroso-nebivolol in 50% methanol-water.[6]

• Calibration Curve Standards (1 ng/mL to 180 ng/mL): Prepare a series of standard working solutions by serially diluting the stock solution with 50% methanol-water.[6]

3. Sample Preparation (from Nebivolol Drug Substance)

• Accurately weigh 0.5 mg of nebivolol drug substance into a 1 mL volumetric flask.[6]

• Add 50% methanol-water to the mark.

• Shake thoroughly and sonicate for 10 minutes.[6]

• Cool to room temperature and make up the volume with 50% methanol-water.

• Homogenize the mixture and filter through a 0.22 µm nylon filter membrane before injection.[6]

4. Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera XR UHPLC system or equivalent.[6]

• Mass Spectrometer: Shimadzu LCMS-2050 single quadrupole mass spectrometer or equivalent.[6]

• Column: Shim-pack GIST-HP C18 (100 mm × 2.1 mm I.D., 2 µm).[6]

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% formic acid in Water.[6]

  • Mobile Phase B: Acetonitrile.[6]

  • Flow Rate: 0.35 mL/min.[6]

  • Injection Volume: 10 µL.[6]

  • Column Temperature: 40 °C.[6]

  • A gradient elution is used, and a flow path switching valve diverts the main nebivolol peak to waste.[6]

• Mass Spectrometric Conditions: The instrument is operated in Selected Ion Monitoring (SIM) mode.[6] The ion source is a heated Dual Ion Source (DUIS) in negative mode.[6]

5. Data Analysis

• Quantification is based on the linear regression of the calibration curve.

• The method is validated for linearity, precision, and recovery.[6]

Data Presentation

The performance of the described analytical methods is summarized in the tables below for easy comparison.

Table 1: Quantitative Performance of Method 1 (Triple Quadrupole LC-MS/MS)

Parameter	Value	Reference
Limit of Detection (LOD)	2 pg/mL	[4][5]
Limit of Quantification (LOQ)	5 pg/mL	[4][5]
Linearity Range	5 pg/mL to 50 ng/mL	[4][5]
Correlation Coefficient (R²)	> 0.997	[4][5]
Spike Recovery (API)	116.8%	[5]
Spike Recovery (Placebo)	108.3%	[5]
Spike Recovery (Tablet)	111.8%	[5]
Reproducibility (%RSD at LOQ)	~3.1%	[5]

Table 2: Quantitative Performance of Method 2 (Single Quadrupole LC-MS)

Parameter	Value	Reference
Linearity Range	1 ng/mL to 180 ng/mL	[6]
Correlation Coefficient (R²)	0.9999	[6]
Spike Recovery (0.03 µg/mg)	100.4%	[6]
Spike Recovery (0.3 µg/mg)	100.2%	[6]

Table 3: Comparison of LOD and LOQ across Different Analytical Techniques

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
UPLC-QQQ (Triple Quadrupole)	1 ng/mL	3 ng/mL	[7]
UPLC	7.5 ng/mL	15 ng/mL	[7]
UPLC Q-TOF	30 ng/mL	60 ng/mL	[7]
Agilent 6495D LC/TQ	2 pg/mL	5 pg/mL	[4][5]

Mandatory Visualizations

Caption: Experimental workflow for the detection of N-nitroso-nebivolol.

Caption: Logical relationship for N-nitroso-nebivolol control.

References

• 1. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. fda.gov [fda.gov]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. shimadzu.com [shimadzu.com]
• 7. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

Application Notes and Protocols for the Chromatographic Separation of Nebivolol and its N-Nitroso Impurity

FOR IMMEDIATE RELEASE

A Robust and Sensitive Method for the Quantification of N-Nitroso-Nebivolol in Nebivolol Drug Substance and Formulations

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the chromatographic separation and quantification of Nebivolol and its potentially genotoxic N-nitroso impurity, N-Nitroso-Nebivolol. The methods described herein are crucial for ensuring the quality and safety of Nebivolol, a widely used beta-blocker for the treatment of hypertension.[1][2]

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[3] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established stringent control limits for these impurities.[1][3] N-Nitroso-Nebivolol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis or storage of Nebivolol.[1][4][5] This document outlines validated liquid chromatography-mass spectrometry (LC-MS) based methods for the sensitive and accurate detection of this impurity at trace levels.

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods for the quantification of N-Nitroso-Nebivolol.

Table 1: LC-MS/MS Method Performance for N-Nitroso-Nebivolol Analysis

Parameter	Method 1[2][6][7]	Method 2[8]	Method 3[9]
Instrumentation	Agilent 1290 Infinity II LC with 6495D Triple Quadrupole LC/MS	UPLC-QQQ	Nexera XR UHPLC with LCMS-2050
Limit of Detection (LOD)	2 pg/mL	1 ng/mL	Not Reported
Limit of Quantitation (LOQ)	5 pg/mL	3 ng/mL	Not Reported
Linearity Range	5 pg/mL - 50 ng/mL	3 - 300 ng/mL	1 - 180 ng/mL
Correlation Coefficient (R²)	> 0.997	Not Reported	0.9999
Recovery	108.3% - 116.8%	98.13% - 105.93%	100.2% - 100.4%
Precision (%RSD)	~3.1% at LOQ	Not Reported	Not Reported

Table 2: Chromatographic Conditions and Retention Times

Parameter	Method 1[2][6][7]	Method 2[10][11]	Method 3[9]
Column	Agilent Pursuit XRs 3 µm Diphenyl, 150 mm × 3 mm	Allure BiPh C18 (250 × 4.6 mm), 5 µm	Shim-packTM GIST-HP C18 (100 mm × 2.1 mm, 2 µm)
Mobile Phase A	1 mM ammonium trifluoroacetate + 0.004% formic acid in water	0.002 M Ammonium acetate buffer pH 4.5	0.1% formic acid in Water
Mobile Phase B	Methanol	Methanol	Acetonitrile
Flow Rate	0.5 mL/min	Not Reported	0.35 mL/min
Nebivolol Retention Time	~10 minutes separation from impurity	Not Reported	1.952 min
N-Nitroso-Nebivolol Retention Time	16.37 minutes	Not Reported	3.408 min

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of N-Nitroso-Nebivolol in Nebivolol samples.

A generalized workflow for the analysis of N-Nitroso-Nebivolol.

Detailed Experimental Protocols

The following are representative protocols for the sample preparation and chromatographic analysis of N-Nitroso-Nebivolol.

Protocol 1: Analysis of N-Nitroso-Nebivolol in Nebivolol Drug Substance[9]

1. Standard Preparation:

• Prepare a stock solution of N-Nitroso-Nebivolol reference standard at a concentration of 10 µg/mL in 50% methanol-water.

• Perform serial dilutions of the stock solution with 50% methanol-water to prepare working standard solutions at concentrations ranging from 1 ng/mL to 180 ng/mL.

2. Sample Preparation:

• Accurately weigh approximately 0.5 mg of Nebivolol drug substance into a 1 mL volumetric flask.

• Add 50% methanol-water to the flask and sonicate for 10 minutes to dissolve the sample.

• Allow the solution to cool to room temperature and dilute to the mark with 50% methanol-water.

• Filter the solution through a 0.22 µm nylon filter prior to injection.

3. Chromatographic and Mass Spectrometric Conditions:

• LC System: Shimadzu Nexera XR UHPLC or equivalent.

• Mass Spectrometer: Shimadzu LCMS-2050 or equivalent.

• Column: Shim-packTM GIST-HP C18 (100 mm × 2.1 mm, 2 µm).

• Mobile Phase A: 0.1% formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program: 40% B (0.00 min) → 75% B (1.50 min) → 90% B (3.50 min) → 90% B (3.50-4.00 min) → 40% B (4.01-8.00 min).

• Flow Rate: 0.35 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 10 µL.

• Ionization Mode: DUIS (Dual Ion Source) Negative.

• Detection Mode: Selected Ion Monitoring (SIM).

• Diverter Valve: A flow path switching valve is used to divert the high-concentration Nebivolol peak to waste, typically between 0 and 2.8 minutes and after 4.3 minutes, to prevent contamination of the mass spectrometer.[9]

Protocol 2: Analysis of N-Nitroso-Nebivolol in Nebivolol Tablet Formulation[2][6][7]

1. Standard Preparation:

• Prepare a stock solution of N-Nitroso-Nebivolol (e.g., 100 µg/mL) in a suitable diluent.

• Prepare a working standard solution (e.g., 1 ppm) by diluting the stock solution.

• Construct a calibration curve by performing serial dilutions of the working standard to achieve concentrations ranging from 5 pg/mL to 50 ng/mL.

2. Sample Preparation:

• Grind a suitable number of Nebivolol tablets to a fine powder.

• Weigh an amount of powder equivalent to 0.6 mg of Nebivolol and transfer it to a 15 mL centrifuge tube.

• Add 10 mL of diluent, vortex for 1 minute, and then shake for 20 minutes.

• Centrifuge the solution at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

3. Chromatographic and Mass Spectrometric Conditions:

• LC System: Agilent 1290 Infinity II LC or equivalent.

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS or equivalent.

• Column: Agilent Pursuit XRs 3 µm Diphenyl, 150 mm × 3 mm.

• Mobile Phase A: 1 mM ammonium trifluoroacetate + 0.004% formic acid in water.

• Mobile Phase B: Methanol.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Diverter Valve: Program the diverter valve to send the LC flow to waste during the elution of the high-concentration Nebivolol peak to avoid instrument contamination.[2]

Signaling Pathway and Logical Relationships

The formation of N-Nitroso-Nebivolol is a chemical reaction that does not involve a biological signaling pathway. The logical relationship for its formation and the subsequent analytical mitigation is depicted below.

The logical relationship of N-Nitroso-Nebivolol formation and control.

References

• 1. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. benchchem.com [benchchem.com]
• 4. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 5. N-Nitroso Nebivolol | Manasa Life Sciences [manasalifesciences.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 9. shimadzu.com [shimadzu.com]
• 10. researchgate.net [researchgate.net]
• 11. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Detection of N-Nitroso-Nebivolol in Pharmaceutical Formulations by LC-TQ MS/MS

Abstract

This application note details a robust and highly sensitive method for the quantification of the N-nitroso-nebivolol impurity in nebivolol drug products using a Liquid Chromatography-Tandem Quadrupole Mass Spectrometry (LC-TQ) system. N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) that requires monitoring at trace levels due to its potential carcinogenic properties. The described Multiple Reaction Monitoring (MRM) method provides the necessary selectivity and sensitivity for accurate quantification, meeting regulatory requirements. This document provides the essential MRM conditions, liquid chromatography parameters, and a comprehensive experimental protocol for researchers, scientists, and drug development professionals.

Introduction

Nebivolol is a beta-1 adrenergic receptor antagonist widely used in the management of hypertension.[1] During the synthesis or storage of nebivolol, there is a potential for the formation of N-nitroso-nebivolol, a type of nitrosamine impurity.[2] Regulatory agencies have set stringent limits on the acceptable daily intake of such impurities in pharmaceutical products due to their classification as probable human carcinogens.[1][3] Consequently, highly sensitive and specific analytical methods are crucial for the detection and quantification of N-nitroso-nebivolol at trace levels. This application note presents a validated LC-MS/MS method employing a triple quadrupole mass spectrometer, which offers superior sensitivity and selectivity for this purpose.[3]

Experimental Protocol

Materials and Reagents

• N-nitroso-nebivolol analytical standard

• Nebivolol tablets or drug substance

• Methanol (MS-grade)[1]

• Water (MS-grade)[1]

• Ammonium trifluoroacetate (MS-grade)[1]

• Formic acid (MS-grade)[1]

Sample and Standard Preparation

Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of N-nitroso-nebivolol analytical standard in a 50 mL volumetric flask using the diluent (e.g., 50% methanol in water) to make up the volume.[3]

Working Standard Solutions: Perform serial dilutions of the stock solution with the diluent to prepare a series of calibration standards. A suggested calibration curve range is from 5 pg/mL to 50 ng/mL.[1][3]

Test Sample Preparation (from tablets):

• Weigh and finely powder five nebivolol tablets to determine the average weight.[1]

• Transfer an amount of the powder equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.[1][3]

• Add 10 mL of diluent to the tube.[1]

• Vortex the tube for 1 minute, followed by shaking on a rotational shaker for 20 minutes.[1]

• Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

• Transfer the supernatant to an HPLC vial for analysis.[1]

LC-MS/MS Method

A highly sensitive and robust MRM method was developed for the quantitation of N-nitroso-nebivolol.[3] The chromatographic conditions are designed to achieve good separation between the N-nitroso-nebivolol impurity and the active pharmaceutical ingredient (API), nebivolol.[3] To prevent contamination of the mass spectrometer with the high-concentration API, a diverter valve can be used to direct the API peak to waste.[1][2]

Table 1: Liquid Chromatography Conditions

Parameter	Value
LC System	Agilent 1290 Infinity II LC or equivalent[3]
Column	Agilent Pursuit XRs 3 Diphenyl, 150 mm x 3 mm, or equivalent[1]
Mobile Phase A	1 mM ammonium trifluoroacetate and 0.004% formic acid in water[1]
Mobile Phase B	Methanol[1]
Flow Rate	0.5 mL/min[1]
Injection Volume	10 µL[1]
Column Temperature	40 °C

Table 2: Mass Spectrometry Conditions

Parameter	Value
MS System	Agilent 6495D triple quadrupole LC/TQ or equivalent[3]
Ionization Source	Jet Stream Technology ion source (AJS)[3]
Polarity	Positive[3]
Gas Temperature	250 °C
Gas Flow	14 L/min
Nebulizer	35 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

MRM Conditions for N-nitroso-nebivolol

The MRM transitions are crucial for the selective and sensitive detection of N-nitroso-nebivolol. The conditions provided below have been optimized for this purpose.

Table 3: MRM Parameters for N-nitroso-nebivolol

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
N-nitroso-nebivolol	435.2	254.0	12

Method Performance

The developed method demonstrates excellent sensitivity, with a limit of detection (LOD) of 2 pg/mL and a limit of quantification (LOQ) of 5 pg/mL.[1][3] The calibration curve is linear over the range of 5 pg/mL to 50 ng/mL, with a correlation coefficient (R²) greater than 0.997.[1][3]

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of N-nitroso-nebivolol.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and highly sensitive approach for the quantification of N-nitroso-nebivolol in pharmaceutical samples. The specified MRM conditions and detailed protocol enable laboratories to implement this method for routine quality control and to ensure compliance with regulatory standards for nitrosamine impurities.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. shimadzu.com [shimadzu.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]

Application Note: Identification of N-nitroso-nebivolol using Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF)

Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) of nebivolol, a beta-blocker used for treating hypertension.[1][2] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory agencies like the U.S. Food and Drug Administration (FDA) have established strict limits on their presence in pharmaceutical products.[2][3] The FDA has set an acceptable intake (AI) limit for N-nitroso-nebivolol at 1500 ng/day.[1][2][4] This necessitates the development of highly sensitive and specific analytical methods for the detection and quantification of such impurities.

This application note details a protocol for the identification of N-nitroso-nebivolol in nebivolol drug substance and formulations using Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF). The high resolution and mass accuracy of QTOF-MS make it a powerful tool for the unambiguous identification and structural characterization of trace-level impurities.

Experimental Workflow

The overall experimental workflow for the identification of N-nitroso-nebivolol is depicted below.

Caption: Experimental workflow for N-nitroso-nebivolol identification.

Protocols

1. Sample Preparation

This protocol is adapted from established methods for the analysis of nitrosamines in pharmaceutical products.[1][4][5]

• For Nebivolol Drug Substance:

  • Accurately weigh approximately 0.5 mg of the nebivolol drug substance into a 1 mL volumetric flask.[1]

  • Add 50% methanol-water as a diluent to the mark.[1]

  • Vortex the flask for 1 minute and sonicate for 10 minutes to ensure complete dissolution.[1][4]

  • Allow the solution to cool to room temperature.[1]

  • Filter the solution through a 0.22 µm nylon filter into a UPLC vial.[1]

• For Nebivolol Tablets:

  • Weigh and finely powder a representative number of nebivolol tablets (e.g., five tablets).[4]

  • Transfer an amount of powder equivalent to 0.6 mg of nebivolol into a 15 mL centrifuge tube.[4]

  • Add 10 mL of a suitable diluent (e.g., 50% methanol-water).

  • Vortex for 1 minute and shake for 20 minutes.[4]

  • Centrifuge the solution at 9,000 rpm for 10 minutes.[4][6]

  • Filter the supernatant through a 0.22 µm filter into a UPLC vial.[1]

2. UPLC-QTOF Method

The following are suggested starting conditions. Method optimization may be required.

Parameter	Recommended Setting
UPLC System	Waters ACQUITY UPLC or equivalent
Column	Acquity HSS T3 (3.0 x 100 mm, 1.8 µm) or equivalent[7]
Mobile Phase A	0.1% Formic acid in water[7]
Mobile Phase B	Acetonitrile or Methanol[7]
Flow Rate	0.3 - 0.5 mL/min
Gradient	Optimized to separate N-nitroso-nebivolol from nebivolol and other impurities.
Injection Volume	1 - 10 µL
Column Temperature	40 °C
Mass Spectrometer	Waters Xevo G2-XS QTof, Agilent 6546 LC/Q-TOF, or equivalent[3]
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	TOF-MS or TOF-MRM
Mass Range	m/z 50 - 1000
Capillary Voltage	3.0 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C
Collision Energy	Low energy (e.g., 6 eV) for parent ion, ramped for fragmentation data.

Data Presentation

The high-resolution mass spectrometry data allows for the accurate mass measurement of the protonated molecule of N-nitroso-nebivolol ([M+H]⁺). This can be used to confirm its elemental composition.

Compound	Chemical Formula	Calculated Monoisotopic Mass	Observed m/z	Mass Accuracy (ppm)
Nebivolol	C₂₂H₂₅F₂NO₄	405.1751	-	-
N-nitroso-nebivolol	C₂₂H₂₄F₂N₂O₅	434.1656	435.2 (MRM transition)[5]	< 5 ppm (expected)

A comparison of the limits of detection (LOD) and quantification (LOQ) for N-nitroso-nebivolol using different analytical techniques is presented below.

Analytical Technique	LOD	LOQ	Reference
UPLC-QTOF	30 ng/mL	60 ng/mL	[8]
UPLC-QQQ	1 ng/mL	3 ng/mL	[8]
UPLC	7.5 ng/mL	15 ng/mL	[8]
LC-MS/MS	2 pg/mL	5 pg/mL	[5]

Formation Pathway of N-nitroso-nebivolol

N-nitroso-nebivolol is formed from the reaction of nebivolol with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions).[1][2]

Caption: Formation of N-nitroso-nebivolol from nebivolol.

The UPLC-QTOF method provides a highly specific and reliable approach for the identification and confirmation of N-nitroso-nebivolol. While triple quadrupole mass spectrometry (QQQ) may offer lower detection limits for quantification, the high mass accuracy of QTOF is invaluable for structural elucidation and unambiguous identification of unknown impurities in pharmaceutical products. This method can be effectively integrated into quality control strategies to ensure the safety and compliance of nebivolol-containing medicines.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. agilent.com [agilent.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

Technical Notes & Optimization

Technical Support Center: N-Nitroso-Nebivolol Analysis by LC-MS/MS

Welcome to our dedicated support center for the analysis of N-nitroso-nebivolol. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their LC-MS/MS methods for this critical nitrosamine impurity.

Frequently Asked Questions (FAQs)

Q1: What are the typical LC-MS/MS parameters for sensitive N-nitroso-nebivolol detection?

A1: Achieving high sensitivity for N-nitroso-nebivolol requires careful optimization of both liquid chromatography and mass spectrometry parameters. A common approach utilizes a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Key starting parameters are summarized below.[1][2][3]

Table 1: Recommended Starting LC-MS/MS Parameters

Parameter	Recommended Setting
LC Column	Agilent Pursuit XRs 3 Diphenyl (150 mm x 3 mm) or equivalent
Mobile Phase A	1 mM ammonium trifluoroacetate and 0.004% formic acid in water
Mobile Phase B	Methanol
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI)
Precursor Ion (Q1)	m/z 435.2
Product Ion (Q2)	m/z 254.0

Note: These parameters should be optimized for your specific instrument and laboratory conditions.

Q2: How can I prepare a nebivolol tablet sample for N-nitroso-nebivolol analysis?

A2: A straightforward solid-liquid extraction is typically employed. The goal is to efficiently extract the analyte while minimizing matrix effects.

Sample Preparation Protocol:

• Weigh and crush a representative number of nebivolol tablets to a fine powder.

• Transfer an amount of powder equivalent to 0.6 mg of Nebivolol into a centrifuge tube.[1][2]

• Add a known volume of diluent (e.g., 10 mL of 50% methanol in water).[1][4]

• Vortex the tube for 1 minute to ensure thorough mixing.[1][2]

• Place the tube on a rotational shaker for approximately 20 minutes.[1][2]

• Centrifuge the solution at high speed (e.g., 9,000 rpm) for 10 minutes to pelletize insoluble excipients.[1][2]

• Carefully transfer the supernatant to an HPLC vial for analysis.[1][2]

Q3: What are the expected Limit of Detection (LOD) and Limit of Quantitation (LOQ) for this analysis?

A3: With a properly optimized method, very low detection and quantitation limits can be achieved. Published methods report an LOD of 2 pg/mL and an LOQ of 5 pg/mL.[1][2][3] The signal-to-noise ratio at the LOQ level is often greater than 50:1.[1][2]

Q4: What is the acceptable intake (AI) limit for N-nitroso-nebivolol?

A4: The U.S. Food and Drug Administration (FDA) has categorized N-nitroso-nebivolol as a Class 4 impurity, with a maximum allowable intake limit of 1,500 ng/day.[1][2] For a product with a maximum daily dose of 40 mg nebivolol, this translates to a specific concentration limit in the drug product.[1]

Troubleshooting Guide

Issue 1: Poor Sensitivity or Inconsistent Signal

Possible Cause:

• Suboptimal MS Source Parameters: Ion source settings like gas temperatures, gas flows, and capillary voltage are critical for efficient ionization.

• Matrix Effects: Co-eluting compounds from the sample matrix (excipients or the nebivolol API) can suppress the ionization of N-nitroso-nebivolol.

• Incorrect MRM Transition or Collision Energy: The selected precursor/product ion pair and the energy used for fragmentation may not be optimal.

Solution Pathway:

Caption: Troubleshooting workflow for poor LC-MS/MS sensitivity.

Issue 2: Peak Tailing or Poor Peak Shape

Possible Cause:

• Column Overload: The high concentration of the nebivolol API can overload the analytical column, affecting the peak shape of nearby eluting compounds.

• Incompatible Sample Diluent: If the sample diluent is significantly stronger than the initial mobile phase, it can cause peak distortion.

• Secondary Interactions: The analyte may be interacting with active sites on the column or in the flow path.

Solution:

• Use a Diverter Valve: This is the most effective solution. Program the valve to send the eluent to waste during the elution of the main nebivolol peak and then switch back to the mass spectrometer to detect the N-nitroso-nebivolol peak.[1][2] This prevents column overload and protects the MS source.

• Match Diluent to Mobile Phase: Ensure the organic content of your sample diluent is at or below the initial percentage of your mobile phase B.

• Choose an Appropriate Column: A diphenyl or biphenyl stationary phase often provides good separation and peak shape for nitrosamines and related pharmaceutical compounds.[3][5][6]

Issue 3: High Background Noise

Possible Cause:

• Contaminated Mobile Phase: Solvents or additives may contain impurities that contribute to high background.

• Contaminated MS Source: The ion source can become contaminated over time, especially when analyzing high-concentration samples without a diverter valve.

• Gas Quality: The nitrogen gas used for nebulizing and curtain gas can impact background levels.

Solution:

• Use High-Purity Solvents: Always use MS-grade or LC-MS-grade solvents and additives.[1][2]

• Optimize Curtain Gas: Increasing the curtain gas pressure can sometimes reduce background noise without significantly affecting the analyte signal.[7]

• Clean the MS Source: Perform routine source cleaning according to the manufacturer's recommendations.

Experimental Protocols

Protocol 1: LC Method for N-Nitroso-Nebivolol

This protocol is based on a validated method for the separation of N-nitroso-nebivolol from the nebivolol API.[1][3]

• Instrumentation: Agilent 1290 Infinity II LC or equivalent UHPLC system.

• Column: Agilent Pursuit XRs 3 Diphenyl, 150 mm x 3 mm.[2][3]

• Mobile Phase A: 1 mM ammonium trifluoroacetate and 0.004% formic acid in water.[2][3]

• Mobile Phase B: Methanol.[2][3]

• Flow Rate: 0.5 mL/min.[2][3]

• Injection Volume: 10 µL.[2][3]

• Gradient Program: A gradient is typically used to achieve separation. An example would be holding at a low percentage of B, ramping to a high percentage of B to elute the analyte, followed by a wash and re-equilibration step. A key feature is achieving approximately 10 minutes of separation between the API and the impurity.[1][2]

• Diverter Valve: Program the valve to divert flow to waste during the elution of the nebivolol peak to prevent MS source contamination.[1][2]

Caption: Overall experimental workflow for N-nitroso-nebivolol analysis.

Protocol 2: MS/MS Method and Optimization

• Instrumentation: Agilent 6495D Triple Quadrupole LC/MS or equivalent.[1][2]

• Ion Source: Agilent Jet Stream (AJS) operated in positive ESI mode.[3]

• MRM Transition:

  • Quantifier: m/z 435.2 → 254.0[3]

  • Qualifier (Optional): A secondary transition should be monitored for confirmation.

• Optimization: Use instrument software (e.g., Agilent MassHunter Optimizer) to automatically optimize MRM conditions and ion source parameters.[1][2] This process involves infusing the N-nitroso-nebivolol standard and systematically varying parameters like fragmentor voltage and collision energy to find the values that produce the highest signal intensity.

Table 2: Example MS Source Parameters

Parameter	Example Value	Purpose
Gas Temperature	250-300 °C	Aids in desolvation of droplets.
Gas Flow	10-14 L/min	Nebulizes the liquid stream.
Nebulizer Pressure	35-45 psi	Controls droplet size.
Sheath Gas Temp	350-400 °C	Focuses and desolvates the spray.
Sheath Gas Flow	10-12 L/min	Narrows the spray cone.
Capillary Voltage	3500-4500 V	Creates the electrospray.

Note: These values are illustrative and require optimization for your specific instrument.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

minimizing matrix effects in N-nitroso-nebivolol analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the analysis of N-nitroso-nebivolol.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of matrix effects in the LC-MS/MS analysis of N-nitroso-nebivolol?

Matrix effects in the analysis of N-nitroso-nebivolol primarily arise from co-eluting endogenous components from the sample matrix, such as excipients in a tablet formulation or biological components in plasma.[1] These components can cause ion suppression or enhancement in the mass spectrometer's ion source, leading to inaccurate and imprecise quantification of the analyte.[2] Given that N-nitroso-nebivolol is often analyzed at very low levels, minimizing these interferences is critical for method sensitivity and reliability.[3]

Q2: What is a suitable starting point for sample preparation to minimize matrix effects for N-nitroso-nebivolol in tablets?

A common and effective starting point for tablet formulations is a "dilute and shoot" approach following a simple extraction. A typical procedure involves:

• Grinding the tablets into a fine powder.

• Dissolving a precise amount of the powder in a suitable diluent (e.g., 50% methanol in water).

• Vortexing and sonicating the sample to ensure complete dissolution of the analyte.

• Centrifuging the sample to pelletize insoluble excipients.

• Filtering the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system.[4]

This method is straightforward but may require further optimization or the inclusion of a more rigorous clean-up step if significant matrix effects are observed.

Q3: When should I consider more advanced sample preparation techniques like Solid-Phase Extraction (SPE)?

Consider using Solid-Phase Extraction (SPE) when you observe significant ion suppression or enhancement, poor sensitivity, or high baseline noise that cannot be resolved by optimizing chromatographic conditions. SPE is particularly useful for complex matrices as it provides a more thorough cleanup by selectively isolating the analyte of interest and removing interfering matrix components.[5] For nitrosamines, various SPE cartridges are available and can significantly improve the limit of quantification (LOQ).

Q4: How can I optimize my chromatographic conditions to reduce matrix effects?

Optimizing chromatographic separation is a key strategy to mitigate matrix effects. By ensuring that N-nitroso-nebivolol elutes in a region free from co-eluting matrix components, ion suppression or enhancement can be minimized.[2] Consider the following adjustments:

• Gradient Modification: A shallower gradient can improve the resolution between the analyte and interfering peaks.[1]

• Column Chemistry: Utilizing a different column chemistry, such as a biphenyl or pentafluorophenyl (PFP) phase, can offer alternative selectivity compared to standard C18 columns.[3]

• Mobile Phase Additives: The addition of small amounts of additives like formic acid or ammonium trifluoroacetate to the mobile phase can improve peak shape and ionization efficiency.[6]

Q5: What role does the mass spectrometer's ion source play in minimizing matrix effects?

The choice of ionization technique can have a significant impact on matrix effects. While Electrospray Ionization (ESI) is common, Atmospheric Pressure Chemical Ionization (APCI) is often recommended for nitrosamine analysis as it can be less susceptible to ion suppression from complex matrices.[3][7] Optimizing ion source parameters, such as gas flows, temperature, and voltages, is also crucial for maximizing the signal of N-nitroso-nebivolol while minimizing the influence of the matrix.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• The N-nitroso-nebivolol peak exhibits significant tailing or fronting, leading to inconsistent integration and affecting accuracy.

Possible Causes & Solutions:

Cause	Recommended Action
Secondary Silanol Interactions	For basic compounds like nebivolol and its derivatives, interactions with residual silanols on the silica-based column can cause peak tailing.[8] Lowering the mobile phase pH (e.g., to around 3-4 with formic or acetic acid) can reduce these interactions.[8] Using a high-purity, end-capped column is also recommended.[8]
Column Overload	Injecting too high a concentration of the sample can lead to peak fronting.[8] Dilute your sample and re-inject to see if the peak shape improves.
Sample Solvent Incompatibility	If the sample is dissolved in a solvent much stronger than the initial mobile phase, peak distortion can occur. Whenever possible, dissolve your sample in the initial mobile phase.[1]
Column Contamination/Deterioration	A contaminated guard column or a deteriorated analytical column can cause poor peak shape for all analytes.[8] Try removing the guard column to see if the peak shape improves; if so, replace it. If the problem persists, flush the analytical column with a strong solvent or replace it if it has reached the end of its lifetime.[1][8]

Issue 2: Low Analyte Recovery

Symptoms:

• The calculated recovery of N-nitroso-nebivolol from spiked samples is consistently below acceptable limits (typically 80-120%).

Possible Causes & Solutions:

Cause	Recommended Action
Inefficient Extraction from Matrix	The sample preparation procedure may not be effectively extracting the analyte from the sample matrix. Increase the vortexing or sonication time during the extraction step.[4][9] Consider evaluating different extraction solvents or a more advanced technique like SPE.
Analyte Adsorption	N-nitroso-nebivolol may be adsorbing to plasticware or the HPLC flow path. Using low-adsorption vials and tubing can help mitigate this.
Inaccurate Spiking Procedure	Ensure that the spiking solution is accurately prepared and that the spiking volume is appropriate for the sample volume.
Analyte Instability	N-nitroso compounds can be susceptible to degradation under certain conditions. Prepare standards and samples fresh and protect them from light if necessary.

Issue 3: Significant Ion Suppression or Enhancement

Symptoms:

• Post-extraction spiked samples show a significantly lower or higher response compared to a standard in a clean solvent.

• High variability in results between different sample lots.

Possible Causes & Solutions:

Cause	Recommended Action
Co-elution with Matrix Components	This is the most common cause of ion suppression.[2] Adjust the chromatographic method to better separate the analyte from the matrix. A post-column infusion experiment can help identify the retention time regions where ion suppression is most severe.[2]
Insufficient Sample Cleanup	The sample preparation method is not adequately removing interfering matrix components. Implement a more rigorous cleanup method such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[5]
High Concentration of API	The high concentration of the active pharmaceutical ingredient (nebivolol) can suppress the ionization of the low-concentration N-nitroso-nebivolol impurity.[6] Use a diverter valve to direct the API peak to waste, preventing it from entering the mass spectrometer.[6][9]
Inappropriate Ionization Source	As mentioned in the FAQs, ESI can be more prone to matrix effects than APCI for certain compounds.[3][7] If available, try switching to an APCI source.

Quantitative Data Summary

The following tables summarize key quantitative data from published methods for the analysis of N-nitroso-nebivolol.

Table 1: LC-MS/MS Method Parameters and Performance

Parameter	Method 1[6][9]	Method 2[4]	Method 3[10]
Instrumentation	Agilent 1290 Infinity UHPLC with 6495D LC/TQ	Shimadzu Nexera XR UHPLC with LCMS-2050	UPLC-QQQ
Column	Agilent Pursuit XRs 3 Diphenyl, 150 mm x 3 mm	Not Specified	Not Specified
Mobile Phase A	1 mM ammonium trifluoroacetate and 0.004% formic acid in water	50% methanol-water	Not Specified
Mobile Phase B	Methanol	Not Specified	Not Specified
Ionization Mode	AJS ESI (+)	Heated DUIS (ESI and APCI)	Not Specified
LOD	2 pg/mL	Not Specified	1 ng/mL
LOQ	5 pg/mL	Not Specified	3 ng/mL
Linearity Range	5 pg/mL - 50 ng/mL	1 - 180 ng/mL	3 - 300 ng/mL
Correlation Coefficient (r²)	0.997	0.9999	Not Specified

Table 2: Sample Preparation and Recovery Data

Parameter	Method 1 (in Tablet)[6][9]	Method 2 (in Drug Substance)[4]	Method 3 (in API)[10]
Sample Prep Technique	Vortex, Rotational Shaking, Centrifugation	Ultrasonication, Filtration	Not Specified
Spike Level	200 pg/mL	0.03 µg/mg & 0.3 µg/mg	Not Specified
Recovery in API	116.8%	100.4% & 100.2%	98.13% - 105.93%
Recovery in Placebo	108.3%	Not Applicable	Not Applicable
Recovery in Tablet	111.8%	Not Applicable	Not Applicable

Experimental Protocols

Detailed Protocol for Tablet Sample Preparation

This protocol is based on a widely used "dilute and shoot" method for the analysis of N-nitroso-nebivolol in tablet formulations.[6][9]

• Tablet Comminution: Accurately weigh and crush a representative number of nebivolol tablets (e.g., five) into a fine, homogeneous powder using a mortar and pestle.

• Sample Weighing: Weigh an amount of the tablet powder equivalent to a specific concentration of nebivolol (e.g., 0.6 mg/mL) and transfer it to a 15 mL centrifuge tube.

• Extraction: Add a defined volume (e.g., 10 mL) of a suitable diluent (e.g., 1 mM ammonium trifluoroacetate and 0.004% formic acid in water/methanol) to the centrifuge tube.

• Vortexing and Shaking: Vortex the tube for 1 minute to ensure thorough mixing, followed by rotational shaking for 20 minutes to facilitate the complete extraction of the analyte.

• Centrifugation: Centrifuge the sample at high speed (e.g., 9,000 rpm) for 10 minutes to pelletize the insoluble excipients.

• Filtration and Transfer: Carefully transfer the supernatant to an HPLC vial for analysis. If necessary, filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

Visualizations

Experimental Workflow for N-Nitroso-Nebivolol Analysis

Caption: Workflow for the analysis of N-nitroso-nebivolol in tablets.

Troubleshooting Logic for Ion Suppression

References

• 1. benchchem.com [benchchem.com]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. ajpaonline.com [ajpaonline.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

Technical Support Center: Chromatographic Resolution of Nebivolol and N-Nitroso-Nebivolol

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the chromatographic resolution between the active pharmaceutical ingredient (API) nebivolol and its N-nitroso impurity, N-nitroso-nebivolol.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of N-nitroso-nebivolol from nebivolol important?

A1: N-nitroso compounds, including N-nitroso-nebivolol, are classified as potential human carcinogens.[1] Regulatory agencies like the FDA and EMA have strict limits on the presence of such impurities in pharmaceutical products.[1] Therefore, sensitive and specific analytical methods are required to accurately quantify N-nitroso-nebivolol to ensure the safety and quality of nebivolol drug products.

Q2: What are the common analytical techniques used for the detection and quantification of N-nitroso-nebivolol?

A2: Advanced analytical methods such as Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS) are commonly used for the precise detection and quantification of N-nitroso-nebivolol.[1] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed.[1]

Q3: How is N-nitroso-nebivolol formed?

A3: N-nitroso-nebivolol can form when nebivolol, a secondary amine, reacts with nitrosating agents.[1] This reaction can be influenced by factors such as heat, moisture, and acidic conditions during the synthesis, storage, or handling of the drug substance.[1]

Q4: What are the regulatory limits for N-nitroso-nebivolol in nebivolol drug products?

A4: The acceptable intake (AI) limit for N-nitroso-nebivolol is 1500 ng/day.[2] For a 20 mg nebivolol formulation, this translates to a specification limit of 22.5 ng/mL at a test concentration of 0.6 mg/mL.[3]

Troubleshooting Guide: Improving Chromatographic Resolution

Poor resolution between nebivolol and N-nitroso-nebivolol can compromise the accuracy of quantification. This guide addresses common issues and provides systematic troubleshooting steps.

Issue 1: Poor Peak Shape (Tailing, Fronting, Broadening)

Poor peak shape can significantly impact resolution and integration.

• Peak Tailing: This is a common issue for basic compounds like nebivolol and can be caused by secondary interactions with the stationary phase.[4]

  • Solution:

    • Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., with formic acid or phosphoric acid) can reduce secondary interactions with residual silanol groups on the column.[4]

    • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns with end-capping minimize silanol interactions.

    • Check for Column Contamination: A contaminated guard or analytical column can cause tailing. Cleaning the column or replacing the guard column may resolve the issue.[4]

• Peak Fronting: This may indicate sample overload or an inappropriate sample solvent.

  • Solution:

    • Reduce Sample Concentration: Dilute the sample and reinject.

    • Ensure Sample Solvent Compatibility: The sample solvent should be compatible with the initial mobile phase to avoid peak distortion.

• Peak Broadening: Broad peaks can result from several factors, leading to decreased resolution and sensitivity.

  • Solution:

    • Optimize Flow Rate: A flow rate that is too low can lead to peak broadening.[4]

    • Minimize Extra-Column Volume: Use tubing with a small internal diameter and keep lengths as short as possible.[4]

    • Check for System Leaks: Leaks in the HPLC system can cause broad peaks.[4]

Issue 2: Co-elution or Insufficient Resolution

When nebivolol and N-nitroso-nebivolol peaks are not adequately separated.

• Solution:

  • Modify Mobile Phase Composition:

    • Adjust Organic Modifier Content: Vary the ratio of the organic solvent (e.g., methanol, acetonitrile) to the aqueous phase.

    • Change Organic Modifier: Switching from methanol to acetonitrile, or vice-versa, can alter selectivity.

    • Modify Mobile Phase Additives: Experiment with different additives and their concentrations (e.g., ammonium trifluoroacetate, ammonium acetate, formic acid).[5][6]

  • Optimize Gradient Profile: A shallower gradient can often improve the resolution of closely eluting peaks.

  • Select a Different Stationary Phase: The choice of the column is critical for achieving separation. Columns with different selectivities (e.g., Phenyl, Biphenyl) can provide better resolution than standard C18 columns.[5][6]

  • Adjust Column Temperature: Changing the column temperature can affect retention times and selectivity.

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting poor resolution.

References

• 1. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. shimadzu.com [shimadzu.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. benchchem.com [benchchem.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting low recovery of N-nitroso-nebivolol in spike analysis

Welcome to the technical support center for the analysis of N-nitroso-nebivolol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the analytical challenges encountered during the quantification of this nitrosamine impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nebivolol and why is its monitoring critical?

N-nitroso-nebivolol is a nitrosamine impurity that can form during the synthesis, storage, or formulation of Nebivolol, a beta-blocker medication.[1] Nitrosamines are classified as probable human carcinogens, and regulatory agencies like the FDA and EMA have set strict limits on their presence in pharmaceutical products to ensure patient safety.[1][2] Therefore, sensitive and accurate quantification of N-nitroso-nebivolol is essential for quality control and regulatory compliance.

Q2: What are the common causes of low recovery for N-nitroso-nebivolol in spike analysis?

Low recovery of N-nitroso-nebivolol is often not due to the inherent properties of the molecule but rather to methodological issues. Common causes include:

• Suboptimal Sample Preparation: Inefficient extraction from the sample matrix, analyte adsorption to labware, or analyte degradation during sample processing can lead to significant losses.

• Matrix Effects in LC-MS/MS Analysis: Co-eluting components from the sample matrix (e.g., excipients) can suppress the ionization of N-nitroso-nebivolol in the mass spectrometer source, leading to a lower-than-expected signal.[3][4]

• Analyte Instability: N-nitroso-nebivolol can be sensitive to factors such as pH, light, and temperature.[1][5] Exposure to acidic conditions or excessive heat during sample preparation can cause degradation.[1]

• Inappropriate Chromatographic Conditions: Poor peak shape, co-elution with interfering peaks, or inadequate retention on the analytical column can all contribute to inaccurate quantification and apparent low recovery.

Q3: I am observing low recovery. What is the first step in troubleshooting?

The first step is to systematically investigate the potential causes. A logical workflow can help pinpoint the issue. This involves evaluating your sample preparation procedure, checking for matrix effects, and ensuring the stability of your analyte and standards.

Q4: How can I improve my sample extraction efficiency for N-nitroso-nebivolol?

To enhance extraction efficiency:

• Solvent Selection: Ensure the chosen solvent effectively solubilizes N-nitroso-nebivolol from the sample matrix. Methanol or mixtures of methanol and water are commonly used.[5][6]

• Physical Disruption: Employ vigorous mixing techniques such as vortexing and shaking to ensure thorough interaction between the sample and the extraction solvent.[7][8] Sonication can be used, but caution is advised to avoid heating the sample, which could potentially lead to analyte degradation or the formation of new nitrosamines.[3][6]

• Centrifugation: After extraction, proper centrifugation is crucial to separate the solid matrix from the supernatant containing the analyte before injection.[7][8]

Q5: What are some strategies to mitigate matrix effects in my LC-MS/MS analysis?

To minimize the impact of matrix effects:

• Effective Sample Cleanup: Incorporate a sample cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components before analysis.

• Chromatographic Separation: Optimize your HPLC/UHPLC method to achieve good separation between N-nitroso-nebivolol and any co-eluting matrix components. A sufficient separation from the main Nebivolol peak is also critical.[7][8]

• Matrix-Matched Standards: Prepare your calibration standards in a blank matrix solution that is free of the analyte. This helps to compensate for any signal suppression or enhancement caused by the matrix.[4]

• Internal Standards: Use a stable isotope-labeled internal standard for N-nitroso-nebivolol if available. This is the most effective way to correct for both extraction efficiency and matrix effects.[3][4]

Troubleshooting Guide: Low Spike Recovery

This guide provides a structured approach to diagnosing and resolving low recovery issues during the analysis of N-nitroso-nebivolol.

Diagram: Troubleshooting Workflow for Low Recovery

Caption: A step-by-step workflow for troubleshooting low recovery.

Experimental Protocols

Protocol 1: Sample Preparation for N-nitroso-nebivolol in Tablets

This protocol is adapted from established methods for the analysis of N-nitroso-nebivolol in tablet formulations.[7][8]

• Sample Weighing and Crushing: Accurately weigh and crush a sufficient number of Nebivolol tablets to obtain a fine, homogeneous powder.

• Extraction:

  • Transfer an amount of powdered tablet equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.

  • Add 10 mL of a suitable diluent (e.g., 50:50 methanol:water).

  • For spike recovery analysis, add the appropriate volume of N-nitroso-nebivolol standard solution at this stage.

• Mixing: Vortex the tube for 1 minute, followed by shaking on a rotational shaker for 20 minutes to ensure complete extraction.[7][8]

• Centrifugation: Centrifuge the solution at 9,000 rpm for 10 minutes to pellet the excipients.[7][8]

• Final Sample: Carefully transfer the supernatant to an HPLC vial for analysis.

Quantitative Data Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for N-nitroso-nebivolol analysis. These values can serve as a benchmark for your own method development and troubleshooting.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	2 pg/mL	[7]
Limit of Quantitation (LOQ)	5 pg/mL	[7]
Calibration Curve Range	5 pg/mL - 50 ng/mL	[7]
Correlation Coefficient (r²)	> 0.997	[7]
Spike Recovery in API	~116.8%	[7][8]
Spike Recovery in Placebo	~108.3%	[7][8]
Spike Recovery in Tablet	~111.8%	[7][8]
Reproducibility (%RSD at LOQ)	~3.1%	[7][8]

References

• 1. N-Nitroso Nebivolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. waters.com [waters.com]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. benchchem.com [benchchem.com]
• 6. shimadzu.com [shimadzu.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]

Technical Support Center: N-Nitroso-Nebivolol Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the on-column formation of N-nitroso-nebivolol during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nebivolol and why is it a concern?

N-nitroso-nebivolol is a nitrosamine impurity of Nebivolol, a beta-blocker medication used to treat high blood pressure.[1] Nitrosamines are classified as probable or possible human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA.[1][2] Therefore, accurate detection and control of N-nitroso-nebivolol levels are crucial for drug safety.

Q2: How does N-nitroso-nebivolol form in general?

N-nitroso-nebivolol can form when the secondary amine group in the nebivolol molecule reacts with a nitrosating agent.[1] These agents are typically derived from nitrite salts under acidic conditions.[2][3] Factors such as heat, moisture, and acidic pH can promote this reaction during the synthesis, storage, or handling of nebivolol.[1]

Q3: What is "on-column" formation of N-nitroso-nebivolol?

On-column formation refers to the artificial generation of N-nitroso-nebivolol during the chromatographic analysis itself.[3][4][5] This is a critical issue as it can lead to false-positive results and an overestimation of the impurity level in the sample. This artifactual formation can occur when nebivolol (the amine precursor) and a nitrosating agent are present together under specific conditions within the HPLC or LC-MS system.[3][4][5]

Q4: What are the primary causes of on-column N-nitroso-nebivolol formation?

The primary cause is the reaction between nebivolol and a nitrosating agent within the analytical instrument. A key contributing factor can be the mobile phase composition. For instance, using ammonium hydroxide at a high pH with acetonitrile as the organic modifier has been shown to cause on-column nitrosation of primary and secondary amines.[1][2] It is hypothesized that the stainless steel components of the HPLC system, such as the column frit, can catalyze the oxidation of ammonia from the mobile phase into a reactive nitrosating species.[1][2]

Troubleshooting Guide: On-Column Formation of N-Nitroso-Nebivolol

This guide provides a systematic approach to identifying and mitigating the on-column formation of N-nitroso-nebivolol.

Issue 1: Suspected On-Column Formation of N-Nitroso-Nebivolol

Symptoms:

• Inconsistent or higher-than-expected levels of N-nitroso-nebivolol.

• Appearance of the N-nitroso-nebivolol peak when analyzing a sample known to be free of the impurity.

• Peak area of N-nitroso-nebivolol increases with sample residence time in the autosampler or on the column.

Troubleshooting Steps:

• Mobile Phase Evaluation:

  • Avoid Ammonium Hydroxide with Acetonitrile: If your current method uses a mobile phase containing ammonium hydroxide and acetonitrile, this is a likely cause of on-column nitrosation.[1][2] Consider alternative buffering systems.

  • Utilize Formic Acid or Ammonium Acetate: Many validated methods for N-nitroso-nebivolol analysis successfully use mobile phases containing 0.1% formic acid in water or an ammonium acetate buffer (e.g., 0.002 M, pH 4.5).[6][7] These acidic mobile phases are less likely to promote the on-column oxidation of ammonia.

• Sample Preparation and Handling:

  • Minimize Sample Residence Time: Reduce the time the sample spends in the autosampler before injection.

  • Use Cooled Autosampler: Set the autosampler temperature to a low value (e.g., 10°C) to minimize potential reactions in the sample vial.[8]

• Hardware Considerations:

  • Inert Column Hardware: If feasible, consider using columns with inert hardware (e.g., PEEK-lined stainless steel) to minimize contact of the mobile phase and sample with reactive metal surfaces.

Issue 2: Selecting an Appropriate Analytical Method to Prevent On-Column Formation

Solution: Adopt a validated LC-MS/MS method that has been demonstrated to be suitable for the analysis of N-nitroso-nebivolol without artifactual formation. Below are examples of key experimental protocols.

Experimental Protocols

Protocol 1: LC-MS/MS Method with Formic Acid

This method is suitable for the quantification of N-nitroso-nebivolol in nebivolol drug substance.

• Instrumentation: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS).

• Column: A suitable C18 or phenyl-hexyl column.

• Mobile Phase:

  • A: 0.1% formic acid in Water.

  • B: Acetonitrile.

• Flow Rate: 0.35 mL/min.

• Gradient Program:

  Time (min)	%B
  0.00	40
  1.50	75
  3.50	90
  4.00	90
  4.01	40

  | 8.00 | 40 |

• Column Temperature: 25°C.

• Injection Volume: 30 µL.

• Detection: MS/MS in Multiple Reaction Monitoring (MRM) mode.

Reference: Adapted from Shimadzu Application Note.[7]

Protocol 2: LC-MS/MS Method with Ammonium Acetate Buffer

This method is designed for the simultaneous detection of multiple nitrosamine impurities in nebivolol drug product.

• Instrumentation: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS) with an Atmospheric Pressure Chemical Ionization (APCI) source.

• Column: Allure BiPh C18 (250 x 4.6 mm), 5 µm.

• Mobile Phase:

  • A: 0.002 M Ammonium acetate buffer, pH 4.5.

  • B: Methanol.

• Gradient Program: A suitable gradient program should be developed to ensure separation.

• Detection: MS/MS in Multiple Reaction Monitoring (MRM) mode.

Reference: Adapted from a study on the chromatographic separation and quantification of nine nitrosamine impurities in nebivolol tablets.[6]

Data Presentation

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for N-nitroso-nebivolol reported in various studies, demonstrating the sensitivity of the recommended analytical techniques.

Analytical Method	LOD	LOQ	Reference
UPLC-QQQ	1 ng/mL	3 ng/mL	[9]
UPLC	7.5 ng/mL	15 ng/mL	[9]
UPLC Q-TOF	30 ng/mL	60 ng/mL	[9]
Agilent 6495D LC/TQ	2 pg/mL	5 pg/mL	[10]

Visualizations

Caption: Troubleshooting workflow for suspected on-column formation of N-nitroso-nebivolol.

Caption: Hypothesized mechanism of on-column N-nitroso-nebivolol formation.

References

• 1. researchgate.net [researchgate.net]
• 2. On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. On-column trace-level formation of N-nitrosamine in a liquid chromatography-mass spectrometry analytical system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. lcms.cz [lcms.cz]
• 9. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 10. lcms.labrulez.com [lcms.labrulez.com]

diverter valve use to prevent API interference in N-nitroso-nebivolol analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing a diverter valve to prevent API interference in the LC-MS/MS analysis of N-nitroso-nebivolol.

Frequently Asked Questions (FAQs)

Q1: Why is a diverter valve recommended for the analysis of N-nitroso-nebivolol in nebivolol drug products?

A1: A diverter valve is crucial to prevent interference from the high concentration of the Active Pharmaceutical Ingredient (API), nebivolol.[1][2][3] During the analysis, the N-nitroso-nebivolol impurity is present at trace levels (pg/mL to ng/mL), while the nebivolol API is at a much higher concentration (mg/mL).[1][3] Injecting the high-concentration API directly into the mass spectrometer can cause ion source contamination, detector saturation, and suppression of the impurity signal, leading to inaccurate quantification. The diverter valve directs the high-concentration API peak to waste, allowing only the impurity of interest to enter the mass spectrometer.[1][3][4]

Q2: What are the regulatory limits for N-nitroso-nebivolol?

A2: N-nitroso-nebivolol is classified as a Class 4 impurity by the U.S. Food and Drug Administration (FDA), with a maximum allowable intake of 1,500 ng/day.[1][3] For a 20 mg nebivolol formulation with a maximum daily dose of 40 mg, the specification limit for N-nitroso-nebivolol is calculated to be 22.5 ng/mL at a test concentration of 0.6 mg/mL.[1][3]

Q3: What sensitivity can be expected from a validated LC-MS/MS method using a diverter valve?

A3: A highly sensitive and robust Multiple Reaction Monitoring (MRM) method can achieve a Limit of Detection (LOD) of 2 pg/mL and a Limit of Quantitation (LOQ) of 5 pg/mL for N-nitroso-nebivolol.[1][3] The signal-to-noise ratio at the LOQ level is typically greater than 50:1.[1][3]

Troubleshooting Guide

Issue 1: Poor sensitivity or inability to detect N-nitroso-nebivolol at expected levels.

• Possible Cause: Interference from the nebivolol API.

  • Solution: Ensure the diverter valve is programmed correctly to divert the API peak to waste. The timing should be optimized based on the chromatographic separation of nebivolol and N-nitroso-nebivolol.[3][4] An approximately 10-minute separation between the impurity and the API has been shown to be effective.[3]

• Possible Cause: Suboptimal mass spectrometry parameters.

  • Solution: Optimize the MRM transitions and ion source parameters for N-nitroso-nebivolol. Automated optimization tools available in mass spectrometer software can be used to maximize sensitivity.[1][3]

• Possible Cause: Sample degradation.

  • Solution: Nitrosamines can be light-sensitive. Prepare samples fresh and use amber glassware or protect them from light.[5]

Issue 2: Poor reproducibility of results.

• Possible Cause: Inconsistent sample preparation.

  • Solution: Follow a validated sample preparation protocol consistently. A typical procedure involves weighing and crushing tablets, dissolving in a suitable diluent, vortexing, and shaking, followed by centrifugation and filtration.[1]

• Possible Cause: Carryover from the API.

  • Solution: Even with a diverter valve, some contamination of the ion source can occur over time. Implement a robust cleaning schedule for the mass spectrometer's ion source.

Issue 3: Inaccurate quantification or poor recovery.

• Possible Cause: Matrix effects from the sample formulation.

  • Solution: Perform spike recovery analysis in the API, placebo, and tablet formulation to assess the efficiency of the sample extraction and the accuracy of the method.[2] Recoveries between 108.3% and 116.8% have been reported as acceptable.[1][2]

• Possible Cause: Non-linear calibration curve.

  • Solution: Ensure the calibration curve covers the expected concentration range of the impurity. A linear range from 5 pg/mL to 50 ng/mL with 1/x weighting has been successfully used.[1][3]

Experimental Protocols

Sample Preparation

• Accurately weigh five nebivolol tablets and determine the average weight.

• Crush the tablets into a fine powder using a mortar and pestle.

• Transfer an amount of powder equivalent to 0.6 mg/mL of nebivolol into a 15 mL centrifuge tube.

• Add 10 mL of diluent to the tube.

• Vortex the tube for 1 minute.

• Subject the tube to rotational shaking for 20 minutes.

• Centrifuge the sample.

• Filter the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system.[4]

LC-MS/MS Method with Diverter Valve

A highly sensitive and robust MRM method can be developed using a system like an Agilent 1290 Infinity UHPLC coupled to a 6495D triple quadrupole LC/MS.[1]

• Chromatographic Separation: Achieve chromatographic separation of N-nitroso-nebivolol from the nebivolol API. A separation time of approximately 10 minutes is a good target.[3]

• Diverter Valve Program: Program the integrated, software-controlled diverter valve to send the LC flow to waste during the elution of the high-concentration nebivolol peak. The flow is then diverted back to the mass spectrometer for the detection and quantitation of the N-nitroso-nebivolol impurity.[3]

• Mass Spectrometry Detection: Utilize MRM for sensitive and specific detection of N-nitroso-nebivolol. Optimize ion source parameters and MRM transitions to maximize the signal.[1]

Quantitative Data Summary

Parameter	Value	Reference
Limit of Detection (LOD)	2 pg/mL	[1][3]
Limit of Quantitation (LOQ)	5 pg/mL	[1][3]
Calibration Curve Range	5 pg/mL to 50 ng/mL	[1][3]
Linearity (R²)	> 0.997	[1][3]
Reproducibility (%RSD at LOQ)	~3.1%	[1][2]
Spike Recovery (API)	116.8%	[1][2]
Spike Recovery (Placebo)	108.3%	[1][2]
Spike Recovery (Tablet)	111.8%	[1][2]

Visualizations

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. shimadzu.com [shimadzu.com]
• 5. propharmagroup.com [propharmagroup.com]

selection of internal standard for N-nitroso-nebivolol quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of N-nitroso-nebivolol.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for quantifying N-nitroso-nebivolol?

A1: The recommended and most widely used analytical technique is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2][3][4][5][6] This method offers the high sensitivity and specificity required to detect and quantify trace levels of N-nitroso-nebivolol, a potential genotoxic impurity, in drug substances and products.[1][6]

Q2: Why is an internal standard essential for the accurate quantification of N-nitroso-nebivolol?

A2: An internal standard (IS) is crucial for accurate and precise quantification in LC-MS/MS analysis. It is added at a known concentration to all samples, standards, and blanks at the beginning of the sample preparation process. The IS helps to correct for variations that can occur during sample preparation (e.g., extraction, concentration) and instrumental analysis (e.g., injection volume, ionization efficiency).[7] This is particularly important for trace analysis of nitrosamines, where matrix effects can significantly impact the analyte signal.

Q3: What is the ideal internal standard for N-nitroso-nebivolol quantification?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as Deuterated N-nitroso-nebivolol (e.g., N-nitroso-nebivolol-d4).[7][8] A SIL-IS has the same chemical and physical properties as the analyte, meaning it behaves identically during sample preparation and chromatographic separation.[7] However, it has a different mass, allowing it to be distinguished from the analyte by the mass spectrometer. This co-eluting property provides the most effective compensation for matrix effects and other analytical variabilities.

Q4: Is a deuterated N-nitroso-nebivolol internal standard commercially available?

A4: Based on current information, a commercially available deuterated N-nitroso-nebivolol internal standard is not readily found. This presents a significant challenge for method development. In such cases, alternative strategies for internal standard selection must be considered.

Troubleshooting Guide: Internal Standard Selection

Issue: A stable isotope-labeled internal standard for N-nitroso-nebivolol is not available.

Solution:

When a stable isotope-labeled internal standard is unavailable, the following approaches can be considered, with the understanding that they may represent a compromise in analytical accuracy and will require thorough validation.

• Use a Stable Isotope-Labeled Analog of a Structurally Similar Nitrosamine:

  • Rationale: If a nitrosamine with a similar chemical structure is being analyzed in the same run, its deuterated form could potentially be used. This is not ideal as the chromatographic retention time and ionization efficiency will differ from N-nitroso-nebivolol.

  • Examples: For general nitrosamine analysis, compounds like N-Nitrosodimethylamine-d6 (NDMA-d6) or N-Nitrosodiethylamine-d10 (NDEA-d10) are commonly used.[7][8][9]

  • Considerations: This approach requires careful validation to demonstrate that the chosen IS can adequately compensate for variations in the N-nitroso-nebivolol signal. The difference in retention time is a significant drawback.

• Use a Structurally Similar Non-Isotopically Labeled Compound:

  • Rationale: A compound with similar chemical properties (e.g., polarity, pKa) to N-nitroso-nebivolol that is not present in the sample matrix could be used.

  • Challenges: This is the least desirable option as the internal standard will have different extraction recovery, ionization efficiency, and chromatographic behavior compared to the analyte. This approach is generally not recommended for regulatory submissions for trace-level quantification of genotoxic impurities.

Recommendation:

For robust and regulatory-compliant quantification of N-nitroso-nebivolol, the use of a custom-synthesized deuterated N-nitroso-nebivolol is the most scientifically sound approach. While this involves additional resources, it ensures the highest data quality and analytical accuracy.

Data Presentation: Comparison of Potential Internal Standards

Internal Standard Type	Example(s)	Advantages	Disadvantages
Ideal: Stable Isotope-Labeled Analyte	N-nitroso-nebivolol-d4 (custom synthesis)	Co-elutes with the analyte.[7] Corrects for matrix effects, extraction variability, and instrument response changes.[7] Recommended by regulatory agencies.[7][8]	Not commercially available; requires custom synthesis.
Alternative: Stable Isotope-Labeled Analog	NDMA-d6, NDEA-d10	Commercially available.[8] Can correct for some instrumental variability.	Does not co-elute with N-nitroso-nebivolol. Does not fully compensate for analyte-specific matrix effects or extraction recovery.
Alternative: Structurally Similar Compound	(Compound specific to the lab's validated method)	May be readily available in the laboratory.	Significant differences in chemical and physical properties.[7] Poor correction for matrix effects and sample preparation variability. Not recommended for trace analysis.

Experimental Protocols

Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh 5 mg of N-nitroso-nebivolol analytical standard and dissolve in a 50 mL volumetric flask with a suitable diluent (e.g., 50:50 methanol:water).[3][4]

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to create a calibration curve (e.g., 5 pg/mL to 50 ng/mL).[3][4]

• Internal Standard Stock Solution: Prepare a stock solution of the chosen internal standard (e.g., 1 µg/mL of a deuterated nitrosamine analog) in the diluent.

• Sample Preparation (Tablets):

  • Accurately weigh and crush a representative number of tablets (e.g., five) to a fine powder.[3][4]

  • Transfer an amount of powder equivalent to a specific concentration of Nebivolol (e.g., 0.6 mg/mL) into a centrifuge tube.[3][4]

  • Add a precise volume of diluent and the internal standard solution.

  • Vortex for 1 minute and shake for 20 minutes.[3][4]

  • Centrifuge at high speed (e.g., 9,000 rpm) for 10 minutes.[3][4]

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial for analysis.[2]

LC-MS/MS Method

• LC System: UHPLC system.[7]

• Column: A suitable C18 reversed-phase column.[7]

• Mobile Phase A: 0.1% Formic acid in water.[7]

• Mobile Phase B: 0.1% Formic acid in methanol.[7]

• Gradient Elution: A suitable gradient to separate N-nitroso-nebivolol from the API and other matrix components.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[7]

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[1]

Mandatory Visualization

References

• 1. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. benchchem.com [benchchem.com]
• 8. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 9. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

Technical Support Center: Troubleshooting Peak Tailing in N-nitroso-nebivolol Chromatography

Welcome to the technical support center for addressing chromatographic issues encountered during the analysis of N-nitroso-nebivolol. This resource provides troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to assist researchers, scientists, and drug development professionals in resolving specific challenges, particularly peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a concern in the analysis of N-nitroso-nebivolol?

A1: Peak tailing is a chromatographic phenomenon where the peak asymmetry is greater than one, resulting in a "tail" that extends from the peak maximum. This can compromise the accuracy and precision of quantification, as well as reduce the resolution between N-nitroso-nebivolol and other components in the sample. For a basic compound like N-nitroso-nebivolol, peak tailing is a common issue that can arise from secondary interactions with the stationary phase.

Q2: What are the primary causes of peak tailing for N-nitroso-nebivolol?

A2: The most common causes of peak tailing for N-nitroso-nebivolol, a basic compound, are:

• Secondary Silanol Interactions: Residual acidic silanol groups (Si-OH) on the surface of silica-based stationary phases can interact with the basic amine functional groups of N-nitroso-nebivolol through ion exchange. This secondary retention mechanism leads to a portion of the analyte molecules being retained longer, causing peak tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to a distorted peak shape.

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to interactions between the analyte and the stationary phase, causing tailing.

• Column Contamination and Degradation: Accumulation of contaminants on the column frit or at the head of the column can disrupt the sample band, and a degraded column packing material can also result in poor peak shape.

• Extra-column Effects: Excessive tubing length or dead volume in the HPLC system can contribute to peak broadening and tailing.

Q3: How can I quickly diagnose the cause of peak tailing in my N-nitroso-nebivolol analysis?

A3: A systematic approach is key. Start by checking for obvious issues like leaks or blockages. Then, consider the following:

• Inject a Lower Concentration: If the peak shape improves upon dilution, the issue is likely column overload.

• Review Mobile Phase pH: Ensure the pH is appropriate for a basic compound, typically in the acidic range (pH 2-4) to suppress silanol ionization.

• Inspect the Guard Column: If you are using a guard column, remove it and run the analysis again. If the peak shape improves, the guard column is the source of the problem and should be replaced.

• Column History: Consider the age and usage history of your analytical column. A new, high-purity, end-capped column is less likely to cause tailing due to silanol interactions.

Troubleshooting Guides

Guide 1: Addressing Peak Tailing Caused by Secondary Silanol Interactions

This guide provides a step-by-step approach to mitigate peak tailing arising from interactions between N-nitroso-nebivolol and the stationary phase.

Step 1: Adjust Mobile Phase pH

• Action: Lower the pH of your mobile phase to a range of 2.5-3.5. This protonates the residual silanol groups on the silica surface, minimizing their ability to interact with the basic N-nitroso-nebivolol molecule.

• Reagents: Use additives like formic acid, trifluoroacetic acid (TFA), or a phosphate buffer to control and maintain a stable pH.

Step 2: Use a Competitor Base

• Action: Add a small concentration of a competing base, such as triethylamine (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, effectively shielding them from the analyte.

• Caution: Prolonged use of amine additives can sometimes shorten column lifetime.

Step 3: Select an Appropriate Column

• Action: If peak tailing persists, consider switching to a column with a different stationary phase.

• Recommendations:

  • End-capped Columns: These columns have their residual silanol groups chemically deactivated, reducing the potential for secondary interactions.

  • High-Purity Silica Columns (Type B): These columns have a lower metal content and fewer acidic silanol sites.

  • Polar-Embedded Columns: These columns have a polar group embedded in the alkyl chain, which can also help to shield the silanol groups.

Guide 2: Resolving Peak Tailing Due to Method and System Issues

This guide focuses on troubleshooting peak tailing caused by non-ideal chromatographic conditions and system setup.

Step 1: Optimize Sample Concentration and Injection Volume

• Action: If column overload is suspected, reduce the concentration of your N-nitroso-nebivolol sample or decrease the injection volume.

Step 2: Ensure Mobile Phase and Sample Solvent Compatibility

• Action: The solvent used to dissolve your sample should be as close in composition to the mobile phase as possible, or weaker. Injecting a sample in a much stronger solvent can lead to peak distortion.

Step 3: Minimize Extra-Column Volume

• Action: Reduce the length and internal diameter of all tubing connecting the injector, column, and detector. Ensure all fittings are properly made to eliminate any dead volume.

Step 4: Column and System Maintenance

• Action: If column contamination is suspected, flush the column with a strong solvent. If the problem persists, the column may need to be replaced. Regularly scheduled preventative maintenance of your HPLC system is also crucial.

Experimental Protocols

Below are examples of HPLC methods that have been used for the analysis of N-nitroso-nebivolol and related compounds. These can serve as a starting point for method development and troubleshooting.

Method 1: LC-MS/MS for N-nitroso-nebivolol in Nebivolol Tablets

Parameter	Condition
Column	Agilent Pursuit XRs 3 Diphenyl (150 mm x 3 mm, 3 µm)
Mobile Phase A	1 mM ammonium trifluoroacetate and 0.004% formic acid in water
Mobile Phase B	Methanol
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Detection	MS/MS

Method 2: UPLC-MS/MS for N-nitroso-nebivolol in Nebivolol Drug Substance

Parameter	Condition
Column	Shim-pack GIST-HP C18 (100 mm × 2.1 mm, 2 µm)
Mobile Phase A	0.1% formic acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.35 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Detection	MS

Method 3: RP-HPLC for Nebivolol and Impurities

Parameter	Condition
Column	Allure BiPh C18 (250 × 4.6 mm), 5 μm
Mobile Phase A	0.002 M Ammonium acetate buffer pH 4.5
Mobile Phase B	Methanol
Flow Rate	Not specified
Detection	MS/MS-APCI

Visualizations

Caption: Troubleshooting workflow for addressing peak tailing.

enhancing ionization efficiency of N-nitroso-nebivolol in mass spectrometry

Welcome to the technical support center for the mass spectrometric analysis of N-nitroso-nebivolol. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experimental workflows and enhance the ionization efficiency of this analyte.

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization technique for N-nitroso-nebivolol analysis?

A1: Electrospray ionization (ESI) is the most commonly employed technique for the analysis of N-nitroso-nebivolol, typically in positive ion mode. However, atmospheric pressure chemical ionization (APCI) has also been successfully used.[1][2] The choice between ESI and APCI can depend on the specific instrumentation and the matrix of the sample.

Q2: I am observing a weak signal for N-nitroso-nebivolol. What are the potential causes and solutions?

A2: Weak signal intensity can stem from several factors, including inefficient ionization, ion suppression, or issues with the mass spectrometer settings.[3] Here are some troubleshooting steps:

• Optimize Ion Source Parameters: Ensure that the ion source parameters, such as capillary voltage, gas temperatures, and flow rates, are optimized for N-nitroso-nebivolol. Automated optimization tools available in software like Agilent MassHunter can be utilized to maximize sensitivity.[4][5]

• Mobile Phase Composition: The mobile phase composition significantly impacts ionization efficiency. For N-nitroso-nebivolol, a mobile phase consisting of a weak acid (e.g., 0.1% formic acid) in water and an organic solvent like acetonitrile or methanol is commonly used.[6] Adjusting the mobile phase additives can improve protonation and enhance the signal.

• Check for Ion Suppression: The sample matrix or co-eluting compounds, such as the active pharmaceutical ingredient (API) nebivolol, can suppress the ionization of N-nitroso-nebivolol.[7] Implementing a diverter valve to direct the high-concentration API peak to waste is a highly effective strategy to mitigate this.[4][5][6]

• Clean the Ion Source: Contamination of the ion source can lead to a significant drop in signal intensity. Regular cleaning of the ion source components is crucial for maintaining optimal performance.[3]

Q3: I am seeing unexpected adducts in my mass spectrum. How can I control adduct formation?

A3: Adduct formation, where the analyte ion associates with cations like sodium ([M+Na]⁺) or potassium ([M+K]⁺), can complicate data interpretation and reduce the intensity of the desired protonated molecule ([M+H]⁺).[8]

• Mobile Phase Modifiers: The addition of a small concentration of a competing acid, such as formic acid, can promote the formation of the [M+H]⁺ ion.

• Solvent Quality: Ensure the use of high-purity, LC-MS grade solvents to minimize the presence of metal cations and other contaminants that can form adducts.[9]

• Controlled Adduct Formation: In some cases, intentionally forming a specific adduct can enhance sensitivity and reproducibility. For instance, adding a low concentration of sodium acetate to the mobile phase can drive the formation of the [M+Na]⁺ adduct, making it the primary ion for quantification.[8]

Q4: What are the characteristic fragmentation patterns for N-nitroso-nebivolol?

A4: In tandem mass spectrometry (MS/MS), protonated N-nitroso-nebivolol typically undergoes characteristic fragmentation. A common fragmentation pathway for nitrosamines involves the loss of the NO radical (a loss of 30 Da).[10][11] For N-nitroso-nebivolol, specific product ions are selected for Multiple Reaction Monitoring (MRM) to ensure specificity and sensitivity. While the exact transitions can vary slightly between instruments, they are a key part of a validated method.[7]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing

• Possible Cause: Column degradation or inappropriate mobile phase pH.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape.

• Solutions:

  • Column Condition: Flush the column with a strong solvent. If the issue persists, the column may need to be replaced.[7]

  • Mobile Phase pH: Ensure the mobile phase pH is within the stable range for your column. For N-nitroso-nebivolol, a slightly acidic mobile phase (e.g., with 0.1% formic acid) is common.[6]

  • Sample Solvent: The sample solvent should be compatible with the initial mobile phase conditions to ensure good peak shape.[7]

Issue 2: High Background Noise or Carryover

• Possible Cause: Contamination in the LC-MS system or carryover from previous injections.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for high background noise.

• Solutions:

  • Blank Injections: Injecting blank solvent samples can help determine if the contamination is coming from the system or the sample preparation process.[3]

  • Solvent Quality: Use fresh, high-purity LC-MS grade solvents. Contaminated solvents are a common source of background noise.[9]

  • System Cleaning: Regularly clean the ion source.[3] If carryover is suspected, a thorough cleaning of the autosampler and injection port may be necessary.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of N-nitroso-nebivolol by LC-MS/MS.

Table 1: Method Performance Characteristics

Parameter	Value	Reference
Limit of Detection (LOD)	2 pg/mL	[4][5]
Limit of Quantitation (LOQ)	5 pg/mL	[4][5]
Linearity Range	5 pg/mL to 50 ng/mL	[4][5]
Correlation Coefficient (r²)	> 0.997	[1][4][5]

Table 2: Example Mass Spectrometry Parameters

Parameter	Setting	Reference
Ionization Mode	ESI Positive	[4]
Nebulizing Gas Flow	3 L/min	[6]
Drying Gas Flow	7 L/min	[6]
Heating Gas Flow	5 L/min	[6]
Desolvation Temperature	500 °C	[6]
Interface Voltage	-2.0 kV (DUIS Negative)*	[6]

*Note: This specific method used a DUIS source in negative mode, which is less common than positive mode ESI for this analyte.

Experimental Protocols

Protocol 1: Sample Preparation from Nebivolol Tablets

This protocol describes a general method for extracting N-nitroso-nebivolol from a tablet formulation.

• Sample Weighing: Accurately weigh and crush five tablets to obtain a fine, homogenous powder.

• Extraction: Transfer an amount of powder equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.

• Solvent Addition: Add 10 mL of diluent (e.g., 50:50 methanol:water).[4][5][6]

• Extraction Procedure: Vortex the tube for 1 minute, followed by rotational shaking for 20 minutes.[4][5]

• Centrifugation: Centrifuge the solution at 9,000 rpm for 10 minutes to pelletize insoluble excipients.[4][5]

• Final Sample: Transfer the supernatant to an HPLC vial for analysis.

Protocol 2: LC-MS/MS Analysis Workflow

This protocol outlines a typical workflow for the analysis of N-nitroso-nebivolol.

Caption: General LC-MS/MS workflow for N-nitroso-nebivolol analysis.

References

• 1. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. zefsci.com [zefsci.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. shimadzu.com [shimadzu.com]
• 7. benchchem.com [benchchem.com]
• 8. Adduct formation in liquid chromatography-triple quadrupole mass spectrometric measurement of bryostatin 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

reducing LOD and LOQ for N-nitroso-nebivolol analytical methods

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing the limit of detection (LOD) and limit of quantification (LOQ) for N-nitroso-nebivolol analytical methods.

Troubleshooting Guide: Enhancing Sensitivity for N-Nitroso-Nebivolol Analysis

This guide addresses common issues encountered during the analysis of N-nitroso-nebivolol that can lead to high LOD and LOQ values.

Issue ID	Question	Potential Causes	Recommended Solutions
NN-TS-01	Why is the signal intensity for N-nitroso-nebivolol very low or absent?	- Inefficient ionization of the analyte. - Suboptimal mass spectrometry (MS) parameters. - Degradation of the analyte during sample preparation or analysis. - Incorrect mobile phase composition.	- Optimize Ion Source Parameters: Ensure the electrospray ionization (ESI) source is operating in positive ion mode, as N-nitroso-nebivolol ionizes effectively in this mode[1][2]. Adjust parameters such as capillary voltage, source temperature, and gas flows (nebulizer, drying gas) to maximize the signal for N-nitroso-nebivolol. - Optimize MS/MS Parameters: For tandem MS, optimize the collision energy (CE) and other compound-dependent parameters for the specific MRM transition of N-nitroso-nebivolol (e.g., Precursor ion m/z 435.2, Product ion m/z 254.0)[1][2]. Use instrument software tools for automatic optimization where available[1][3]. - Sample Stability: Prepare samples fresh and store them at appropriate temperatures (e.g., 15°C in the autosampler) to prevent degradation[4]. Avoid prolonged exposure to light. - Mobile Phase pH: Ensure the mobile phase pH is suitable for the ionization of N-nitroso-nebivolol. The use of additives like formic acid or ammonium trifluoroacetate can improve ionization efficiency[1][2].
NN-TS-02	How can I reduce high background noise in my chromatogram?	- Contaminated mobile phase or LC system. - Matrix effects from the sample. - Suboptimal MS source parameters.	- Mobile Phase and System Cleanliness: Use high-purity, MS-grade solvents and reagents[1][2]. Regularly flush the LC system to remove contaminants. - Sample Cleanup: Implement a sample cleanup procedure, such as centrifugation or filtration, to remove insoluble materials that can contribute to background noise[5]. - Optimize MS Source Parameters: Adjust parameters like the curtain gas (CUR) and declustering potential (DP) or Q0 dissociation (Q0D). Increasing the curtain gas pressure can significantly reduce background noise[5].
NN-TS-03	My peak shape for N-nitroso-nebivolol is poor (e.g., broad, tailing). What can I do?	- Mismatch between sample diluent and mobile phase. - Column overload. - Secondary interactions with the stationary phase.	- Diluent Compatibility: Ideally, use the initial mobile phase composition as the sample diluent to ensure good peak shape. If the sample is not soluble, use a solvent with a similar or weaker elution strength than the initial mobile phase[5]. - Injection Volume: Reduce the injection volume to avoid overloading the column, especially when dealing with high-concentration matrices[5]. - Column Selection: Consider using a column with a different stationary phase, such as a biphenyl phase, which can offer different selectivity and potentially better peak shapes for nitrosamines compared to standard C18 columns[5].
NN-TS-04	I am observing significant signal suppression for N-nitroso-nebivolol. How can I mitigate this?	- Co-elution of matrix components with the analyte. - High concentration of the active pharmaceutical ingredient (API), nebivolol.	- Chromatographic Separation: Optimize the chromatographic gradient to achieve better separation between N-nitroso-nebivolol and interfering matrix components[6]. Ensure there is adequate resolution between the analyte and the main API peak[6]. - Diverter Valve: If available, use a diverter valve to direct the high-concentration API peak to waste, preventing it from entering the mass spectrometer and causing source contamination and suppression[1][3][7]. - Sample Dilution: Dilute the sample to reduce the concentration of matrix components, though this may also reduce the analyte signal.
NN-TS-05	My results are not reproducible, showing high variability in peak areas.	- Inconsistent sample preparation. - Autosampler injection issues. - Fluctuations in LC system pressure.	- Standardize Sample Preparation: Ensure a consistent and validated sample preparation workflow. This includes precise weighing, vortexing, and centrifugation steps[1][3]. - Autosampler Performance: Check the autosampler for proper functioning, including accurate injection volumes and correct needle placement. - System Stability: Monitor the LC system pressure for any unusual fluctuations that could indicate leaks or pump issues.

Frequently Asked Questions (FAQs)

Q1: What are typical LOD and LOQ values for N-nitroso-nebivolol analysis?

A1: Highly sensitive LC-MS/MS methods have been developed that can achieve an LOD of 2 pg/mL and an LOQ of 5 pg/mL for N-nitroso-nebivolol[1][3][4][5]. Other methods using different instrumentation have reported LODs and LOQs in the low ng/mL range. For instance, a study comparing different techniques reported an LOD of 1 ng/mL and an LOQ of 3 ng/mL using UPLC-QQQ, and an LOD of 7.5 ng/mL and an LOQ of 15 ng/mL using UPLC-UV[8].

Q2: What is the recommended sample preparation procedure for N-nitroso-nebivolol in tablets?

A2: A common procedure involves the following steps:

• Weigh and crush a specific number of tablets to obtain a fine powder.

• Transfer an amount of powder equivalent to a certain concentration of nebivolol (e.g., 0.6 mg/mL) into a centrifuge tube.

• Add a suitable diluent (e.g., a mixture of methanol and water).

• Vortex the tube for a short period (e.g., 1 minute).

• Shake the tube for a defined time (e.g., 20 minutes).

• Centrifuge the solution at a high speed (e.g., 9,000 rpm for 10 minutes).

• Transfer the supernatant to an HPLC vial for analysis[1][3][4][5].

Q3: Which analytical technique is most suitable for achieving the lowest LOD and LOQ for N-nitroso-nebivolol?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most suitable technique for achieving the lowest detection and quantification limits for N-nitroso-nebivolol due to its high sensitivity and selectivity[6]. Triple quadrupole (QQQ) mass spectrometers are commonly used for this purpose[1][3][5].

Q4: How can I confirm the identity of the N-nitroso-nebivolol peak in my chromatogram?

A4: The identity of the peak can be confirmed by comparing its retention time with that of a certified reference standard. Additionally, in MS/MS analysis, the ratio of the responses of two different MRM transitions for N-nitroso-nebivolol should be consistent between the sample and the standard.

Q5: What are the regulatory limits for N-nitroso-nebivolol impurity?

A5: N-Nitroso-nebivolol is a nitroso drug substance-related impurity (NDSRI). The U.S. Food and Drug Administration (FDA) has categorized it as a Class 4 impurity, with a maximum allowable intake of 1,500 ng/day[1][3][4][5]. The specific limit in a drug product will depend on the maximum daily dose of nebivolol. For a 20 mg nebivolol formulation, the specification limit for N-nitroso-nebivolol is 22.5 ng/mL at a test concentration of 0.6 mg/mL[1][3][4][5].

Quantitative Data Summary

The following table summarizes the LOD and LOQ values achieved by different analytical methods for the determination of N-nitroso-nebivolol.

Analytical Method	LOD	LOQ	Linearity Range	Correlation Coefficient (R²)	Reference
LC-MS/MS (Agilent 6495D QQQ)	2 pg/mL	5 pg/mL	5 pg/mL - 50 ng/mL	> 0.997	[1][3][4][5]
UPLC-QQQ	1 ng/mL	3 ng/mL	3 - 300 ng/mL	Not Specified	[8]
UPLC-UV	7.5 ng/mL	15 ng/mL	15 - 300 ng/mL	Not Specified	[8]
UPLC-Q-TOF	30 ng/mL	60 ng/mL	Not Specified	Not Specified	[8]

Experimental Protocols

Protocol 1: High-Sensitivity LC-MS/MS Method

This protocol is based on a highly sensitive method for the quantification of N-nitroso-nebivolol in tablet formulations[1][3][4][5].

1. Sample Preparation:

• Accurately weigh and crush five nebivolol tablets to a fine, uniform powder.

• Transfer an amount of powder equivalent to 0.6 mg of nebivolol into a 15 mL centrifuge tube.

• Add 10 mL of diluent (e.g., 50:50 methanol:water).

• Vortex for 1 minute.

• Shake on a rotational shaker for 20 minutes.

• Centrifuge at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

2. LC-MS/MS Parameters:

• LC System: Agilent 1290 Infinity II LC or equivalent.

• Column: Agilent Pursuit XRs 3 µm Diphenyl, 150 mm × 3.0 mm or equivalent.

• Mobile Phase A: 1 mM ammonium trifluoroacetate + 0.004% formic acid in water.

• Mobile Phase B: Methanol.

• Gradient: A suitable gradient to separate N-nitroso-nebivolol from nebivolol and other matrix components.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• MS System: Agilent 6495D Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Positive Electrospray Ionization (ESI).

• MRM Transition: Precursor Ion (m/z) 435.2 → Product Ion (m/z) 254.0.

• Collision Energy: Optimized for the specific instrument (e.g., 12 V).

Visualizations

Caption: Troubleshooting workflow for improving LOD and LOQ.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. researchgate.net [researchgate.net]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. waters.com [waters.com]
• 7. shimadzu.com [shimadzu.com]
• 8. agilent.com [agilent.com]

Reference Data & Comparative Studies

Navigating Nitrosamine Impurities: A Comparative Guide to the Analytical Validation of N-Nitroso-Nebivolol

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers alike, necessitating robust analytical methods for their detection and quantification. N-nitroso-nebivolol, a nitrosamine drug substance-related impurity (NDSRI) of the widely used antihypertensive drug nebivolol, is subject to stringent control limits due to its potential genotoxic properties. This guide provides a comprehensive comparison of validated analytical methods for N-nitroso-nebivolol, aligning with the International Council for Harmonisation (ICH) guidelines to ensure product quality and patient safety.

The U.S. Food and Drug Administration (FDA) has classified N-nitroso-nebivolol as a Class 4 impurity, setting a maximum allowable intake of 1,500 ng/day.[1] This underscores the critical need for highly sensitive and accurate analytical procedures. According to ICH M7(R1) guidelines, controlling mutagenic impurities at such low levels is essential to mitigate potential carcinogenic risk.[2][3][4][5]

This document outlines and compares various liquid chromatography-mass spectrometry (LC-MS) based methods, presenting their performance characteristics in a clear, tabular format. Detailed experimental protocols are provided to facilitate the implementation and validation of these methods in a quality control setting.

Comparative Analysis of Analytical Methods

The following table summarizes the performance of different analytical methods developed for the quantification of N-nitroso-nebivolol in nebivolol drug substances and formulations. These methods have been validated to demonstrate their suitability for their intended purpose, exhibiting high sensitivity, specificity, and reproducibility.

Parameter	Method 1: LC-MS/MS (Agilent 6495D) [1][6]	Method 2: LCMS-2050 (Shimadzu) [7]	Method 3: UPLC-QQQ [8]	Method 4: UPLC [8]
Instrumentation	Agilent 1290 Infinity II LC and Agilent 6495D triple quadrupole LC/TQ	Shimadzu LCMS-2050	Ultra-high performance liquid chromatography triple quadrupole mass spectrometry	Ultra-high performance liquid chromatography
Limit of Detection (LOD)	2 pg/mL	Not explicitly stated, but method is described as "high sensitivity"	1 ng/mL	7.5 ng/mL
Limit of Quantitation (LOQ)	5 pg/mL	Not explicitly stated	3 ng/mL	15 ng/mL
Linearity Range	5 pg/mL to 50 ng/mL	1 - 180 ng/mL	3 - 300 ng/mL	15 - 300 ng/mL
Correlation Coefficient (R²)	> 0.997	0.9999	Not explicitly stated	Not explicitly stated
Recovery	108.3% - 116.8%	100.2% - 100.4%	98.13% - 105.93%	86.75% - 92.01%
Reproducibility (%RSD)	~3.1% at LOQ	Not explicitly stated	Not explicitly stated	Not explicitly stated

Experimental Protocols

Below are detailed methodologies for the key analytical techniques cited in this guide.

Method 1: LC-MS/MS for N-Nitroso-Nebivolol in Nebivolol Tablets

This method is highly specific, sensitive, and reproducible for the quantification of N-nitroso-nebivolol in a 20 mg nebivolol tablet formulation.[1]

1. Sample Preparation:

• Accurately weigh and crush five nebivolol tablets to a fine powder.

• Transfer an amount of powder equivalent to 0.6 mg/mL of nebivolol into a 15 mL centrifuge tube.

• Add 10 mL of diluent (specify diluent, e.g., 50% methanol-water).

• Vortex for 1 minute, followed by rotational shaking for 20 minutes.

• Centrifuge the solution at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

2. Chromatographic Conditions:

• System: Agilent 1290 Infinity II LC coupled to an Agilent 6495D triple quadrupole mass spectrometer.[1]

• Column: (Specify column details, e.g., C18, dimensions, particle size - details not fully available in search results)

• Mobile Phase: (Specify mobile phase composition and gradient - details not fully available in search results)

• Flow Rate: (Specify flow rate - details not fully available in search results)

• Column Temperature: (Specify temperature - details not fully available in search results)

• Injection Volume: (Specify injection volume - details not fully available in search results)

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: (Specify precursor and product ions for N-nitroso-nebivolol - details not fully available in search results)

• A software-controlled diverter valve is used to divert the high-concentration nebivolol API peak to waste, preventing instrument contamination and ensuring accurate impurity quantification.[6]

Method 2: LC-MS for N-Nitroso-Nebivolol in Nebivolol Drug Substance

This method was established for the determination of N-nitroso-nebivolol content in the nebivolol drug substance.[7]

1. Standard Preparation:

• Prepare a standard stock solution of N-nitroso-nebivolol at a concentration of 10 µg/mL.

• Perform serial dilutions with 50% methanol-water to obtain working standard solutions at concentrations of 1, 5, 10, 50, 100, and 180 ng/mL.

2. Sample Preparation:

• Accurately weigh 0.5 mg of the nebivolol drug substance and place it in a 1 mL volumetric flask.

• Add 50% methanol-water to the mark, shake thoroughly, and sonicate for 10 minutes.

• Cool the flask to room temperature and make up the volume to the mark with 50% methanol-water.

• Homogenize the mixture and filter through a 0.22 µm nylon filter membrane before analysis.

3. Chromatographic and Mass Spectrometry Conditions:

• System: LCMS-2050 (Shimadzu)

• (Further specific chromatographic and mass spectrometric parameters are not detailed in the provided search results but would be required for method replication).

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical method validation process for N-nitroso-nebivolol, from sample preparation to data analysis, in accordance with ICH guidelines.

Caption: Workflow for N-nitroso-nebivolol analytical method validation.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. Nitrosamine Impurity Risk Assessment | Lhasa Limited [lhasalimited.org]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. shimadzu.com [shimadzu.com]
• 8. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

GC-MS vs. LC-MS for the Analysis of N-nitroso-nebivolol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitroso-nebivolol, a potential genotoxic impurity in the widely used beta-blocker nebivolol, is a critical aspect of pharmaceutical quality control.[1][2] The choice of analytical methodology is paramount for ensuring patient safety and regulatory compliance. This guide provides a comprehensive comparative analysis of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the determination of N-nitroso-nebivolol.

Executive Summary

Liquid Chromatography-Mass Spectrometry, particularly tandem mass spectrometry (LC-MS/MS), has emerged as the gold standard for the analysis of N-nitroso-nebivolol and other nitrosamine drug substance-related impurities (NDSRIs). The inherent advantages of LC-MS in handling non-volatile and thermally labile molecules of high molecular weight make it ideally suited for N-nitroso-nebivolol. In contrast, direct GC-MS analysis of N-nitroso-nebivolol is not feasible due to the molecule's low volatility and potential for thermal degradation. While GC-MS is a valuable tool for the analysis of smaller, more volatile nitrosamines, its application to N-nitroso-nebivolol would necessitate a complex and potentially unreliable derivatization step.

Comparative Analysis: GC-MS vs. LC-MS

Feature	GC-MS	LC-MS
Applicability to N-nitroso-nebivolol	Not directly applicable without derivatization	Highly applicable and widely used
Sample Volatility Requirement	High	Low
Thermal Stability Requirement	High	Low
Sample Preparation	Complex (requires derivatization)	Relatively straightforward (dilute and shoot)
Sensitivity (for suitable analytes)	High	Very High (pg/mL levels for N-nitroso-nebivolol)
Selectivity	High	Very High
Matrix Effects	Generally lower	Can be significant, requiring careful method development
Run Time	Typically shorter for volatile compounds	Can be longer, but optimized with UHPLC

Experimental Data: LC-MS Performance for N-nitroso-nebivolol

Numerous studies have demonstrated the exceptional performance of LC-MS/MS for the quantification of N-nitroso-nebivolol in both active pharmaceutical ingredients (APIs) and finished drug products. The data consistently shows high sensitivity, accuracy, and precision, meeting the stringent regulatory requirements.

Table 1: LC-MS/MS Method Performance for N-nitroso-nebivolol Quantification

Parameter	Method 1[3]	Method 2[4]	Method 3[1]
Instrumentation	1290 Infinity UHPLC with 6495D LC/TQ	LCMS-2050 (Single Quadrupole)	UPLC-QQQ
Limit of Detection (LOD)	2 pg/mL	Not Reported	1 ng/mL
Limit of Quantification (LOQ)	5 pg/mL	Not Reported	3 ng/mL
Linearity Range	5 pg/mL - 50 ng/mL	1 - 180 ng/mL	3 - 300 ng/mL
**Correlation Coefficient (R²) **	0.997	0.9999	Not Reported
Accuracy (% Recovery)	108.3% - 116.8%	100.2% - 100.4%	98.13% - 105.93%
Precision (%RSD)	~3.1% at LOQ	Not Reported	Not Reported

Experimental Protocols

LC-MS/MS Method for N-nitroso-nebivolol

This protocol is a representative example based on published methods.[3]

1. Sample Preparation:

• Weigh and crush a representative number of nebivolol tablets.

• Accurately weigh a portion of the crushed tablets or API equivalent to a specific concentration of nebivolol (e.g., 0.6 mg/mL).

• Dissolve the sample in a suitable diluent (e.g., a mixture of methanol and water).

• Vortex and/or sonicate to ensure complete dissolution.

• Centrifuge the solution to pellet any undissolved excipients.

• Transfer the supernatant to an autosampler vial for analysis.

2. Chromatographic Conditions:

• UHPLC System: Agilent 1290 Infinity II LC or equivalent.

• Column: A suitable reversed-phase column, such as an Acquity HSS T3 (e.g., 3.0 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient: A suitable gradient program to separate N-nitroso-nebivolol from the nebivolol API and other potential impurities.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS or equivalent.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Optimized for N-nitroso-nebivolol (parent ion and product ions).

• Source Parameters: Optimized gas temperatures, gas flows, and capillary voltage to maximize signal intensity.

The Challenge of GC-MS for N-nitroso-nebivolol

Direct analysis of N-nitroso-nebivolol by GC-MS is impractical due to its high molecular weight and low volatility. The high temperatures required for volatilization in the GC inlet would likely lead to thermal degradation of the molecule before it reaches the detector.

A potential workaround is chemical derivatization to create a more volatile and thermally stable analogue. A common approach for nitrosamines is denitrosation followed by derivatization of the resulting amine. However, this multi-step process introduces several challenges:

• Incomplete reactions: Both the denitrosation and derivatization steps may not proceed to completion, leading to inaccurate quantification.

• Side reactions: The complex structure of N-nitroso-nebivolol could lead to unwanted side reactions, further complicating the analysis.

• Method development complexity: Developing and validating a robust derivatization protocol is time-consuming and resource-intensive.

• Lack of established methods: There are no published, validated GC-MS methods for N-nitroso-nebivolol, indicating the significant analytical hurdles.

Visualizing the Analytical Workflows

The following diagrams illustrate the typical experimental workflows for LC-MS and the hypothetical workflow for a derivatization-based GC-MS analysis of N-nitroso-nebivolol.

Caption: A streamlined workflow for the LC-MS/MS analysis of N-nitroso-nebivolol.

Caption: A hypothetical and more complex workflow for the GC-MS analysis of N-nitroso-nebivolol requiring derivatization.

Conclusion

For the analysis of N-nitroso-nebivolol, LC-MS, and specifically LC-MS/MS, is the demonstrably superior technique. It offers a direct, highly sensitive, and robust method for the quantification of this critical impurity in pharmaceutical products. While GC-MS is a powerful tool for many applications, its inherent limitations in analyzing large, non-volatile, and thermally labile molecules like N-nitroso-nebivolol make it an unsuitable choice without significant and potentially problematic method development involving derivatization. Therefore, for routine quality control and regulatory submissions, a validated LC-MS/MS method is the recommended approach for ensuring the safety and quality of nebivolol-containing medicines.

References

• 1. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 2. waters.com [waters.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Comparative Guide to N-nitroso-nebivolol Quantification Methods for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methodologies for the quantification of N-nitroso-nebivolol, a nitrosamine impurity of potential concern in the drug substance and product of nebivolol. The information presented herein is intended to assist researchers, scientists, and drug development professionals in selecting and implementing appropriate analytical strategies for the control of this impurity.

N-nitroso-nebivolol is classified as a Class 4 impurity by the U.S. Food and Drug Administration (FDA), with a maximum allowable intake of 1,500 ng/day.[1][2] This necessitates the use of highly sensitive and selective analytical methods to ensure patient safety and compliance with regulatory standards. The data and protocols summarized below are compiled from various published studies, offering a surrogate for a formal inter-laboratory comparison.

Quantitative Method Performance Comparison

The following tables summarize the performance characteristics of different analytical techniques used for the quantification of N-nitroso-nebivolol.

Table 1: Comparison of LC-MS/MS-based Methods

Parameter	Method 1 (LC-MS/MS)[1][2]	Method 2 (LC-MS)[3]	Method 3 (UPLC-QQQ)[4]	Method 4 (LC-MS/MS-APCI)[5][6]
Limit of Detection (LOD)	2 pg/mL	-	1 ng/mL	-
Limit of Quantification (LOQ)	5 pg/mL	-	3 ng/mL	9.85–19.62 ppb
Linearity Range	5 pg/mL - 50 ng/mL	1 - 180 ng/mL	3 - 300 ng/mL	-
Correlation Coefficient (r²)	0.997	0.9999	> 0.99	0.9970–0.9992
Accuracy (Recovery)	108.3% - 116.8%	100.2% - 100.4%	98.13% - 105.93%	-
Precision (%RSD)	~3.1% at LOQ	-	-	-

Table 2: Comparison of HPLC/UPLC-based Methods

Parameter	Method 1 (UPLC)[4]	Method 2 (UPLC Q-TOF)[4]
Limit of Detection (LOD)	7.5 ng/mL	30 ng/mL
Limit of Quantification (LOQ)	15 ng/mL	60 ng/mL
Linearity Range	15 - 300 ng/mL	-
Correlation Coefficient (r²)	> 0.99	-
Accuracy (Recovery)	86.75% - 92.01%	-
Precision (%RSD)	-	-

Experimental Protocols

Below are detailed methodologies for some of the key experiments cited in this guide.

Method 1: High-Sensitivity LC-MS/MS for N-nitroso-nebivolol in Tablets[1][2]

• Sample Preparation:

  • Weigh and crush five nebivolol 20 mg tablets to a fine powder.

  • Transfer an amount of powder equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.

  • Add 10 mL of diluent, vortex for 1 minute, and shake for 20 minutes.

  • Centrifuge the solution at 9,000 rpm for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

• Chromatographic Conditions:

  • System: Agilent 1290 Infinity UHPLC coupled to a 6495D LC/TQ.

  • Mobile Phase: Specific composition not detailed, but separation between the API and impurity was achieved in approximately 10 minutes.

  • Key Feature: An integrated, software-controlled diverter valve was used to divert the high-concentration API peak to waste, protecting the mass spectrometer.

• Mass Spectrometry Conditions:

  • Mode: Multiple Reaction Monitoring (MRM).

  • Optimization: MRM conditions and ion source parameters were optimized using MassHunter Acquisition software.

Method 2: LC-MS for N-nitroso-nebivolol in Drug Substance[3]

• Sample Preparation:

  • Precisely weigh 0.5 mg of nebivolol drug substance into a 1 mL volumetric flask.

  • Add 50% methanol-water to volume, shake, and sonicate for 10 minutes.

  • Cool to room temperature and make up to the mark with 50% methanol-water.

  • Homogenize and filter through a 0.22 µm nylon filter membrane before analysis.

• Chromatographic Conditions:

  • System: Nexera XR UHPLC with a photodiode array detector (PDA) coupled to a single quadrupole mass spectrometer (LCMS-2050).

  • Flow Path Switching: Employed to divert the main nebivolol peak to waste.

• Mass Spectrometry Conditions:

  • Acquisition: Initiated after 2.8 minutes to selectively detect the N-nitroso-nebivolol peak, which has a retention time of 3.408 min.

Method 3: Comparative Analysis by UPLC, UPLC-QQQ, and UPLC Q-TOF[4]

• Objective: To compare three different analytical techniques for the determination of N-nitroso-nebivolol in the API.

• Synthesis of Reference Standard: N-nitroso-nebivolol was synthesized and its structure confirmed by HRMS, ¹H-NMR, and ¹³C-NMR. The purity was determined by DSC.

• Analytical Methods:

  • UPLC: Suitable for quantitative analysis.

  • UPLC-QQQ (LC-MS/MS): Suitable for quantitative analysis with higher sensitivity.

  • UPLC Q-TOF: Suitable for limit detection.

Visualizing the Inter-Laboratory Comparison Workflow

The following diagram illustrates a typical workflow for an inter-laboratory comparison study, which is essential for validating analytical methods and ensuring consistency across different testing sites.

Caption: Workflow of an Inter-Laboratory Comparison Study.

This guide highlights the availability of robust and sensitive analytical methods, particularly LC-MS/MS, for the quantification of N-nitroso-nebivolol. While a formal inter-laboratory comparison study has not been identified, the presented data from various independent studies provide valuable insights into the performance of these methods, aiding in the selection of an appropriate analytical strategy for controlling this impurity in nebivolol products.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. shimadzu.com [shimadzu.com]
• 4. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 5. researchgate.net [researchgate.net]
• 6. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Genotoxicity of N-nitroso-nebivolol and N-nitroso-propranolol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the available genotoxicity data for two nitrosamine drug substance-related impurities (NDSRIs): N-nitroso-nebivolol and N-nitroso-propranolol. The formation of such impurities in pharmaceuticals is a significant concern for regulatory bodies and the pharmaceutical industry due to the potential carcinogenic risk associated with nitrosamines.[1][2] This document aims to collate and present the current scientific evidence on the genotoxicity of these two compounds to inform risk assessment and guide future research.

Executive Summary

N-nitroso-propranolol (NNP) has been demonstrated to be a mutagenic and genotoxic compound in a variety of bacterial and mammalian cell systems.[3][4][5] Its genotoxic activity is dependent on metabolic activation, with hamster liver S9 being more effective than rat liver S9 in bio-transforming it into a reactive mutagen.[3][4] The human cytochrome P450 enzyme CYP2C19 has been identified as playing a key role in its bioactivation.[3]

Quantitative Data on Genotoxicity

Due to the lack of available data for N-nitroso-nebivolol, a direct quantitative comparison is not possible. The following tables summarize the available quantitative data for N-nitroso-propranolol.

Table 1: Summary of Ames Test Results for N-nitroso-propranolol

Bacterial Strain	Metabolic Activation	Concentration Range	Result	Reference
S. typhimurium TA98, TA100, TA1535	Hamster Liver S9	Not Specified	Concentration-dependent increase in mutations	[3][4]
S. typhimurium TA98, TA100	Rat Liver S9	1 mg/plate	Negative	[5]
S. typhimurium TA1535, TA98	Nitrosated propranolol products	Not Specified	Mutagenic	[5]

Table 2: Summary of In Vitro Mammalian Cell Genotoxicity for N-nitroso-propranolol

Assay Type	Cell Line	Metabolic Activation	Concentration Range	Key Findings	Reference
Micronucleus Test	Human Lymphoblastoid TK6 cells	Hamster Liver S9	Up to 2.5 µM	Concentration-dependent increase in micronuclei; 4.4-fold increase at 2.5 µM	[5]
Gene Mutation Assay	Human Lymphoblastoid TK6 cells	Hamster Liver S9	Not Specified	Induced gene mutations	[3]
DNA Strand Breakage	Human HepaRG cells (2D and 3D cultures)	Endogenous CYPs	Not Specified	Concentration-dependent DNA strand breakage	[3]

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and replication of genotoxicity studies. The following protocols are based on the published studies for N-nitroso-propranolol.

Bacterial Reverse Mutation Assay (Ames Test)

The mutagenicity of N-nitroso-propranolol was evaluated using the Ames test with various strains of Salmonella typhimurium (TA98, TA100, TA1535) with and without metabolic activation.[3][5]

• Test Substance: N-nitroso-propranolol, custom synthesized.

• Metabolic Activation: Liver S9 fractions from rats or hamsters induced with Aroclor 1254.

• Procedure: The plate incorporation method or pre-incubation method was used. For the pre-incubation method, the test compound, bacterial culture, and S9 mix (if applicable) were incubated together before being mixed with top agar and poured onto minimal glucose agar plates.

• Incubation: Plates were incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies per plate was counted. A substance is considered mutagenic if it induces a dose-related increase in the number of revertants.

In Vitro Micronucleus Assay

The potential of N-nitroso-propranolol to induce chromosomal damage was assessed using the in vitro micronucleus assay in human lymphoblastoid TK6 cells.[5]

• Cell Line: Human lymphoblastoid TK6 cells.

• Metabolic Activation: Hamster liver S9.

• Treatment: Cells were treated with various concentrations of N-nitroso-propranolol for 4 hours or 24 hours in the presence of the S9 mix.

• Cytokinesis Block: Cytochalasin B was added to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells were harvested, treated with a hypotonic solution, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

• Analysis: The frequency of micronuclei was scored in binucleated cells using a microscope. An increase in the percentage of cells with micronuclei indicates clastogenic or aneugenic activity.

Visualizations

Experimental Workflow for In Vitro Genotoxicity Testing

The following diagram illustrates a typical workflow for assessing the genotoxicity of a test compound, such as a nitrosamine impurity, using in vitro assays.

Caption: A generalized workflow for in vitro genotoxicity assessment.

Metabolic Activation Pathway of N-nitroso-propranolol

The genotoxicity of many nitrosamines, including N-nitroso-propranolol, is dependent on their metabolic activation to electrophilic intermediates that can react with DNA.

References

• 1. N-Nitroso-Nebivolol: Implications for Hypertension Treatment [aquigenbio.com]
• 2. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. researchgate.net [researchgate.net]
• 4. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. AI Limit for Nitroso Nebivolol - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]

Navigating Nitrosamine Analysis: A Guide to Cross-Validation of Analytical Procedures

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products poses a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have implemented stringent controls on these impurities, necessitating highly sensitive, selective, and robustly validated analytical methods for their quantification.[2][3] Cross-validation of these analytical procedures is a critical step to ensure data integrity, consistency between laboratories, and ultimately, patient safety.[2][4]

This guide provides an objective comparison of common analytical techniques for nitrosamine analysis, supported by experimental data and detailed methodologies. It is designed to assist researchers, scientists, and drug development professionals in selecting and validating appropriate analytical methods and in understanding the nuances of inter-laboratory comparisons.

Comparative Analysis of Key Analytical Techniques

The primary methods for the detection and quantification of nitrosamine impurities at trace levels are chromatography coupled with mass spectrometry.[1] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) are the most prevalent techniques, each offering distinct advantages and limitations.[2][5]

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Applicability	Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.[2]	Preferred for volatile and semi-volatile nitrosamines.[3]
Sensitivity	High sensitivity, capable of reaching low parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[2]	Also highly sensitive, particularly for volatile analytes.[2]
Selectivity	Excellent selectivity through Multiple Reaction Monitoring (MRM).[2]	High selectivity, also utilizing Multiple Reaction Monitoring (MRM).[2]
Matrix Effects	Can be susceptible to matrix effects, which may require additional sample cleanup or the use of an internal standard.	Generally less prone to matrix effects compared to LC-MS/MS.
Sample Throughput	Can be higher due to simpler sample preparation for some matrices.	May require more extensive sample preparation, potentially leading to lower throughput.
Instrumentation Cost	Generally higher initial investment.	Can be a more cost-effective option for routine analysis of volatile nitrosamines.

Experimental Protocols

A successful cross-validation study relies on well-defined and harmonized experimental protocols.[4] Below are representative methodologies for the analysis of nitrosamine impurities using LC-MS/MS and GC-MS/MS.

LC-MS/MS Method for the Quantification of NDMA in Metformin Tablets

1. Sample Preparation:

• Accurately weigh and transfer the powdered tablet sample equivalent to 500 mg of metformin hydrochloride into a 50 mL centrifuge tube.[2]

• Add 25 mL of methanol and sonicate for 30 minutes.[2]

• Centrifuge the sample at 4000 rpm for 10 minutes.[2]

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[2]

2. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.[2]

• Column: ACE C18-AR (4.6 mm × 150 mm, 3 µm).[2]

• Mobile Phase A: 0.1% formic acid in water.[2]

• Mobile Phase B: Methanol.[2]

• Gradient: A time-based gradient program should be established to ensure optimal separation.[2]

• Flow Rate: 0.5 mL/min.[2]

• Column Temperature: 40 °C.[2]

• Injection Volume: 5 µL.[2]

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.[2]

• Ion Source: Electrospray Ionization (ESI) in positive mode.[2]

• Interface Voltage: 4000 V.[2]

• Ion Source Temperature: 350 °C.[2]

• MRM Transition: For NDMA, monitor the transition of m/z 75.0 → 58.1.[2]

GC-MS/MS Method for the Quantification of Volatile Nitrosamines

1. Sample Preparation (Liquid-Liquid Extraction):

• Weigh an appropriate amount of the sample (e.g., 200 to 1,000 mg) into a 15 mL centrifuge tube.[3]

• Disperse the sample in 8.0 mL of a 1 M sodium hydroxide (NaOH) solution in water.[3]

• Vortex the mixture briefly and then shake for at least 5 minutes.[3]

• Add 2.0 mL of dichloromethane (DCM) to the suspension and vortex for 1 minute.[3]

• Spike with an appropriate internal standard (e.g., NDMA-d6).[2]

• Sonicate for 10 minutes, followed by centrifugation at 5000 rpm for 5 minutes.[2][3]

• Transfer the supernatant (organic layer) to a clean tube and concentrate to 1 mL under a gentle stream of nitrogen.[2]

• Transfer the concentrated extract to a GC vial for analysis.[2]

2. GC Conditions:

• GC System: Agilent 7890B or equivalent.[2]

• Column: SUPELCOWAX 10, 30 m x 0.25 mm I.D., 0.5 µm.

• Inlet Temperature: 250 °C.[3]

• Carrier Gas: Helium.[3]

• Oven Program: 40 °C (held for 0.5 min), ramped at 20 °C/min to 200 °C, then ramped at 60 °C/min to 250 °C (held for 3 min).

3. Mass Spectrometric Conditions:

• Ion Source: Electron Ionization (EI).[3]

• MS Source Temperature: 230 °C.[3]

• Quadrupole Temperature: 150 °C.[3]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[3]

Cross-Validation Workflow and Data Comparison

Inter-laboratory comparison is a cornerstone of method cross-validation.[4] This process helps to identify and mitigate potential analytical biases and ensures the reproducibility of results across different testing sites.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ajpaonline.com [ajpaonline.com]

UPLC-QQQ for N-nitroso-nebivolol Assay: A Comprehensive Comparison of Accuracy and Precision

The determination of N-nitroso-nebivolol, a potential genotoxic impurity in the widely used antihypertensive drug nebivolol, necessitates highly sensitive and accurate analytical methods.[1][2] Ultra-Performance Liquid Chromatography coupled with a Triple Quadrupole Mass Spectrometer (UPLC-QQQ) has emerged as a gold standard for this purpose, offering exceptional sensitivity and selectivity.[3][4] This guide provides a detailed comparison of UPLC-QQQ with other analytical techniques for the N-nitroso-nebivolol assay, supported by experimental data and detailed protocols to assist researchers, scientists, and drug development professionals in method selection and validation.

Performance Comparison of Analytical Methods

The choice of an analytical method for quantifying N-nitroso-nebivolol is critical for ensuring patient safety and meeting stringent regulatory requirements.[5][6] While various techniques are available, they differ significantly in their performance characteristics. The following table summarizes the quantitative data for UPLC-QQQ and its alternatives.

Parameter	UPLC-QQQ	UPLC-Q-TOF	UPLC-UV
Limit of Detection (LOD)	1 ng/mL[7] - 2 pg/mL[1]	30 ng/mL[7]	7.5 ng/mL[7]
Limit of Quantitation (LOQ)	3 ng/mL[7] - 5 pg/mL[1]	60 ng/mL[7]	15 ng/mL[7]
Linearity Range	3 - 300 ng/mL[7]	Not specified	15 - 300 ng/mL[7]
Correlation Coefficient (r²)	> 0.997[8][9]	Not specified	Not specified
Recovery (%)	98.13 - 105.93%[7]	Not specified	86.75 - 92.01%[7]
Precision (%RSD)	< 3.1% at LOQ[8]	Not specified	Not specified

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are the experimental protocols for the key techniques discussed.

UPLC-QQQ Method for N-nitroso-nebivolol

This method is designed for the highly sensitive and specific quantification of N-nitroso-nebivolol in a tablet formulation.[8]

1. Sample Preparation:

• Accurately weigh and crush five nebivolol tablets to obtain a fine powder.

• Transfer an amount of powder equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.

• Add 10 mL of diluent, vortex for 1 minute, and shake for 20 minutes.

• Centrifuge the solution at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.[1]

2. Chromatographic Conditions:

• System: Agilent 1290 Infinity UHPLC or equivalent.[8]

• Column: Specific C18 column suitable for nitrosamine analysis.

• Mobile Phase: Gradient elution with a suitable buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol).[10]

• Flow Rate: Optimized for best separation, typically around 0.3 - 0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for instance, 40 °C.[10]

• Injection Volume: A small volume, such as 5 µL, is typically used.[10]

3. Mass Spectrometric Conditions:

• System: Agilent 6495D Triple Quadrupole LC/MS or equivalent.[8]

• Ion Source: Electrospray Ionization (ESI) in positive mode is commonly used.[10]

• Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-nebivolol are monitored.

Alternative Method: UPLC-UV

For routine quality control where the highest sensitivity is not mandatory, UPLC with UV detection can be employed.[7]

1. Sample Preparation:

• Similar to the UPLC-QQQ method, involving dissolution of the sample in a suitable solvent, followed by filtration.

2. Chromatographic Conditions:

• System: A standard UPLC system with a PDA detector.

• Column: Waters Acquity BEH C18 (50 × 2.1 mm, 1.7µm) or equivalent.[11]

• Mobile Phase: A gradient of 10 mM ammonium acetate and acetonitrile.[11]

• Flow Rate: 0.3 mL/min.[11]

• Detection: UV detection at a wavelength of 222 nm.[11]

Visualizing the Analytical Workflow

To better understand the process, the following diagrams illustrate the experimental workflow and a comparison of the analytical techniques.

Caption: General experimental workflow for N-nitroso-nebivolol assay.

Caption: Logical comparison of analytical techniques for nitrosamine analysis.

Conclusion

For the assay of N-nitroso-nebivolol, UPLC-QQQ stands out as the most accurate and precise method, capable of detecting and quantifying this impurity at extremely low levels, which is crucial for meeting regulatory expectations for genotoxic impurities.[9][12] While UPLC-UV offers a simpler and more cost-effective solution for routine quality control, its lower sensitivity may not be sufficient for all applications.[7] UPLC-Q-TOF provides high-resolution mass data, making it suitable for screening and identification purposes.[7] The choice of method should be guided by the specific requirements of the analysis, including the required sensitivity, the nature of the sample matrix, and the regulatory context.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. waters.com [waters.com]
• 4. C&EN White Paper | Solutions for the LC-MS/MS determination of nitrosamine impurities in pharmaceutical API’s and addressing issues associated with DMF and NDMA co-elution [connect.discoveracs.org]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 12. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]

Navigating the Analytical Landscape for N-nitroso-nebivolol: A Comparative Guide to Calibration Curve Linearity and Range Determination

For researchers, scientists, and drug development professionals, the accurate quantification of N-nitroso-nebivolol, a potential genotoxic impurity in the widely used antihypertensive drug nebivolol, is of paramount importance for ensuring patient safety and regulatory compliance. The establishment of a robust and reliable calibration curve is the cornerstone of any analytical method for this purpose. This guide provides an objective comparison of different analytical techniques for the determination of N-nitroso-nebivolol, with a focus on the critical parameters of linearity and range, supported by experimental data.

The acceptable daily intake for N-nitroso-nebivolol has been set at 1500 ng/day by the U.S. Food and Drug Administration (FDA), necessitating highly sensitive analytical methods to detect and quantify this impurity at trace levels in nebivolol drug substances and products.[1][2] Liquid chromatography coupled with mass spectrometry (LC-MS) has emerged as the gold standard for this application, offering superior sensitivity and selectivity.

Comparative Analysis of Analytical Methods

The choice of an analytical method for the quantification of N-nitroso-nebivolol significantly impacts the achievable linearity, range, and sensitivity. While various techniques can be employed, High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) coupled with different mass spectrometric detectors are the most prevalent.

A comparison of reported performance data for different analytical approaches reveals the strengths and limitations of each. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), particularly with a triple quadrupole (QQQ) detector, demonstrates the highest sensitivity, enabling quantification at the picogram level.[1][2] While a standard HPLC with a UV detector can also be used, its sensitivity is considerably lower.[3]

Analytical Technique	Linearity Range	Correlation Coefficient (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
LC-MS/MS (UPLC-QQQ)	5 pg/mL - 50 ng/mL	0.997	2 pg/mL	5 pg/mL	[1][2]
LC-MS/MS (UPLC-QQQ)	3 ng/mL - 300 ng/mL	> 0.99	1 ng/mL	3 ng/mL	[3]
LC-MS (Single Quad)	1 ng/mL - 180 ng/mL	0.9999	Not Reported	Not Reported
UPLC-UV	15 ng/mL - 300 ng/mL	> 0.99	7.5 ng/mL	15 ng/mL	[3]
UPLC-Q-TOF	Not suitable for quantification	Not Applicable	30 ng/mL	60 ng/mL	[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are summaries of experimental protocols for two distinct LC-MS/MS methods for the determination of N-nitroso-nebivolol.

Protocol 1: High-Sensitivity LC-MS/MS Method

This method is designed for the ultra-trace quantification of N-nitroso-nebivolol in pharmaceutical formulations.

• Sample Preparation:

  • Accurately weigh and transfer the powdered tablet sample equivalent to 0.6 mg of nebivolol into a 15 mL centrifuge tube.[1]

  • Add 10 mL of a suitable diluent (e.g., methanol/water mixture).[1]

  • Vortex the tube for 1 minute, followed by rotational shaking for 20 minutes.[1]

  • Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

  • Transfer the supernatant to an HPLC vial for analysis.[1]

• Chromatographic Conditions:

  • System: Agilent 1290 Infinity II LC[2]

  • Column: A suitable reversed-phase column.

  • Mobile Phase: A gradient of aqueous and organic phases, for example, water with 0.1% formic acid and methanol.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • System: Agilent 6495D Triple Quadrupole LC/MS[2]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transition: Specific precursor and product ions for N-nitroso-nebivolol are monitored for selective detection.

Protocol 2: UPLC-QQQ Method

This method provides a wider linear range, suitable for samples with varying concentrations of the impurity.

• Sample Preparation:

  • Prepare a standard stock solution of N-nitroso-nebivolol in a suitable solvent (e.g., methanol).

  • Perform serial dilutions to prepare calibration standards ranging from 3 ng/mL to 300 ng/mL.[3]

  • Prepare sample solutions by dissolving the nebivolol drug substance or product in the diluent to a known concentration.

• Chromatographic Conditions:

  • System: UPLC system

  • Column: A suitable UPLC C18 column.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic solvent.

  • Flow Rate: Optimized for the UPLC column dimensions.

  • Injection Volume: Typically 1-5 µL.

• Mass Spectrometry Conditions:

  • System: Triple quadrupole mass spectrometer (UPLC-QQQ)[3]

  • Ionization Mode: ESI positive.

  • MRM Transitions: Monitor the specific precursor-to-product ion transition for N-nitroso-nebivolol.

Workflow for Linearity and Range Determination

The process of establishing the linearity and range of a calibration curve for N-nitroso-nebivolol involves a systematic workflow to ensure the reliability of the analytical method.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

A Comparative Risk Assessment of Nitrosamine Drug Substance-Related Impurities: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine drug substance-related impurities (NDSRIs) in pharmaceutical products is a critical safety concern due to their potential carcinogenic effects. This guide provides an objective comparison of the risks associated with different nitrosamines, supported by quantitative data and detailed experimental methodologies for their assessment.

Quantitative Risk Assessment: Acceptable Intake Limits

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established acceptable intake (AI) limits for various nitrosamine impurities. These limits are based on a thorough evaluation of the carcinogenic potential of each compound. The AI represents a level of exposure that is considered to pose a negligible risk to patients over a lifetime.

A key metric used in determining the carcinogenic potency is the TD50 value, which is the dose that causes tumors in 50% of the test animals in a standardized lifetime carcinogenicity study.[1] These TD50 values, often derived from rodent studies, are a cornerstone for calculating the AI for a specific nitrosamine.

Below is a summary of the established AI limits for some common nitrosamine impurities.

Nitrosamine Impurity	Abbreviation	FDA AI Limit (ng/day)	EMA AI Limit (ng/day)	Carcinogenic Potency Category (CPCA)
N-Nitrosodimethylamine	NDMA	96	96	2
N-Nitrosodiethylamine	NDEA	26.5	26.5	1
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	96	96	2
N-Nitrosodiisopropylamine	NDIPA	26.5	26.5	1
N-Nitrosoethylisopropylamine	NEIPA	26.5	26.5	1
N-Nitrosodibutylamine	NDBA	26.5	26.5	1
N-Nitrosopiperidine	NPIP	100	100	2
N-Nitrosopyrrolidine	NPYR	100	100	2
N-Nitrosomorpholine	NMOR	100	100	2

Table 1: Comparison of Acceptable Intake (AI) Limits for Common Nitrosamine Impurities.[2][3][4]

Carcinogenic Potency Categorization Approach (CPCA)

For novel or less-studied nitrosamines where robust carcinogenicity data is lacking, the FDA and other international regulators have developed the Carcinogenic Potency Categorization Approach (CPCA).[5][6] This approach uses the chemical structure of a nitrosamine to predict its carcinogenic potency and assign it to one of five categories, each with a corresponding AI limit.[3][7] The CPCA considers structural features that are known to activate or deactivate the carcinogenic potential of the molecule.[5][8]

Carcinogenic Potency Categorization Approach (CPCA) Workflow.

Experimental Protocols

Accurate risk assessment relies on sensitive and validated analytical methods to detect and quantify nitrosamine impurities, as well as robust toxicological assays to evaluate their mutagenic potential.

Analytical Detection and Quantification

The most common analytical techniques for nitrosamine analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) due to their high sensitivity and selectivity.[9][10]

This protocol is a representative example for the analysis of nitrosamines in a drug substance.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the drug substance into a centrifuge tube.

  • Add a suitable solvent (e.g., methanol or a mixture of water and organic solvent) and an internal standard solution.

  • Vortex or sonicate to dissolve the sample.

  • Centrifuge to pellet any undissolved material.

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.[11]

• Chromatographic Conditions:

  • HPLC System: A high-performance liquid chromatography system.

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of aqueous and organic solvents, often with a modifier like formic acid. For example, Mobile Phase A: 0.1% formic acid in water; Mobile Phase B: 0.1% formic acid in acetonitrile/methanol.[11]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI), depending on the nitrosamine's properties.[9]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each target nitrosamine.[9]

LC-MS/MS Experimental Workflow for Nitrosamine Analysis.

This protocol is suitable for the analysis of volatile nitrosamines.

• Sample Preparation:

  • Dissolve a known amount of the sample in an appropriate solvent (e.g., dichloromethane).[12]

  • For some applications, headspace sampling may be used for volatile nitrosamines.[13]

  • Add an internal standard.

  • The extract is then ready for injection.

• Gas Chromatographic Conditions:

  • GC System: A gas chromatograph with a suitable injector.

  • Column: A capillary column with a suitable stationary phase (e.g., WAX).[14]

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is used to separate the nitrosamines. For example, starting at 40°C, holding, and then ramping up to 240°C.[15]

• Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electron Ionization (EI).

  • Detection Mode: Multiple Reaction Monitoring (MRM) to ensure specificity and achieve low detection limits.[14]

Toxicological Assessment

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds. For nitrosamines, an "enhanced" version of the test is often recommended to improve sensitivity.[16][17]

• Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) are used.[18]

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters. For nitrosamines, using S9 from Aroclor-induced hamsters is often recommended.[16][18]

• Procedure:

  • The test compound, bacterial tester strain, and S9 mix (if used) are pre-incubated together.[19]

  • The mixture is then plated on minimal agar plates.

  • The plates are incubated for 48-72 hours.

  • The number of revertant colonies (colonies that have regained the ability to grow in the absence of a specific nutrient) is counted.

• Interpretation: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive (mutagenic) result.[18]

Enhanced Ames Test Experimental Workflow.

The definitive assessment of carcinogenic potential is conducted through long-term in vivo studies in animals, typically rodents.[20]

• Test System: Two rodent species (e.g., rats and mice) of both sexes are typically used.

• Group Size: A sufficient number of animals per group (e.g., 50 per sex) is required for statistical power.

• Dose Selection: At least three dose levels and a control group are included. The highest dose is often the Maximum Tolerated Dose (MTD).

• Administration: The route of administration should mimic potential human exposure, such as in drinking water or diet.

• Duration: The study duration covers a significant portion of the animal's lifespan (e.g., 24 months for rats).[20]

• Endpoints: Animals are monitored for clinical signs of toxicity and tumor development. At the end of the study, a full histopathological examination of all organs is performed to determine tumor incidence.[20][21]

The results of these studies provide the data for determining the TD50 and subsequently establishing a safe acceptable intake limit for human exposure.

Regulatory Framework and Risk Mitigation

Both the FDA and EMA have established a three-step approach for manufacturers to manage the risk of nitrosamine impurities:

• Risk Assessment: Identify potential sources of nitrosamine formation in the manufacturing process and drug product.[22][23]

• Confirmatory Testing: If a risk is identified, perform analytical testing to confirm the presence and quantify the levels of nitrosamine impurities.[22][23]

• Mitigation and Control: Implement changes to the manufacturing process or formulation to reduce or eliminate the formation of nitrosamines and establish appropriate controls.[24]

References

• 1. veeprho.com [veeprho.com]
• 2. gmp-compliance.org [gmp-compliance.org]
• 3. fda.gov [fda.gov]
• 4. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. fda.gov [fda.gov]
• 6. What is the CPCA Category for Nitrosamine? - Zamann Pharma Support GmbH [zamann-pharma.com]
• 7. The FDA’s Spotlight on CDER Science - Nitrosamines and the Acceptable Intake Approach [lachmanconsultants.com]
• 8. US FDA: Carcinogenic Potency Categorization Approach for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 9. waters.com [waters.com]
• 10. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 11. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. edqm.eu [edqm.eu]
• 13. agilent.com [agilent.com]
• 14. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aurigeneservices.com [aurigeneservices.com]
• 18. jrfglobal.com [jrfglobal.com]
• 19. ema.europa.eu [ema.europa.eu]
• 20. benchchem.com [benchchem.com]
• 21. publications.iarc.who.int [publications.iarc.who.int]
• 22. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 23. propharmagroup.com [propharmagroup.com]
• 24. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]

Evaluating the Specificity of Analytical Methods for N-nitroso-nebivolol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate strict control of these impurities.[1] N-nitroso-nebivolol, a nitrosamine impurity of the beta-blocker nebivolol, is classified as a Class 4 impurity by the FDA, with a maximum allowable intake of 1500 ng/day.[2][3] This necessitates the use of highly specific and sensitive analytical methods to ensure patient safety and regulatory compliance.[4][5] This guide provides a comparative overview of analytical methods for the determination of N-nitroso-nebivolol, focusing on the critical parameter of specificity.

Comparison of Analytical Method Specificity

The primary analytical technique for the determination of N-nitroso-nebivolol is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This is due to the need for high sensitivity and selectivity to detect trace levels of this impurity in the presence of the active pharmaceutical ingredient (API), nebivolol, and other potential impurities.[1][6] The specificity of an analytical method is its ability to assess unequivocally the analyte in the presence of components which may be expected to be present.

Method	Instrumentation	Specificity Highlights	LOD	LOQ	Linearity (ng/mL)	Source
LC-MS/MS Method 1	1290 Infinity UHPLC coupled to a 6495D LC/TQ	Chromatographic separation of N-nitroso-nebivolol from the API was achieved with a separation of approximately 10 minutes. The use of Multiple Reaction Monitoring (MRM) enhances selectivity.	2 pg/mL	5 pg/mL	0.005 - 50	[2]
LC-MS/MS Method 2	LCMS-2050 (Single Quadrupole Mass Spectrometer)	The retention times of nebivolol and N-nitroso-nebivolol were 1.952 min and 3.408 min, respectively, ensuring selective detection of the target impurity.	Not Reported	Not Reported	1 - 180	[7]
UPLC-QQQ Method	Ultra-high performance liquid chromatography triple quadrupole mass spectrometry	Suitable for quantitative analysis with a defined calibration curve.	1 ng/mL	3 ng/mL	3 - 300	[8]
UPLC Method	Ultra Performance Liquid Chromatography	Suitable for quantitative analysis with a defined calibration curve.	7.5 ng/mL	15 ng/mL	15 - 300	[8]
UPLC Q-TOF Method	High performance liquid chromatograph quadrupole time-of-flight mass spectrometry	Capable of limit detection.	30 ng/mL	60 ng/mL	Not Reported	[8]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods for N-nitroso-nebivolol. Below are representative protocols for LC-MS/MS analysis.

LC-MS/MS Method 1 Protocol

• Instrumentation : Agilent 1290 Infinity II LC coupled to an Agilent 6495D triple quadrupole LC/MS system.[3]

• Sample Preparation :

  • Five formulation tablets are weighed, and the average weight is determined. The tablets are crushed into a fine powder.

  • An amount of tablet powder equivalent to 0.6 mg/mL of Nebivolol is transferred to a 15 mL centrifuge tube.

  • 10 mL of diluent is added, and the tube is vortexed for 1 minute, followed by rotational shaking for 20 minutes.

  • The solution is centrifuged at 9,000 rpm for 10 minutes.

  • The supernatant is transferred to an HPLC vial for analysis.[2][3]

• Chromatographic Conditions :

  • The specific column and mobile phase composition are not detailed in the provided search results. However, the method achieves a significant separation between the API and the impurity.[2]

• Mass Spectrometry Conditions :

  • Multiple Reaction Monitoring (MRM) was used for quantitation. The specific precursor-product ion transitions and source parameters were optimized using MassHunter software.[2] An integrated, software-controlled diverter valve was used to divert the API peak to waste, protecting the mass spectrometer.[2]

LC-MS Method 2 Protocol

• Instrumentation : Nexera XR UHPLC system with a photodiode array detector (PDA) coupled to a single quadrupole mass spectrometer (LCMS-2050).[7]

• Sample Preparation :

  • Precisely weigh 0.5 mg of the nebivolol drug substance into a 1 mL volumetric flask.

  • Add 50% methanol-water to the mark, shake thoroughly, and sonicate for 10 minutes.

  • Cool to room temperature and make up to the mark with 50% methanol-water.

  • Homogenize the mixture and filter through a 0.22 µm nylon filter membrane before analysis.[7]

• Chromatographic Conditions :

  • The specific column and mobile phase composition are not detailed in the provided search results. The retention times for nebivolol and N-nitroso-nebivolol were 1.952 min and 3.408 min, respectively.[7]

• Mass Spectrometry Conditions :

  • Mass spectrometry acquisition was initiated after 2.8 minutes to allow for the elution of the API, ensuring selective detection of the N-nitroso-nebivolol impurity.[7]

Workflow for Specificity Evaluation

The following diagram illustrates a typical workflow for evaluating the specificity of an analytical method for N-nitroso-nebivolol.

Caption: Workflow for evaluating the specificity of an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 6. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

A Comparative Guide to Mass Spectrometry Ionization Sources for the Analysis of N-Nitroso-Nebivolol

For researchers, scientists, and drug development professionals engaged in the critical task of identifying and quantifying N-nitroso-nebivolol, an impurity of the drug nebivolol, the choice of mass spectrometry (MS) ionization source is a pivotal decision. This guide provides an objective comparison of different ionization techniques, supported by experimental data from various studies, to aid in the selection of the most appropriate method for sensitive and robust analysis.

Performance Comparison of Ionization Sources

The selection of an ionization source significantly impacts the sensitivity, specificity, and robustness of a liquid chromatography-mass spectrometry (LC-MS) method. The following table summarizes the quantitative performance of different ionization sources for the analysis of N-nitroso-nebivolol and other nitrosamines as reported in various studies. It is important to note that these results are from different analytical setups and should be considered as a guide to the potential performance of each technique.

Ionization Source	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Platform	Reference
Agilent Jet Stream (AJS) ESI	N-Nitroso-Nebivolol	2 pg/mL	5 pg/mL	Triple Quadrupole LC/MS	[1][2]
Heated DUIS (ESI/APCI)	N-Nitroso-Nebivolol	Not Reported	1 ng/mL (as part of a 1-180 ng/mL range)	Single Quadrupole Mass Spectrometer	[3]
APCI	Nine Nitrosamines (in Nebivolol)	Not Reported	9.85–19.62 ppb	Triple Quadrupole LC-MS/MS	[4][5]
UPLC-QQQ (ESI assumed)	N-Nitroso-Nebivolol	1 ng/mL	3 ng/mL	Triple Quadrupole Mass Spectrometry	[6]
UPLC Q-TOF (ESI assumed)	N-Nitroso-Nebivolol	30 ng/mL	60 ng/mL	Quadrupole Time-of-Flight Mass Spectrometry	[6]

Experimental Methodologies

Detailed experimental protocols are crucial for replicating and comparing results. Below are summaries of the methodologies employed in the cited studies.

Agilent Jet Stream (AJS) ESI Method[1][2]

• Sample Preparation: Five nebivolol tablets were crushed, and a portion equivalent to 0.6 mg/mL of nebivolol was dissolved in a diluent, vortexed, shaken, and centrifuged. The supernatant was then analyzed.

• Liquid Chromatography: An Agilent 1290 Infinity II LC system was used. The API peak was diverted to waste to prevent source contamination.

• Mass Spectrometry: An Agilent 6495D triple quadrupole LC/MS system with an Agilent Jet Stream Technology (AJS) ion source was used. The system was operated in Multiple Reaction Monitoring (MRM) mode.

  • Gas Temperature: 250 °C

  • Gas Flow: 12 L/min

  • Nebulizer: 30 psi

  • Sheath Gas Temperature: 400 °C

  • Sheath Gas Flow: 10 L/min

Heated DUIS (ESI/APCI) Method[3]

• Sample Preparation: 0.5 mg of nebivolol drug substance was dissolved in 1 mL of 50% methanol-water, sonicated, and filtered through a 0.22 µm nylon filter.

• Liquid Chromatography: A Nexera XR UHPLC system with a Shim-packTM GIST-HP C18 column was used. A flow path switching valve was employed to divert the main nebivolol peak to waste.

• Mass Spectrometry: A Shimadzu LCMS-2050 single quadrupole mass spectrometer equipped with a heated dual ionization source (DUIS) was operated in negative ion mode (Selected Ion Monitoring - SIM).

  • Interface Voltage: -2.0 kV

  • Nebulizing Gas Flow: 3 L/min

  • Drying Gas Flow: 7 L/min

  • Heating Gas Flow: 5 L/min

  • DL Temperature: 200 °C

  • Desolvation Temperature: 500 °C

APCI Method for Nitrosamines in Nebivolol[4][5]

• Sample Preparation: Details not provided in the abstract.

• Liquid Chromatography: An LC system with an Allure BiPh C18 column (250 × 4.6 mm, 5 µm) was used with a gradient elution program.

• Mass Spectrometry: A triple quadrupole mass spectrometer with an Atmospheric Pressure Chemical Ionization (APCI) source was used for the simultaneous detection of nine nitrosamine impurities.

Visualizing the Workflow and Ionization Principles

To better understand the analytical process and the mechanisms of different ionization sources, the following diagrams are provided.

Caption: General experimental workflow for the LC-MS analysis of N-nitroso-nebivolol.

Caption: Simplified principles of ESI, APCI, and a combined DUIS source.

Concluding Remarks

The choice of an MS ionization source for the analysis of N-nitroso-nebivolol depends on the specific requirements of the assay, including the desired sensitivity and the nature of the sample matrix.

• Electrospray Ionization (ESI) , particularly with technologies like Agilent's Jet Stream, has demonstrated very high sensitivity for N-nitroso-nebivolol, achieving low pg/mL limits of detection and quantification[1][2]. This makes it a strong candidate for trace-level analysis.

• Atmospheric Pressure Chemical Ionization (APCI) is a robust technique that is often less susceptible to matrix effects than ESI. It has been successfully applied to the analysis of a suite of nitrosamines in nebivolol drug products, showing good sensitivity in the low ppb range[4][5].

• Dual Ionization Sources (DUIS) , which combine ESI and APCI, offer the advantage of being able to ionize a broader range of compounds in a single run. The heated DUIS source has been shown to be effective for the analysis of N-nitroso-nebivolol, providing a reliable method for its determination[3].

Ultimately, the optimal ionization source will be determined by a combination of factors including the analyte's chemical properties, the sample matrix, and the required level of sensitivity. Method validation according to regulatory guidelines is essential to ensure the accuracy and reliability of the results for any chosen ionization technique.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. shimadzu.com [shimadzu.com]
• 4. researchgate.net [researchgate.net]
• 5. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive Liquid Chromatography: Mass Spectrometry Analytical Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]

Safety & Regulatory Compliance

Proper Disposal of N-nitroso-nebivolol: A Step-by-Step Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of N-nitroso-nebivolol, a suspected carcinogen and mutagen. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

Immediate Safety and Handling Precautions

N-nitroso-nebivolol is classified as a suspected carcinogen and mutagen. Therefore, all handling and disposal procedures must be conducted with strict adherence to safety protocols to minimize exposure risk.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when handling N-nitroso-nebivolol. This includes, but is not limited to:

• Gloves: Chemical-resistant gloves, such as nitrile, are required.[1]

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.[1]

• Lab Coat: A flame-retardant lab coat must be worn at all times.[1]

• Respiratory Protection: All work with N-nitroso-nebivolol should be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.[1]

Spill Response: In the event of a spill, keep unnecessary personnel away and ensure adequate ventilation.[2][3] Do not touch damaged containers or spilled material without appropriate protective clothing.[2][3] Avoid discharge into drains, water courses, or onto the ground.[2] Dispose of contaminated material as hazardous waste according to the procedures outlined below.

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of N-nitroso-nebivolol is high-temperature incineration by a licensed hazardous waste disposal company.[2][3] Chemical degradation methods may be suitable for small-scale decontamination of lab equipment but are not a substitute for professional disposal of bulk waste.

1. Waste Segregation and Collection:

• Designated Waste Container: Collect all N-nitroso-nebivolol waste, including contaminated consumables (e.g., pipette tips, gloves), in a dedicated, properly labeled hazardous waste container.

• Container Compatibility: The container must be made of a material that is compatible with N-nitroso-nebivolol and shows no signs of deterioration.[4] It should have a secure screw cap.[4]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the chemical name "N-nitroso-nebivolol," and any other information required by your institution's Environmental Health and Safety (EHS) department and local regulations.[4][5]

2. Storage in a Satellite Accumulation Area (SAA):

• Designated Area: Store the hazardous waste container in a designated Satellite Accumulation Area within the laboratory.[4]

• Secondary Containment: Liquid waste containers must be kept in secondary containment bins to prevent the spread of material in case of a leak.[5]

• Incompatible Wastes: Do not store N-nitroso-nebivolol waste with incompatible materials, such as strong oxidizing agents.[2]

• Container Closure: Keep the waste container securely closed at all times, except when adding waste.[4][5]

3. Arranging for Disposal:

• Contact EHS: Once the waste container is full, or as per your institution's guidelines, contact your EHS department to arrange for a waste pickup.[5] Do not transport hazardous waste yourself.[6]

• Licensed Disposal Company: The EHS department will coordinate with a licensed hazardous material disposal company for the final disposal of the waste.[2][3]

• Incineration: The preferred method of destruction is incineration in a furnace equipped with an afterburner and scrubber to ensure complete and environmentally sound disposal.[2][3][7]

4. Decontamination of Lab Surfaces and Equipment:

• For routine cleaning of work areas where N-nitroso-nebivolol has been handled, various chemical degradation techniques can be considered. One such method involves the use of a 1:1 solution of hydrobromic acid and acetic acid.[8] Ultraviolet (UV) light has also been noted to degrade nitrosamines.[8]

• Important Note: Any solutions used for decontamination must also be collected and disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the key steps for the proper disposal of N-nitroso-nebivolol.

Caption: Workflow for the proper disposal of N-nitroso-nebivolol.

Summary of Key Disposal Information

Parameter	Guideline	Source
Primary Disposal Method	High-temperature incineration by a licensed hazardous waste company.	[2][3][7]
Waste Container	Compatible material, securely capped, and clearly labeled as "Hazardous Waste".	[4][5]
Storage Location	Designated Satellite Accumulation Area (SAA) with secondary containment.	[4][5]
Incompatible Materials	Strong oxidizing agents.	[2]
Regulatory Compliance	Adherence to federal and local regulations is mandatory.	[2][3][9]

It is the responsibility of the researcher to be aware of and comply with all institutional, local, and federal regulations regarding hazardous waste disposal.[5][9] Always consult your institution's Environmental Health and Safety department for specific guidance.

References

• 1. benchchem.com [benchchem.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. vumc.org [vumc.org]
• 7. pharmaguru.co [pharmaguru.co]
• 8. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. epa.gov [epa.gov]